Methyl 4,4-difluorocyclohexanecarboxylate

• CAS: 882855-71-2

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 4,4-difluorocyclohexanecarboxylate

Abstract

This technical guide provides a comprehensive overview of Methyl 4,4-difluorocyclohexanecarboxylate, a fluorinated building block of significant interest in medicinal chemistry and materials science. The strategic incorporation of the gem-difluoro motif at the 4-position of a cyclohexane ring imparts unique stereoelectronic properties that can profoundly influence the pharmacological profile of bioactive molecules. This document details the physicochemical properties, synthesis, spectral characterization, and key applications of Methyl 4,4-difluorocyclohexanecarboxylate, with a particular focus on its role as a synthetic intermediate in the development of novel therapeutics. Detailed experimental protocols for its synthesis and the preparation of its carboxylic acid precursor are provided to enable its practical application in a research and development setting.

Introduction: The Strategic Value of Gem-Difluorination in Cycloalkanes

The introduction of fluorine into organic molecules is a well-established strategy in modern drug discovery to modulate a compound's physicochemical and pharmacokinetic properties.[1][2] The gem-difluoro (CF2) group, in particular, serves as a valuable bioisostere for carbonyl groups or as a metabolically stable replacement for a methylene unit.[3] When incorporated into a cyclohexane ring, the 4,4-difluoro substitution pattern offers a unique combination of increased metabolic stability, altered lipophilicity, and specific conformational preferences that can enhance binding affinity to biological targets.[4] Methyl 4,4-difluorocyclohexanecarboxylate serves as a versatile and readily accessible building block for introducing this valuable moiety into more complex molecular architectures.[2][3] Its utility is highlighted by its incorporation into advanced therapeutic agents, underscoring the importance of this synthetic intermediate.[4]

Physicochemical and Spectroscopic Profile

Methyl 4,4-difluorocyclohexanecarboxylate is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents.[3] The presence of the two fluorine atoms significantly impacts its electronic properties and polarity.

Property	Value	Reference(s)
CAS Number	121629-14-9	[3]
Molecular Formula	C₈H₁₂F₂O₂	[3]
Molecular Weight	178.18 g/mol	[3]
Boiling Point	181.8 °C at 760 mmHg	[3]
Density	1.13 g/cm³	[3]
Flash Point	62.4 °C	[3]
LogP	1.98490	[3]

Spectroscopic Characterization

Accurate characterization of Methyl 4,4-difluorocyclohexanecarboxylate is essential for its use in synthesis. The following sections detail the expected spectroscopic signatures.

The ¹H NMR spectrum is expected to show distinct signals for the methoxy protons and the protons on the cyclohexane ring. The protons on the carbons adjacent to the CF₂ group (C3 and C5) and the ester group (C1) will be the most deshielded.

• Expected Chemical Shifts (δ, ppm):

  • 3.67 (s, 3H, -OCH₃): A sharp singlet for the methyl ester protons.

  • 2.30-2.45 (m, 1H, -CH(COOCH₃)): A multiplet for the proton at the C1 position.

  • 1.80-2.10 (m, 4H, -CH₂CF₂CH₂-): Overlapping multiplets for the protons on the carbons adjacent to the gem-difluoro group (C3 and C5).

  • 1.60-1.80 (m, 4H, -CHCH₂CF₂): Overlapping multiplets for the protons on the carbons at the C2 and C6 positions.

The ¹³C NMR spectrum provides a clear fingerprint of the carbon skeleton, with the carbon of the carbonyl group appearing at the lowest field. The carbon atom bearing the two fluorine atoms will exhibit a characteristic triplet due to C-F coupling.

• Expected Chemical Shifts (δ, ppm):

  • ~175.0 (C=O): Carbonyl carbon of the ester.

  • ~122.0 (t, ¹JCF ≈ 240 Hz, CF₂): The carbon atom bonded to the two fluorine atoms.

  • ~51.5 (-OCH₃): Methyl carbon of the ester.

  • ~40.0 (-CH(COOCH₃)): C1 carbon of the cyclohexane ring.

  • ~32.0 (t, ²JCF ≈ 22 Hz, C3/C5): Carbons adjacent to the CF₂ group.

  • ~25.0 (C2/C6): Carbons at the 2 and 6 positions.

The IR spectrum will be dominated by a strong absorption band corresponding to the carbonyl stretch of the ester.

• Expected Absorption Bands (cm⁻¹):

  • ~2950-2850: C-H stretching vibrations of the cyclohexane and methyl groups.

  • ~1735: Strong C=O stretching vibration of the ester.

  • ~1200-1000: C-O stretching of the ester and C-F stretching vibrations.

Electron ionization mass spectrometry (EI-MS) is expected to show the molecular ion peak and characteristic fragmentation patterns.

• Expected m/z values:

  • 178 (M⁺): Molecular ion peak.

  • 147 (M⁺ - OCH₃): Loss of the methoxy group.

  • 119 (M⁺ - COOCH₃): Loss of the methoxycarbonyl group.

Synthesis and Purification

Methyl 4,4-difluorocyclohexanecarboxylate is most commonly synthesized via a two-step process: the preparation of the precursor, 4,4-difluorocyclohexanecarboxylic acid, followed by Fischer esterification.

Synthesis of 4,4-Difluorocyclohexanecarboxylic Acid

A common route to the carboxylic acid precursor involves the hydrolysis of the corresponding ethyl ester.[5]

Figure 1: Synthesis of 4,4-difluorocyclohexanecarboxylic acid.

• Reaction Setup: In a round-bottom flask, dissolve ethyl 4,4-difluorocyclohexanecarboxylate (1.0 eq) in a mixture of tetrahydrofuran (THF) and water.

• Reagent Addition: Add lithium hydroxide monohydrate (LiOH·H₂O, 5.0 eq) to the solution.

• Reaction: Stir the mixture vigorously at room temperature overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate. Acidify the aqueous layer to pH 4 with 1 M hydrochloric acid (HCl).

• Extraction: Separate the organic and aqueous layers. Extract the aqueous layer with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate under reduced pressure to yield 4,4-difluorocyclohexanecarboxylic acid as a white solid.

Synthesis of Methyl 4,4-difluorocyclohexanecarboxylate

The final product is obtained through a classic Fischer esterification reaction.[3]

Figure 2: Fischer esterification to yield the title compound.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4,4-difluorocyclohexanecarboxylic acid (1.0 eq) in an excess of methanol.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (H₂SO₄) to the solution.

• Reaction: Heat the reaction mixture to reflux and maintain for several hours, monitoring by TLC or GC-MS.

• Work-up: After completion, cool the reaction mixture and remove the excess methanol under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate and wash sequentially with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be further purified by vacuum distillation or column chromatography.

Applications in Drug Discovery and Development

The 4,4-difluorocyclohexyl moiety is a privileged scaffold in medicinal chemistry due to its ability to enhance drug-like properties.

Role as a Key Intermediate for IL-17 Modulators

Recent patent literature has disclosed novel difluorocyclohexyl derivatives as potent modulators of Interleukin-17 (IL-17).[1][6] IL-17 is a pro-inflammatory cytokine implicated in a range of autoimmune and inflammatory diseases.[1] The 4,4-difluorocyclohexyl group in these compounds is believed to contribute to their metabolic stability and favorable pharmacokinetic profiles.[6] Methyl 4,4-difluorocyclohexanecarboxylate serves as a crucial starting material for the synthesis of these complex modulators.

Figure 3: Simplified IL-17 signaling pathway and point of intervention.

Conformational Impact on Receptor Binding

The gem-difluoro substitution at the 4-position of the cyclohexane ring significantly influences its conformational preference. While a monosubstituted cyclohexane typically prefers the substituent in the equatorial position, the stereoelectronic effects of the two fluorine atoms can alter this equilibrium. The strong C-F bonds and their associated dipole moments can lead to a preference for specific chair conformations that may pre-organize the molecule for optimal binding to a biological target.[7] This "conformational locking" can reduce the entropic penalty of binding and enhance potency. The precise conformational effects are dependent on the overall molecular structure and the nature of the receptor binding pocket.[8]

Safety and Handling

Methyl 4,4-difluorocyclohexanecarboxylate should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work in a well-ventilated fume hood. In case of contact with skin or eyes, rinse immediately with plenty of water. Refer to the Safety Data Sheet (SDS) for complete safety information.

Conclusion

Methyl 4,4-difluorocyclohexanecarboxylate is a valuable and versatile building block for the introduction of the 4,4-difluorocyclohexyl moiety into complex molecules. Its unique stereoelectronic properties make it an attractive component in the design of novel therapeutics, particularly in the area of inflammatory and autoimmune diseases. The synthetic protocols and characterization data provided in this guide are intended to facilitate its application in research and drug development programs.

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An In-depth Technical Guide to Methyl 4,4-difluorocyclohexanecarboxylate

Abstract

Methyl 4,4-difluorocyclohexanecarboxylate (CAS No. 121629-14-9) is a pivotal fluorinated building block in contemporary drug discovery and medicinal chemistry.[1][2] The introduction of a geminal difluoro group onto a cyclohexyl scaffold imparts unique stereoelectronic properties that can significantly enhance the metabolic stability, lipophilicity, and binding affinity of bioactive molecules.[3] This technical guide provides a comprehensive analysis of the chemical and physical properties, synthesis, spectral characteristics, and reactivity of methyl 4,4-difluorocyclohexanecarboxylate. Authored from the perspective of a senior application scientist, this document aims to equip researchers, chemists, and drug development professionals with the essential knowledge for the effective utilization of this versatile intermediate. We will delve into the causality behind synthetic strategies, provide detailed experimental protocols, and offer insights into the predictable reactivity patterns of this compound, grounding all claims in established chemical principles.

Introduction and Strategic Importance in Drug Discovery

The strategic incorporation of fluorine into drug candidates is a well-established strategy for optimizing pharmacokinetic and pharmacodynamic profiles. The gem-difluoro group, in particular, serves as a valuable bioisostere for a carbonyl group or a hydroxyl-bearing carbon, while offering increased metabolic stability by blocking potential sites of oxidation. Methyl 4,4-difluorocyclohexanecarboxylate provides a synthetically accessible entry point to the 4,4-difluorocyclohexyl motif, a structural element present in several advanced drug candidates and approved therapeutics.[2] Its utility is most pronounced in the synthesis of complex scaffolds, such as spirocyclic proline derivatives, which are of significant interest in modern drug design.[2] This guide will serve as a technical resource for chemists looking to incorporate this valuable building block into their synthetic programs.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a synthetic intermediate is paramount for its effective handling, purification, and application in subsequent reactions. The key properties of methyl 4,4-difluorocyclohexanecarboxylate are summarized below.

Property	Value	Reference(s)
CAS Number	121629-14-9	[1][3]
Molecular Formula	C₈H₁₂F₂O₂	[1][3]
Molecular Weight	178.18 g/mol	[1][3]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	181.8 °C at 760 mmHg	[1][3]
Density	1.13 g/cm³	[1][3]
Flash Point	62.4 °C	[1][3]
Solubility	Soluble in common organic solvents	[3]

Synthesis and Purification

Methyl 4,4-difluorocyclohexanecarboxylate is most commonly synthesized via the Fischer esterification of its corresponding carboxylic acid. This method is robust, scalable, and utilizes readily available reagents. An alternative precursor is ethyl 4-oxocyclohexanecarboxylate, which can be fluorinated using reagents like diethylaminosulfur trifluoride (DAST).[4]

Recommended Synthesis: Fischer Esterification

This protocol details the synthesis of methyl 4,4-difluorocyclohexanecarboxylate from 4,4-difluorocyclohexanecarboxylic acid. The use of methanol as both a reactant and a solvent, coupled with a catalytic amount of strong acid, drives the equilibrium towards the desired ester product.

Caption: Synthetic workflow for the Fischer esterification.

Experimental Protocol:

• Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4,4-difluorocyclohexanecarboxylic acid (10.0 g, 60.9 mmol).

• Reagent Addition: Add methanol (100 mL), which serves as both the solvent and the excess reagent. Begin stirring the suspension.

• Catalyst Addition: Carefully and slowly, add concentrated sulfuric acid (1.0 mL) to the stirring mixture. The addition is exothermic.

• Reaction: Heat the reaction mixture to a gentle reflux (approximately 65 °C) and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Neutralization: Once the reaction is complete, allow the mixture to cool to room temperature. Carefully pour the reaction mixture into a separatory funnel containing 150 mL of cold water. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic extracts and wash sequentially with 50 mL of water, 50 mL of saturated sodium bicarbonate solution (caution: CO₂ evolution), and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by vacuum distillation to yield methyl 4,4-difluorocyclohexanecarboxylate as a colorless oil.

Spectral Analysis and Characterization

Disclaimer: The following spectral data are predicted based on established principles and typical chemical shifts for analogous structures. They are intended for guidance and should be confirmed by experimental analysis.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show signals corresponding to the methyl ester protons and the protons on the cyclohexane ring. The protons on the carbons adjacent to the CF₂ group (C3 and C5) will exhibit coupling to the fluorine atoms.

• δ ~3.70 (s, 3H): The singlet corresponds to the methyl ester protons (-OCH₃).

• δ ~2.40-2.55 (m, 1H): The methine proton at the C1 position, coupled to the adjacent methylene protons.

• δ ~1.90-2.10 (m, 4H): The methylene protons at the C2 and C6 positions.

• δ ~1.70-1.85 (m, 4H): The methylene protons at the C3 and C5 positions, which will likely show complex splitting due to coupling with both geminal protons and the adjacent fluorine atoms.

¹³C NMR Spectroscopy

The carbon NMR spectrum will be characterized by the presence of the carbonyl carbon, the quaternary carbon bearing the fluorine atoms (which will appear as a triplet due to C-F coupling), and the other carbons of the cyclohexane ring.

• δ ~175 ppm: The carbonyl carbon of the ester group.

• δ ~123 ppm (t, ¹JCF ≈ 245 Hz): The C4 carbon, appearing as a triplet due to one-bond coupling to the two fluorine atoms.

• δ ~52 ppm: The methyl carbon of the ester group.

• δ ~40 ppm: The C1 methine carbon.

• δ ~33 ppm (t, ²JCF ≈ 25 Hz): The C3 and C5 carbons, appearing as triplets due to two-bond coupling to the fluorine atoms.

• δ ~27 ppm: The C2 and C6 carbons.

¹⁹F NMR Spectroscopy

The ¹⁹F NMR spectrum is expected to show a single signal for the two equivalent fluorine atoms.

• δ ~ -90 to -110 ppm: The chemical shift for geminal difluoroalkanes typically falls in this range, relative to CFCl₃. The signal may appear as a multiplet due to coupling with the adjacent protons.

Mass Spectrometry (Electron Ionization)

The mass spectrum is expected to show a molecular ion peak, although it may be of low intensity. The fragmentation pattern will likely be dominated by the loss of the methoxy group, the carbomethoxy group, and fragmentation of the cyclohexane ring.

Caption: Predicted major fragmentation pathway for Methyl 4,4-difluorocyclohexanecarboxylate.

• m/z = 178: Molecular ion (M⁺˙).

• m/z = 147: Loss of a methoxy radical (•OCH₃).

• m/z = 119: Loss of the carbomethoxy radical (•CO₂CH₃).

• m/z = 101: Likely due to the loss of HF from the m/z=119 fragment.

Reactivity Profile

The reactivity of methyl 4,4-difluorocyclohexanecarboxylate is primarily governed by the ester functionality and the influence of the gem-difluoro group.

• Ester Reactivity: The ester can undergo typical transformations such as hydrolysis to the carboxylic acid (under acidic or basic conditions), amidation with amines, and reduction to the corresponding alcohol. The strong electron-withdrawing effect of the gem-difluoro group, transmitted through the sigma framework, is expected to slightly increase the electrophilicity of the carbonyl carbon, potentially accelerating nucleophilic acyl substitution reactions compared to its non-fluorinated analog.

• C-F Bond Stability: The C-F bonds are generally robust and unreactive towards most nucleophiles and reducing agents under standard conditions. Harsh conditions would be required to induce elimination or substitution at the C4 position. This stability is a key feature that makes this moiety attractive for drug design.

Safety and Handling

As with all chemical reagents, methyl 4,4-difluorocyclohexanecarboxylate should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood. Avoid inhalation, ingestion, and skin contact. In case of contact, wash the affected area thoroughly with water. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Methyl 4,4-difluorocyclohexanecarboxylate is a high-value synthetic intermediate with significant applications in medicinal chemistry. Its strategic importance lies in its ability to introduce the metabolically robust 4,4-difluorocyclohexyl motif into complex molecules. This guide has provided a detailed overview of its properties, a reliable synthetic protocol, predicted spectral data for characterization, and an analysis of its expected reactivity. By understanding these core chemical principles, researchers and drug development professionals can confidently and effectively utilize this compound to advance their scientific objectives.

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Methyl 4,4-difluorocyclohexanecarboxylate structure and formula.

An In-depth Technical Guide to Methyl 4,4-difluorocyclohexanecarboxylate: Structure, Synthesis, and Application

Introduction

Methyl 4,4-difluorocyclohexanecarboxylate is a fluorinated cycloalkane derivative that has emerged as a building block of significant interest in the fields of medicinal chemistry and drug discovery. The strategic incorporation of a gem-difluoro group onto the cyclohexane ring imparts unique and advantageous physicochemical properties that can profoundly enhance the pharmacological profile of parent molecules.[1] The presence of fluorine can increase metabolic stability, modulate lipophilicity (LogP), and improve binding affinity to biological targets.[2]

This technical guide serves as a comprehensive resource for researchers and drug development professionals, offering an in-depth overview of the structure, properties, synthesis, and spectral analysis of Methyl 4,4-difluorocyclohexanecarboxylate. Furthermore, it explores the functional role of this versatile intermediate in the synthesis of complex bioactive compounds, grounding its utility in established experimental protocols and synthetic strategies.

Molecular Structure and Physicochemical Properties

The foundational characteristics of a synthetic building block dictate its utility and handling. Methyl 4,4-difluorocyclohexanecarboxylate (CAS Number: 121629-14-9) is an organic ester featuring a cyclohexane scaffold.[3][4] The key structural feature is the geminal difluoride substitution at the C4 position, which sterically and electronically influences the entire ring system.

Caption: 2D Structure of Methyl 4,4-difluorocyclohexanecarboxylate.

The key physicochemical properties of this compound are summarized in the table below. This data is essential for its proper handling, storage, and application in synthetic protocols.

Property	Value	Reference(s)
CAS Number	121629-14-9	[3][4][5][6][7]
Molecular Formula	C₈H₁₂F₂O₂	[3][5][6][8]
Molecular Weight	178.18 g/mol
Appearance	Colorless to pale yellow liquid	[5]
Density	~1.1 g/cm³	[1][2][8]
Boiling Point	181.8 °C at 760 mmHg	[1][2][8]
Flash Point	62.4 °C	[1][2][8]
LogP	1.32 - 1.98	[1][8]
SMILES	C(OC)(=O)C1CCC(F)(F)CC1	[2][5]
InChIKey	XHYGYNWRARNCHL-UHFFFAOYSA-N	[5]

Synthesis and Purification

From a practical standpoint, a reliable and scalable synthesis is paramount. Methyl 4,4-difluorocyclohexanecarboxylate is most commonly prepared via the Fischer esterification of its corresponding carboxylic acid precursor, 4,4-difluorocyclohexanecarboxylic acid.

Expertise in Method Selection: Why Fischer Esterification?

The choice of Fischer esterification is deliberate. It is a robust, well-understood, and cost-effective method that utilizes readily available reagents: methanol as both solvent and reactant, and a strong acid catalyst like sulfuric acid. The reaction equilibrium is driven towards the product by using a large excess of methanol. This approach avoids the need for more expensive or moisture-sensitive coupling agents, making it ideal for multi-gram scale synthesis required in drug development campaigns.

Caption: General workflow for synthesis and purification.

Detailed Experimental Protocol: Synthesis

This protocol describes the synthesis of Methyl 4,4-difluorocyclohexanecarboxylate from 4,4-difluorocyclohexanecarboxylic acid.[1][9]

Materials:

• 4,4-Difluorocyclohexanecarboxylic acid (1.0 eq)

• Methanol (MeOH), anhydrous (20-30 fold excess by volume)

• Sulfuric acid (H₂SO₄), concentrated (0.1-0.2 eq)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 4,4-difluorocyclohexanecarboxylic acid.

• Reagent Addition: Add anhydrous methanol to dissolve the starting material. Carefully, add the concentrated sulfuric acid dropwise while stirring. Causality Note: The acid protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol.

• Reaction: Heat the mixture to reflux (approximately 65-70 °C) and maintain for 4-6 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS by observing the disappearance of the starting material.

• Workup - Quenching: After cooling to room temperature, carefully neutralize the excess acid by slowly adding saturated sodium bicarbonate solution until effervescence ceases. Trustworthiness Check: This step is critical to remove the acid catalyst and any unreacted carboxylic acid, which would otherwise complicate purification.

• Workup - Extraction: Reduce the volume of methanol under reduced pressure. Partition the remaining residue between ethyl acetate and water. Separate the layers and extract the aqueous layer twice more with ethyl acetate.

• Workup - Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine. This removes residual water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: The crude ester can be purified by vacuum distillation or silica gel column chromatography to afford the final product as a clear liquid.

Spectroscopic Analysis and Characterization

Rigorous characterization is a non-negotiable step to confirm the identity and purity of the synthesized compound. The primary techniques employed are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Interpreting the Data: Hallmarks of the Structure

• ¹H NMR: The spectrum should contain a characteristic singlet for the methyl ester protons (-OCH₃) around 3.7 ppm. The cyclohexane protons will appear as a series of complex multiplets between 1.5 and 2.5 ppm. The integration of these regions should correspond to a 3H:9H ratio.

• ¹³C NMR: Key signals include the ester carbonyl carbon (~175 ppm), the methoxy carbon (-OCH₃) around 52 ppm, and the unique quaternary carbon bonded to the two fluorine atoms (C4). This C4 signal will appear as a triplet due to C-F coupling. The other cyclohexane carbons will appear in the 20-40 ppm range.

• Mass Spectrometry (MS): Electron Ionization (EI) mass spectrometry will show the molecular ion peak (M⁺) at m/z = 178. The fragmentation pattern can provide further structural confirmation.

Analysis Technique	Expected Observation
¹H NMR (CDCl₃)	~3.7 ppm (s, 3H, -OCH₃), 1.5-2.5 ppm (m, 9H, cyclohexane protons)
¹³C NMR (CDCl₃)	~175 ppm (C=O), ~120 ppm (t, J ≈ 240 Hz, C-F₂), ~52 ppm (-OCH₃), 20-40 ppm (cyclohexane CH/CH₂)
MS (EI)	Molecular Ion (M⁺) at m/z = 178.1

Applications in Drug Discovery and Medicinal Chemistry

While not typically a therapeutic agent itself, Methyl 4,4-difluorocyclohexanecarboxylate is a valuable intermediate for constructing more complex molecules with potential biological activity.[2] Its primary utility lies in its role as a fluorinated scaffold.

Key Advantages in Drug Design:

• Metabolic Stability: The gem-difluoro group at the C4 position blocks a potential site of metabolic oxidation (cytochrome P450 hydroxylation), which can increase the half-life and oral bioavailability of a drug candidate.

• Conformational Control: The bulky and electron-withdrawing fluorine atoms can lock the cyclohexane ring into a preferred conformation, which can lead to more selective binding to a protein target.

• Modulation of pKa: The strong inductive effect of the fluorine atoms can lower the pKa of nearby functional groups, influencing a molecule's ionization state and its ability to cross cell membranes.

• Lipophilicity Tuning: Fluorine substitution generally increases lipophilicity, which can be strategically employed to optimize a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

The compound is particularly important in the synthesis of spirocyclic proline derivatives, which are valuable scaffolds in modern drug design.[3] It has also been explored as an intermediate in the development of potential anti-cancer and anti-inflammatory agents.[3]

Caption: Role as a building block in drug development pipeline.

Conclusion

Methyl 4,4-difluorocyclohexanecarboxylate is more than just a chemical reagent; it is a strategic tool for the modern medicinal chemist. Its unique combination of a conformationally relevant cyclohexane scaffold and the powerful modulatory effects of the gem-difluoro group makes it an indispensable intermediate.[3] A thorough understanding of its properties, synthesis, and characterization, as detailed in this guide, empowers researchers to confidently and effectively leverage this compound in the rational design of next-generation therapeutics.

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• High-Quality Methyl 4,4-difluorocyclohexanecarboxylate CAS 121629-14-9 for Organic Synthesis and Drug Discovery. (2025). UCHEM.
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• CAS#:882855-71-2 | Methyl 4,4-difluorocyclohexanecarboxyl
• Methyl 4,4-Difluorocyclohexanecarboxyl
• CAS NO.
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Methyl 4,4-difluorocyclohexanecarboxylate molecular weight.

An In-Depth Technical Guide to Methyl 4,4-difluorocyclohexanecarboxylate

Authored by a Senior Application Scientist

Introduction: The Strategic Importance of Fluorination in Modern Chemistry

Methyl 4,4-difluorocyclohexanecarboxylate is a fluorinated cycloalkane derivative that has emerged as a pivotal building block in the realms of medicinal chemistry and drug discovery. The strategic introduction of fluorine atoms into organic molecules is a widely recognized and powerful strategy for fine-tuning the physicochemical and pharmacological properties of bioactive compounds. The gem-difluoro group on the cyclohexane ring of this particular ester imparts a unique conformational rigidity and electronic profile, which can significantly enhance the metabolic stability, lipophilicity, and binding affinity of parent molecules.[1][2]

This technical guide offers a comprehensive exploration of methyl 4,4-difluorocyclohexanecarboxylate, covering its fundamental chemical and physical properties, detailed synthetic and purification protocols, and spectroscopic analysis. Furthermore, it delves into the broader significance of the 4,4-difluorocyclohexane moiety in contemporary drug design, providing insights for researchers, scientists, and drug development professionals.

Physicochemical Properties: A Quantitative Overview

The defining feature of methyl 4,4-difluorocyclohexanecarboxylate (CAS No: 121629-14-9) is the presence of two fluorine atoms on the fourth carbon of the cyclohexane ring.[1][3] This substitution dramatically influences the molecule's polarity, pKa, and susceptibility to metabolic degradation, rendering it an attractive scaffold for medicinal chemists.[1] The compound is typically a colorless to pale yellow liquid, soluble in common organic solvents, and demonstrates moderate stability under standard laboratory conditions.[3]

A summary of its key physicochemical properties is presented below for easy reference and comparison.

Property	Value	Reference(s)
Molecular Formula	C₈H₁₂F₂O₂	[1][2][4][5]
Molecular Weight	178.18 g/mol	[1][2][6]
CAS Number	121629-14-9	[1][2][5][6]
Boiling Point	181.8 °C at 760 mmHg	[2][4][6]
Density	1.1 - 1.13 g/cm³	[2][4][6]
Flash Point	62.4 °C	[2][4][6]
LogP	1.32 - 1.98	[4][6]
Appearance	Colorless to pale yellow liquid	[3]

Synthesis and Purification: A Validated Protocol

Methyl 4,4-difluorocyclohexanecarboxylate is most commonly synthesized through the Fischer esterification of its carboxylic acid precursor, 4,4-difluorocyclohexanecarboxylic acid.[6] This well-established reaction provides a reliable and scalable route to the target compound.

Diagram of the Synthetic Workflow

Caption: Synthetic workflow for Methyl 4,4-difluorocyclohexanecarboxylate.

Experimental Protocol: Fischer Esterification

This protocol details the synthesis of the title compound from its carboxylic acid precursor. The causality behind each step is explained to ensure reproducibility and understanding.

Materials:

• 4,4-Difluorocyclohexanecarboxylic acid

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate

• Diethyl ether or Ethyl acetate

• Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel

Step-by-Step Methodology:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 4,4-difluorocyclohexanecarboxylic acid (1.0 eq) in an excess of anhydrous methanol (10-20 eq). Expertise & Experience: Using a large excess of methanol drives the equilibrium towards the product side, maximizing the yield as per Le Châtelier's principle.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (approx. 0.05-0.1 eq) to the stirring solution. Trustworthiness: The slow, careful addition of the strong acid catalyst is crucial for controlling the initial exotherm and ensuring a safe reaction.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 65°C). Maintain reflux for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC). Self-Validation: The disappearance of the starting carboxylic acid spot on the TLC plate confirms the reaction's completion.

• Quenching and Neutralization: After cooling to room temperature, slowly pour the reaction mixture into a beaker containing ice and water. Carefully neutralize the excess acid by adding saturated sodium bicarbonate solution until effervescence ceases (pH ~7-8).

• Extraction: Transfer the neutralized mixture to a separatory funnel and extract the product with an organic solvent like diethyl ether or ethyl acetate (3x volumes). Causality: The ester product is significantly more soluble in the organic phase than in the aqueous phase, allowing for efficient separation.

• Washing: Combine the organic layers and wash sequentially with water and then brine. Expertise & Experience: The water wash removes any remaining methanol or water-soluble impurities, while the brine wash helps to break any emulsions and begins the drying process.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, then filter to remove the drying agent.

• Solvent Removal and Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude methyl 4,4-difluorocyclohexanecarboxylate. The crude product can be further purified by vacuum distillation to obtain the final, high-purity compound.

Applications in Drug Discovery and Medicinal Chemistry

While direct biological activity of methyl 4,4-difluorocyclohexanecarboxylate is not widely reported, its true value lies in its role as a versatile synthetic intermediate.[2] The fluorinated cyclohexane core is a privileged scaffold in modern drug design.

Role as a Key Synthetic Intermediate

The compound serves as a critical starting material for more elaborate molecules with therapeutic potential.[1] A notable application is in the synthesis of spirocyclic proline derivatives, which are valuable structures in contemporary drug discovery programs.[1]

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Introduction: The Strategic Role of Fluorine in Modern Drug Discovery

An In-depth Technical Guide to Methyl 4,4-difluorocyclohexanecarboxylate

In the landscape of medicinal chemistry, the selective incorporation of fluorine into molecular scaffolds is a paramount strategy for optimizing the pharmacological profile of drug candidates.[1][2][3] The unique physicochemical properties of the C-F bond—its high polarity, strength, and the small van der Waals radius of fluorine—can profoundly influence a molecule's metabolic stability, lipophilicity, binding affinity, and bioavailability.[3][4][5] Methyl 4,4-difluorocyclohexanecarboxylate (CAS No. 121629-14-9) has emerged as a critical building block for leveraging these benefits.[6] This guide offers a comprehensive technical overview of this versatile compound, detailing its synthesis, properties, and, most importantly, its application as a strategic tool for researchers, scientists, and drug development professionals. Its utility lies not in its intrinsic biological activity, but in its function as a precursor to more complex, pharmacologically active agents where the gem-difluoro motif is a key design element.[1][4]

Physicochemical and Spectroscopic Profile

The gem-difluoro group on the cyclohexane ring imparts distinct properties that are foundational to its utility in organic synthesis and medicinal chemistry.[6] These characteristics are essential for handling, characterization, and predicting its influence on derivative molecules.[1]

Table 1: Physicochemical Properties of Methyl 4,4-difluorocyclohexanecarboxylate

Property	Value	Reference(s)
CAS Number	121629-14-9	[6][7]
Molecular Formula	C₈H₁₂F₂O₂	[4][6]
Molecular Weight	178.18 g/mol	[4][6]
Appearance	Liquid	[1]
Boiling Point	181.8 °C at 760 mmHg	[1][6]
Density	1.13 g/cm³	[1][6]
Flash Point	62.4 °C	[1][6]
LogP	1.98	[6]
Hydrogen Bond Donors	0	[6]
Hydrogen Bond Acceptors	2	[6]
SMILES	COC(=O)C1CCC(F)(F)CC1	[1]

| InChI | InChI=1S/C8H12F2O2/c1-12-7(11)6-2-4-8(9,10)5-3-6/h6H,2-5H2,1H3 |[1] |

Synthesis and Purification: A Methodological Deep Dive

The synthesis of Methyl 4,4-difluorocyclohexanecarboxylate is most commonly achieved through two primary pathways: the direct fluorination of a ketone precursor or the esterification of the corresponding difluorinated carboxylic acid.

Method 1: Deoxofluorination of a Ketone Precursor

This is a robust and widely employed method that starts with the readily available Methyl 4-oxocyclohexane-1-carboxylate. The core of this transformation is the conversion of the ketone carbonyl group into a gem-difluoro group using a nucleophilic fluorinating reagent.

Causality Behind Reagent Choice: Nucleophilic deoxofluorination reagents like Diethylaminosulfur Trifluoride (DAST) or Bis(2-methoxyethyl)aminosulfur Trifluoride (Deoxo-Fluor) are highly effective for this transformation.[8] Deoxo-Fluor is often preferred for its greater thermal stability compared to DAST, making it more suitable for scale-up operations.[8] These reagents react with the carbonyl oxygen to form an intermediate that is subsequently displaced by fluoride ions, resulting in the gem-difluoro compound.

Caption: General workflow for deoxofluorination synthesis.

Detailed Experimental Protocol: Deoxofluorination with DAST

• Reactor Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, a dropping funnel, and a thermometer is charged with Methyl 4-oxocyclohexane-1-carboxylate (1.0 eq) and anhydrous dichloromethane (DCM) (approx. 5-10 mL per gram of substrate).

• Inert Atmosphere: The system is purged with dry nitrogen and cooled to 0 °C in an ice bath.

• Reagent Addition: Diethylaminosulfur trifluoride (DAST) (1.1-1.3 eq) is dissolved in anhydrous DCM and added dropwise via the dropping funnel to the stirred solution, maintaining the internal temperature below 5 °C.

  • Causality Note: Slow, controlled addition is critical to manage the exothermic reaction and prevent the formation of byproducts. DAST can be thermally unstable, so maintaining low temperatures is a key safety and purity control.[8]

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to slowly warm to room temperature and stirred for 12-24 hours. Progress is monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Quenching: The reaction is carefully quenched by slowly adding the mixture to a saturated aqueous solution of sodium bicarbonate (NaHCO₃) at 0 °C to neutralize the acidic byproducts.

• Work-up and Extraction: The organic layer is separated, and the aqueous layer is extracted twice with DCM. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate (MgSO₄), filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by vacuum distillation or column chromatography on silica gel to yield pure Methyl 4,4-difluorocyclohexanecarboxylate.[9]

Method 2: Fischer Esterification

An alternative route involves the acid-catalyzed esterification of 4,4-difluorocyclohexanecarboxylic acid.[6] This method is advantageous if the carboxylic acid is readily available or preferred as the starting material.

Detailed Experimental Protocol: Fischer Esterification

• Setup: 4,4-difluorocyclohexanecarboxylic acid (1.0 eq) is dissolved in an excess of methanol (which acts as both solvent and reactant).

• Catalyst Addition: A catalytic amount of a strong acid, such as concentrated sulfuric acid (H₂SO₄) (typically 2-5 mol%), is carefully added.

• Reaction: The mixture is heated to reflux (approx. 65 °C) for 4-8 hours. The reaction is driven to completion by the large excess of methanol.

• Neutralization and Work-up: After cooling to room temperature, the excess methanol is removed under reduced pressure. The residue is dissolved in ethyl acetate and washed sequentially with water, saturated sodium bicarbonate solution (to remove unreacted acid and the catalyst), and brine.

• Isolation: The organic layer is dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated to yield the methyl ester. Further purification can be performed by distillation if necessary.

Applications in Drug Design: The 'Fluorine Effect' in Action

The true value of Methyl 4,4-difluorocyclohexanecarboxylate is realized when it is used as a synthetic intermediate to introduce the 4,4-difluorocyclohexane motif into complex bioactive molecules.[1][4] This substitution is a deliberate design choice to enhance drug-like properties.

Core Mechanistic Advantages:

• Metabolic Blocking: The C-4 position on a cyclohexane ring is often susceptible to metabolic oxidation by cytochrome P450 enzymes. The introduction of a gem-difluoro group, with its strong C-F bonds, effectively blocks this metabolic pathway, thereby increasing the half-life and bioavailability of the drug candidate.[4][5]

• Modulation of Lipophilicity and Polarity: Fluorine is highly electronegative, yet a poor hydrogen bond acceptor. The CF₂ group can lower the pKa of nearby acidic or basic functional groups through a powerful inductive effect.[5] This modulation can optimize a drug's solubility and membrane permeability. The motif acts as a "polar hydrophobic" substituent, a unique property in drug design.[2][5]

• Conformational Control: The substitution of two hydrogens with larger fluorine atoms can influence the conformational preference of the cyclohexane ring, which can lead to improved binding affinity and selectivity for the target protein.[10]

• Scaffold for Novel Structures: This compound is a key intermediate in the synthesis of novel structures such as spirocyclic proline derivatives, which are valuable and sought-after scaffolds in modern drug discovery programs.[4]

Caption: Impact of the gem-difluoro motif on a drug scaffold.

Safety and Handling

As with any laboratory chemical, proper safety protocols must be observed when handling Methyl 4,4-difluorocyclohexanecarboxylate.

• General Handling: Use only in a well-ventilated area, preferably within a chemical fume hood.[11] Avoid contact with skin, eyes, and clothing. Do not breathe vapor or mist.[11]

• Personal Protective Equipment (PPE): Wear appropriate protective gear, including safety goggles, chemical-resistant gloves, and a lab coat.[11]

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong acids.[11][12]

• Toxicology: The toxicological properties of this compound have not been fully investigated.[11] It may be harmful if ingested or inhaled and is considered an irritant to the skin, eyes, and respiratory tract.[11] Treat with caution as with any novel chemical entity.

Conclusion

Methyl 4,4-difluorocyclohexanecarboxylate is more than a simple fluorinated ester; it is a sophisticated design element for the modern medicinal chemist. Its strategic application allows for the precise tuning of molecular properties to overcome common challenges in drug development, such as poor metabolic stability and suboptimal physicochemical profiles. By providing a reliable method to install the robust gem-difluoro group, this building block empowers researchers to design next-generation therapeutics with enhanced efficacy and more favorable pharmacokinetic properties.[4]

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Introduction: The Strategic Value of Fluorination in Modern Chemistry

An In-depth Technical Guide to the Physical Properties of Methyl 4,4-difluorocyclohexanecarboxylate

In the landscape of medicinal chemistry and materials science, the strategic incorporation of fluorine atoms into organic scaffolds is a proven method for modulating molecular properties. The gem-difluoro motif, particularly on a cyclohexane ring, is of significant interest as it imparts a unique combination of steric and electronic effects. Methyl 4,4-difluorocyclohexanecarboxylate is a key building block that provides this valuable moiety. The difluoro group can enhance metabolic stability by blocking potential sites of oxidation, alter lipophilicity (logP) to improve cell permeability, and influence the conformational preferences of the cyclohexane ring, thereby affecting binding affinity to biological targets.[1][2] This guide offers an in-depth exploration of the core physical properties of Methyl 4,4-difluorocyclohexanecarboxylate, providing researchers, scientists, and drug development professionals with the technical data and procedural knowledge essential for its effective application.

Section 1: Chemical Identity and Structural Insights

A precise understanding of a compound's identity is the foundation of all subsequent research. Methyl 4,4-difluorocyclohexanecarboxylate is a colorless to pale yellow liquid at room temperature, soluble in common organic solvents.[3][4]

• IUPAC Name: Methyl 4,4-difluorocyclohexane-1-carboxylate

• Synonyms: 4,4-Difluoro-cyclohexanecarboxylic acid methyl ester, Methyl 4,4-difluorocyclohexylcarboxylate[4]

• Molecular Formula: C₈H₁₂F₂O₂[1][3]

• Molecular Weight: 178.18 g/mol [1][2][3]

• Primary CAS Number: 121629-14-9[1][2][3]

  • Note: The CAS number 882855-71-2 is also frequently associated with this compound in various chemical databases and appears to refer to the same substance.[5] For clarity and consistency, this guide will primarily reference CAS 121629-14-9.

The structure is characterized by a cyclohexane ring with two fluorine atoms geminally substituted at the 4-position and a methyl ester group at the 1-position. The powerful electron-withdrawing nature of the fluorine atoms significantly influences the molecule's electronic distribution and polarity, while the ester group provides a reactive handle for further synthetic transformations.

Section 2: Physicochemical Properties

The physical properties of a compound dictate its behavior in both reactive and biological systems. The data below has been consolidated from multiple sources. Minor variations in reported values can arise from different experimental conditions or prediction algorithms.

Property	Value	Source(s)
Appearance	Colorless to pale yellow liquid	[3][4]
Boiling Point	181.8 - 182 °C at 760 mmHg	[1][3][5][6]
195.3 °C
Density	1.13 g/cm³	[1][3]
Refractive Index (n₂₀/D)	1.412	[5]
Flash Point	62.4 °C	[1][3]
LogP (Octanol/Water)	1.98	[1]
1.32	[5]
Hydrogen Bond Donors	0	[1]
Hydrogen Bond Acceptors	2	[1]
Solubility	Soluble in common organic solvents	[1][4]

Discussion of Properties:

• Boiling Point: The relatively high boiling point is consistent with its molecular weight and polarity. This property is critical for purification via distillation, allowing for separation from lower-boiling starting materials or solvents.

• LogP: The partition coefficient (LogP) is a measure of lipophilicity. The reported values indicate that the compound is moderately lipophilic. This is a key parameter in drug design, as it affects absorption, distribution, metabolism, and excretion (ADME) properties. The discrepancy in LogP values likely stems from the use of different computational prediction models, highlighting the importance of experimental validation for critical projects.

• Refractive Index: This is a unique physical constant for a pure compound, useful for rapid identity and purity checks.

Section 3: Synthesis and Purification

Methyl 4,4-difluorocyclohexanecarboxylate is most commonly synthesized via the Fischer esterification of its corresponding carboxylic acid precursor. This is a classic, acid-catalyzed equilibrium reaction.

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The Strategic Role of Methyl 4,4-difluorocyclohexanecarboxylate in Modern Drug Discovery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emergence of Fluorinated Scaffolds in Medicinal Chemistry

In the landscape of contemporary drug design, the strategic incorporation of fluorine into molecular scaffolds has become a cornerstone for enhancing the pharmacokinetic and pharmacodynamic profiles of therapeutic agents. Among the diverse array of fluorinated building blocks, Methyl 4,4-difluorocyclohexanecarboxylate has emerged as a particularly valuable intermediate. Its gem-difluorinated cyclohexane ring offers a unique combination of conformational rigidity and modulated lipophilicity, making it an attractive motif for the synthesis of novel therapeutics. This technical guide provides an in-depth exploration of Methyl 4,4-difluorocyclohexanecarboxylate, from its fundamental properties and synthesis to its application in the development of next-generation pharmaceuticals. We will delve into the causal relationships behind experimental choices, providing a robust framework for its effective utilization in research and development.

Core Compound Identity and Synonyms

To ensure clarity and facilitate comprehensive literature searches, it is essential to be familiar with the various synonyms and identifiers for Methyl 4,4-difluorocyclohexanecarboxylate.

Identifier Type	Value
Primary Name	Methyl 4,4-difluorocyclohexanecarboxylate
Synonyms	4,4-Difluoro-cyclohexanecarboxylic acid methyl ester, Methyl 4,4-difluorocyclohexane-1-carboxylate, Cyclohexanecarboxylic acid, 4,4-difluoro-, methyl ester
CAS Number	121629-14-9[1][2][3][4]
Molecular Formula	C₈H₁₂F₂O₂[4]
Molecular Weight	178.18 g/mol [4]
InChI Key	XHYGYNWRARNCHL-UHFFFAOYSA-N[1]
SMILES	C(OC)(=O)C1CCC(F)(F)CC1[1]

Physicochemical Properties and the Influence of Gem-Difluorination

The introduction of a gem-difluoro group at the 4-position of the cyclohexyl ring profoundly influences the molecule's physicochemical properties. This strategic fluorination is not merely an isosteric replacement for a methylene group but a deliberate modification to fine-tune the molecule's behavior in a biological environment.

Property	Value	Significance in Drug Design
Appearance	Colorless to pale yellow liquid[1]	---
Boiling Point	181.8 °C at 760 mmHg[2]	Relevant for purification by distillation.
Density	1.13 g/cm³[2]	---
Flash Point	62.4 °C[2]	Important for handling and safety considerations.
LogP	1.98490[2]	The gem-difluoro group can modulate lipophilicity, impacting cell permeability and target engagement.
Solubility	Soluble in common organic solvents[1]	Facilitates its use in a wide range of synthetic transformations.

The gem-difluoro moiety acts as a "lipophilic hydrogen bond donor" mimic, capable of engaging in favorable interactions with biological targets. Furthermore, the strong carbon-fluorine bond enhances metabolic stability by blocking potential sites of oxidative metabolism, a critical consideration in drug design.

Synthesis and Purification: A Detailed Protocol

Methyl 4,4-difluorocyclohexanecarboxylate is most commonly synthesized via the Fischer esterification of its corresponding carboxylic acid precursor, 4,4-difluorocyclohexanecarboxylic acid. The choice of this method is driven by the ready availability of the starting materials and the straightforward nature of the reaction.

Synthesis Workflow

Caption: Workflow for the synthesis and purification of Methyl 4,4-difluorocyclohexanecarboxylate.

Experimental Protocol: Fischer Esterification

Materials:

• 4,4-Difluorocyclohexanecarboxylic acid

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for elution

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4,4-difluorocyclohexanecarboxylic acid in an excess of methanol (typically 10-20 equivalents). The use of excess methanol drives the equilibrium towards the product side.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents) to the solution while stirring. This protonates the carbonyl oxygen of the carboxylic acid, activating it for nucleophilic attack by methanol.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours (e.g., 4-6 hours). Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the excess methanol under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the residue in ethyl acetate and transfer to a separatory funnel. Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the sulfuric acid catalyst. Caution: CO₂ evolution will occur. Then, wash with brine to remove any remaining water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Methyl 4,4-difluorocyclohexanecarboxylate.

Purification Protocol: Column Chromatography

The crude product is typically purified by column chromatography on silica gel to remove any unreacted starting material and byproducts.

• Column Preparation: Pack a chromatography column with silica gel slurried in a non-polar solvent such as hexane.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent) and load it onto the top of the silica gel column.

• Elution: Elute the column with a solvent system of increasing polarity. A common eluent system for this compound is a gradient of ethyl acetate in hexane (e.g., starting with 5% ethyl acetate in hexane and gradually increasing the polarity). The less polar ester will elute before the more polar carboxylic acid starting material.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify the fractions containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified Methyl 4,4-difluorocyclohexanecarboxylate as a colorless to pale yellow liquid.

Spectroscopic Characterization

Accurate characterization of the synthesized compound is crucial for quality control and for confirming its structure.

¹H and ¹³C NMR Spectroscopy

While a specific, publicly available, fully assigned spectrum for Methyl 4,4-difluorocyclohexanecarboxylate is not readily found in the search results, the expected chemical shifts can be predicted based on its structure and data from similar compounds.

Expected ¹H NMR (CDCl₃) signals:

• ~3.7 ppm (s, 3H): The methyl ester protons (-OCH₃).

• ~2.5 ppm (m, 1H): The proton on the carbon bearing the ester group (-CH-COO).

• ~1.8-2.2 ppm (m, 8H): The methylene protons of the cyclohexane ring. The protons on the carbons adjacent to the difluorinated carbon will likely show complex splitting patterns due to coupling with fluorine.

Expected ¹³C NMR (CDCl₃) signals:

• ~175 ppm: The carbonyl carbon of the ester group.

• ~123 ppm (t): The difluorinated carbon (C-4), which will appear as a triplet due to coupling with the two fluorine atoms.

• ~52 ppm: The methyl carbon of the ester group.

• ~40 ppm: The carbon bearing the ester group (C-1).

• ~30-35 ppm (t): The carbons adjacent to the difluorinated carbon (C-3 and C-5), which will likely appear as triplets due to coupling with the fluorine atoms.

• ~25 ppm: The carbon at the 2 and 6 positions.

Mass Spectrometry

Electron ionization mass spectrometry (EI-MS) of Methyl 4,4-difluorocyclohexanecarboxylate would be expected to show a molecular ion peak (M⁺) at m/z = 178. The fragmentation pattern would likely involve the loss of the methoxy group (-OCH₃, 31 Da) to give a fragment at m/z = 147, and the loss of the carbomethoxy group (-COOCH₃, 59 Da) to give a fragment at m/z = 119. Further fragmentation of the difluorocyclohexyl ring would also be observed.

Applications in Drug Discovery: A Building Block for Bioactive Molecules

Methyl 4,4-difluorocyclohexanecarboxylate serves as a key intermediate in the synthesis of more complex molecules with therapeutic potential. Its primary utility lies in its role as a versatile scaffold that can be elaborated into a variety of drug candidates.

Synthesis of Spirocyclic Proline Derivatives

One of the notable applications of this compound is in the synthesis of spirocyclic proline derivatives.[4] These rigidified amino acid analogs are of great interest in medicinal chemistry as they can enforce specific conformations in peptide-based drugs or act as constrained ligands for various receptors.

Role in the Development of Anti-Cancer and Anti-Inflammatory Agents

The incorporation of the 4,4-difluorocyclohexyl moiety has been explored in the development of anti-cancer and anti-inflammatory agents. The presence of the gem-difluoro group can enhance the metabolic stability and cell permeability of drug candidates, leading to improved efficacy and pharmacokinetic profiles.[4]

Connection to the HIV-1 Entry Inhibitor Maraviroc

While not a direct precursor, the 4,4-difluorocyclohexyl motif is a key structural feature of the CCR5 antagonist Maraviroc, used in the treatment of HIV-1 infection. The synthesis of Maraviroc and its analogs often involves intermediates derived from 4,4-difluorocyclohexanecarboxylic acid, the precursor to the title compound.[5] This highlights the importance of this fluorinated scaffold in the design of potent and safe antiviral agents.

References

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• 5. pdf.benchchem.com [pdf.benchchem.com]

The Difluoromethylene Group (CF₂): A Technical Guide to Its Transformative Role in Research and Development

Abstract

The strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern chemistry, with the gem-difluoromethylene (CF₂) group emerging as a uniquely powerful motif. Its introduction can profoundly modulate a molecule's physicochemical and pharmacokinetic properties, including lipophilicity, metabolic stability, conformation, and target-binding affinity. This technical guide provides an in-depth analysis of the research applications of difluorinated compounds, offering field-proven insights for researchers, scientists, and drug development professionals. We will explore the causality behind experimental choices in medicinal chemistry, materials science, and agrochemicals, supported by detailed protocols, comparative data, and mechanistic diagrams to facilitate rational design and innovation.

The Unique Physicochemical Profile of the Difluoromethylene Group

The utility of the gem-difluoromethylene (CF₂) group stems from its distinct electronic properties, which differ significantly from its hydrocarbon analog, the methylene (CH₂) group. The high electronegativity of fluorine and the exceptional strength of the carbon-fluorine bond (C-F bond energy ≈ 116 kcal/mol vs. C-H ≈ 99 kcal/mol) confer enhanced thermal and oxidative stability.[1] This inherent stability is a primary driver for its use in blocking sites of metabolic degradation in drug candidates.[2][3]

Furthermore, the CF₂ group serves as a versatile bioisostere, a chemical substituent that can replace another functional group without significantly altering the molecule's biological activity, yet improving its ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[4][5] It is most commonly employed as a mimic for a carbonyl group (C=O), an ether oxygen (-O-), or a methylene group (-CH₂-).[6][7] Unlike a simple methylene group, the C-F bonds in a CF₂ moiety can act as weak hydrogen bond acceptors, influencing intermolecular interactions and target engagement.[6]

The introduction of a CF₂ group typically impacts several key molecular properties:

• Lipophilicity (LogP): The effect is context-dependent. While often increasing lipophilicity when replacing a methylene group, the overall impact varies based on the surrounding molecular environment.[6]

• Conformational Control: Fluorine substitution can have a profound impact on molecular conformation due to stereoelectronic effects.[8][9] The 1,3-difluoroalkane motif (–CHF–CH₂–CHF–), for example, strongly influences the conformational profile of aliphatic chains, an effect that is magnified with chain extension.[8][10] This allows chemists to "lock" a molecule into a more bioactive conformation, reducing the entropic penalty upon binding to a target.[11][12]

• Metabolic Stability: The strength of the C-F bond makes the CF₂ group resistant to oxidative metabolism by enzymes like cytochrome P450.[1][13] This can significantly extend the half-life of a drug molecule. For instance, difluorination of the methylenedioxy moiety in camptothecin analogs enhanced metabolic stability, enabling oral administration.[2][13]

Core Applications in Medicinal Chemistry and Drug Discovery

The prevalence of fluorinated compounds in the pharmaceutical industry is substantial, with approximately 30% of approved drugs since 2020 containing fluorine.[14] The difluoromethylene group, in particular, is a key tool for drug optimization.[5][14]

2.1. Bioisosteric Replacement: A Central Strategy

Bioisosterism is a foundational tactic in drug discovery for improving a candidate's ADME properties while preserving its potency.[4] The CF₂ group is a particularly attractive bioisostere due to its ability to mimic several common functionalities.

Figure 1: The CF₂ group as a central bioisostere in drug design.

Comparative Physicochemical Properties:

The following table summarizes the general trends observed upon bioisosteric replacement with a CF₂ group.

Property	Bioisosteric Replacement	General Trend with CF₂ Introduction	Supporting Insights
Lipophilicity (LogP)	CH₂ → CF₂	Often increases, but is context-dependent.[6]	In cycloalkanes, gem-difluorination generally increased lipophilicity, but the presence of adjacent polar groups can sometimes lead to a decrease.[6]
C=O → CF₂	Variable; depends on the overall molecular structure.[6]	The CF₂ group can alter hydrogen bonding capabilities, which influences partitioning.
Metabolic Stability	CH₂ → CF₂	Significantly increases.	The high C-F bond energy blocks oxidative metabolism at that position.[1][3]
Acidity of Adjacent Protons	CH₂-C=O → CF₂-C=O	Increases the acidity of α-protons.	The strong electron-withdrawing nature of fluorine stabilizes the conjugate base.
Hydrogen Bond Donating Ability	-	The C-H bond in a CF₂H group can act as a hydrogen bond donor.[15][16]	This unique property allows it to mimic hydroxyl (OH) or thiol (SH) groups, maintaining key interactions in a protein binding site.[15][17]

2.2. Difluorinated Compounds as Enzyme Inhibitors

Difluorinated molecules can serve as potent and selective enzyme inhibitors through various mechanisms.[18][19]

• Mechanism-Based Inhibition: The electronegativity of fluorine can facilitate the formation of stable covalent adducts with enzyme active site residues.[20] For example, α-difluoromethyl ketones can act as reversible covalent warheads, reacting with nucleophilic residues like cysteine or serine in an enzyme's active site.[15]

• Transition State Analogs: The geometry and electronic distribution of a difluorinated group can mimic the transition state of an enzymatic reaction, leading to tight, non-covalent binding and competitive inhibition.[19]

• Allosteric Modulation: Difluorinated compounds can bind to allosteric sites, inducing conformational changes that modulate the enzyme's activity without directly competing with the substrate.[19]

A notable example is the use of α,α-difluorobenzylphosphonic acid derivatives as small molecule inhibitors of protein-tyrosine phosphatase 1B (PTP1B), a target for type 2 diabetes and obesity.[18]

2.3. Case Study: Asciminib (Scemblix™)

A recent FDA-approved drug that highlights the power of difluorination is Asciminib, used for treating chronic myeloid leukemia.[21] This protein kinase inhibitor contains a difluorinated moiety that is crucial to its activity and pharmacological profile.[21] The presence of the CF₂ group contributes to the molecule's binding affinity and metabolic stability, showcasing a successful real-world application of the principles discussed.

Applications in Advanced Materials Science

The same properties that make difluorinated compounds valuable in medicine also drive their application in materials science. The incorporation of fluorine can dramatically alter the physical and chemical characteristics of materials, leading to enhanced durability and specialized functionalities.[22]

• High-Performance Polymers and Coatings: Fluorinated monomers are used to create polymers with high thermal stability and chemical inertness.[22] These materials resist degradation from solvents, acids, and high temperatures, making them ideal for non-stick, stain-resistant, and weatherable coatings in industries from aerospace to cookware.[22]

• Liquid Crystals: The C-F bond possesses a significant dipole moment. Strategic placement of difluorinated groups within a molecule can influence its overall dipole moment and conformational preferences. This control is critical in the design of liquid crystals for display technologies, where molecular alignment in response to an electric field is essential.[9][23]

• Electronics: Fluorinated polymers serve as excellent dielectric materials and are resistant to moisture, making them suitable for insulation and protective layers in sensitive electronic components.[22]

Role in Modern Agrochemicals

The principles of drug discovery are directly transferable to the design of next-generation agrochemicals. Approximately 50% of commercial agrochemicals contain fluorine.[24] The introduction of difluorinated groups can:

• Enhance Potency: By improving binding to the target enzyme or receptor in a pest or weed.[25]

• Increase Metabolic Stability: Reducing degradation by enzymes within the target organism or in the environment, leading to longer-lasting efficacy.[26][27]

• Modulate Physicochemical Properties: Affecting uptake, transport, and soil mobility.[27]

The strategic use of difluorination helps create more effective and selective herbicides, fungicides, and insecticides while potentially reducing the required application rates and environmental footprint.[25][27]

Synthetic Methodologies and Experimental Protocols

The development of efficient methods for introducing the CF₂ group is a major focus of modern organic chemistry.[14] Late-stage functionalization, where the difluoromethyl group is installed at a late step in a synthetic sequence, is particularly valuable as it allows for the rapid generation of analogs from a common intermediate.[4]

5.1. Key Synthetic Strategies

Several approaches exist for synthesizing difluorinated compounds:

• Deoxyfluorination: Using reagents like DAST (diethylaminosulfur trifluoride) to convert carbonyls or alcohols to difluorinated compounds.

• Difluorocarbene Chemistry: Generating difluorocarbene (:CF₂) from precursors, which can then react with various substrates. A recent method uses a copper catalyst to facilitate the reaction of difluorocarbene with epoxides to form valuable α,α-difluoro-oxetanes.[28][29]

• Metallaphotoredox Catalysis: Modern methods merge photoredox and transition metal catalysis to achieve challenging transformations. One such method allows for the direct conversion of aliphatic alcohols into their corresponding difluoromethylated analogs.[4]

5.2. Example Protocol: Metallaphotoredox Deoxydifluoromethylation of an Aliphatic Alcohol

This protocol is based on the concept of directly converting a common functional group (an alcohol) into its difluoromethyl bioisostere, as described in recent literature.[4] This method avoids lengthy de novo synthesis.

Figure 2: General experimental workflow for a late-stage deoxydifluoromethylation.

Step-by-Step Methodology:

• Vessel Preparation: To an oven-dried 4 mL vial equipped with a magnetic stir bar, add the aliphatic alcohol substrate (1.0 equiv).

• Reagent Addition: In a glovebox or under an inert atmosphere, add the benzoxazolium activating agent (1.2 equiv), a copper catalyst (e.g., CuI, 5 mol%), a photocatalyst (e.g., an iridium or organic-based catalyst, 1-2 mol%), and a suitable base (e.g., a non-nucleophilic organic base, 2.0 equiv).

• Solvent and Reagent Addition: Add the appropriate anhydrous solvent (e.g., acetonitrile) to dissolve the solids. Add the difluoromethyl source (e.g., TMSCF₂H, 1.5 equiv).

• Reaction Setup: Seal the vial with a screw cap. Remove the vial from the glovebox and place it in a reaction block.

• Irradiation: Begin stirring and irradiate the reaction mixture with a light source (e.g., a 34W blue LED lamp) at a controlled temperature (typically room temperature) for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) three times.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel.

• Characterization: Characterize the purified product using ¹H NMR, ¹⁹F NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity.

Conclusion and Future Outlook

The gem-difluoromethylene group is far more than a simple structural component; it is a powerful tool for molecular design that provides chemists with a reliable method to fine-tune critical properties. Its ability to act as a bioisostere for common functional groups while enhancing metabolic stability and controlling conformation has cemented its role in modern drug discovery.[5][6] As synthetic methodologies for introducing CF₂ groups become more sophisticated and efficient, particularly in late-stage functionalization, we can expect to see an even broader application of difluorinated compounds.[4][14] Future research will likely focus on developing more selective and cost-effective fluorination techniques and exploring novel difluorinated motifs for applications in targeted therapeutics, smart materials, and sustainable agrochemicals.[14][30]

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An In-depth Technical Guide to Methyl 4,4-difluorocyclohexanecarboxylate: A Key Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Role of Fluorination in Medicinal Chemistry

The introduction of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a molecule's physicochemical and pharmacokinetic properties. The gem-difluoro motif, in particular, provides a unique combination of steric and electronic effects that can profoundly influence a compound's metabolic stability, lipophilicity, and binding affinity. This guide focuses on Methyl 4,4-difluorocyclohexanecarboxylate, a versatile building block that leverages these benefits, enabling the synthesis of innovative therapeutics. We will delve into its fundamental properties, synthesis, and critical applications, providing a comprehensive resource for researchers in the field.

Section 1: Compound Identification and Physicochemical Properties

Methyl 4,4-difluorocyclohexanecarboxylate is a fluorinated organic compound recognized for its utility as a synthetic intermediate.[1]

Nomenclature and Identifiers

A critical aspect of chemical documentation is the precise identification of a compound. While various numbering systems exist, the CAS number is the most universally recognized identifier for this compound.

• Systematic Name: Methyl 4,4-difluorocyclohexane-1-carboxylate

• Common Synonyms: Methyl 4,4-difluorocyclohexanecarboxylate, 4,4-Difluoro-cyclohexanecarboxylic acid methyl ester[2]

• CAS Number: 121629-14-9[3]

• EINECS Number: Not Assigned

It is important to note that Methyl 4,4-difluorocyclohexanecarboxylate does not have an EINECS (European Inventory of Existing Commercial Chemical Substances) number. The EINECS inventory lists substances that were commercially available in the European Community between January 1, 1971, and September 18, 1981.[4] As this compound was synthesized and commercialized after this period, it is not included in this specific inventory. Newer compounds are registered under the REACH regulation.

Physicochemical Characteristics

The physicochemical properties of Methyl 4,4-difluorocyclohexanecarboxylate are fundamental to its handling, reactivity, and role in drug design. The presence of the two fluorine atoms significantly impacts its polarity and conformational behavior.

Property	Value
Molecular Formula	C₈H₁₂F₂O₂
Molecular Weight	178.18 g/mol [5]
Appearance	Colorless to pale yellow liquid[2]
Boiling Point	181.8 °C at 760 mmHg
Density	1.13 g/cm³
Flash Point	62.4 °C
Solubility	Soluble in common organic solvents[2]

This data is compiled from multiple sources.

Section 2: Synthesis and Mechanistic Considerations

The synthesis of Methyl 4,4-difluorocyclohexanecarboxylate is a multi-step process that requires careful control of reaction conditions to achieve high purity and yield. The most common synthetic route involves the fluorination of a cyclohexanone precursor followed by esterification.

Synthetic Pathway Overview

A prevalent method for synthesizing the key intermediate, 4,4-difluorocyclohexanecarboxylic acid, involves the epoxidation and subsequent hydrolysis of a precursor molecule.[6] The final step to obtain the methyl ester is typically achieved through Fischer esterification.

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Protocols & Analytical Methods

Synthesis of Methyl 4,4-difluorocyclohexanecarboxylate: A Comprehensive Guide for Medicinal Chemists

Introduction: The Strategic Value of the gem-Difluoro Motif in Drug Discovery

In the landscape of modern drug discovery, the strategic incorporation of fluorine atoms into lead compounds has become an indispensable tool for modulating a wide array of physicochemical and pharmacological properties.[1][2] The gem-difluoro group (CF2), in particular, serves as a valuable bioisostere for a carbonyl or a methylene group, offering a unique combination of steric and electronic effects. Its introduction into a carbocyclic scaffold like cyclohexane can profoundly influence metabolic stability, membrane permeability, pKa, and binding affinity to biological targets.[3] The 4,4-difluorocyclohexane moiety has been successfully incorporated into several marketed drugs, a testament to its utility in overcoming common challenges in drug development.[4][5][6]

Methyl 4,4-difluorocyclohexanecarboxylate is a key building block that provides access to this privileged scaffold.[7][8] This application note provides a detailed, in-depth guide for the synthesis of Methyl 4,4-difluorocyclohexanecarboxylate, intended for researchers, scientists, and professionals in the field of drug development. We will explore the synthetic strategy, provide a step-by-step experimental protocol, and discuss the mechanistic rationale behind the chosen transformations.

Synthetic Strategy: A Two-Step Approach from a Readily Available Precursor

The synthesis of Methyl 4,4-difluorocyclohexanecarboxylate is efficiently achieved through a two-step sequence starting from the commercially available Methyl 4-oxocyclohexanecarboxylate. The overall synthetic workflow is depicted below:

Caption: Overall synthetic workflow for Methyl 4,4-difluorocyclohexanecarboxylate.

The initial and most critical transformation is the conversion of the ketone functionality in the starting material into a gem-difluoro group. This is typically accomplished using a deoxofluorinating agent such as Diethylaminosulfur Trifluoride (DAST) or a more thermally stable alternative like Deoxo-Fluor®.[9][10][11] While this reaction can be performed on the methyl ester directly, a common and often higher-yielding approach involves the hydrolysis of the ester to the corresponding carboxylic acid either before or after the fluorination step. For the purpose of this guide, we will focus on a protocol that proceeds through the isolation of the intermediate, 4,4-difluorocyclohexanecarboxylic acid. This intermediate is then subjected to a classical Fischer esterification to yield the desired final product.[12][13][14][15]

Part 1: Synthesis of 4,4-Difluorocyclohexanecarboxylic Acid

The first part of the synthesis focuses on the gem-difluorination of Methyl 4-oxocyclohexanecarboxylate followed by hydrolysis of the resulting ester. A one-pot procedure for this transformation is often feasible, but for clarity and control, a two-step process is detailed here.

Step 1: gem-Difluorination of Methyl 4-oxocyclohexanecarboxylate

The conversion of the carbonyl group to a difluoromethylene group is a key step that leverages the reactivity of deoxofluorinating reagents.

Caption: Reaction scheme for the gem-difluorination of the ketoester.

Experimental Protocol:

Materials:

• Methyl 4-oxocyclohexanecarboxylate

• Diethylaminosulfur Trifluoride (DAST) or Deoxo-Fluor®

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Inert atmosphere setup (Nitrogen or Argon)

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add Methyl 4-oxocyclohexanecarboxylate (1.0 eq).

• Dissolve the starting material in anhydrous DCM.

• Cool the solution to 0 °C using an ice bath.

• Slowly add DAST (1.5 - 2.0 eq) or Deoxo-Fluor® (1.5 - 2.0 eq) dropwise to the stirred solution. Caution: Deoxofluorinating agents are moisture-sensitive and can release HF upon contact with water. Handle with appropriate personal protective equipment in a well-ventilated fume hood.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, carefully quench the reaction by slowly adding it to a stirred, saturated aqueous solution of NaHCO₃ in an ice bath.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude Methyl 4,4-difluorocyclohexanecarboxylate.

Step 2: Hydrolysis to 4,4-Difluorocyclohexanecarboxylic Acid

The crude ester from the previous step is hydrolyzed to the corresponding carboxylic acid.[16]

Experimental Protocol:

Materials:

• Crude Methyl 4,4-difluorocyclohexanecarboxylate

• Tetrahydrofuran (THF)

• Lithium Hydroxide (LiOH) monohydrate

• Deionized water

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate (EtOAc)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Dissolve the crude Methyl 4,4-difluorocyclohexanecarboxylate in a mixture of THF and water.

• Add LiOH monohydrate (2-3 eq) to the solution.

• Stir the mixture vigorously at room temperature overnight.

• Monitor the reaction by TLC until the starting material is consumed.

• Acidify the reaction mixture to a pH of approximately 3-4 with 1 M HCl.

• Extract the product with EtOAc.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The resulting 4,4-difluorocyclohexanecarboxylic acid can be purified by recrystallization or used directly in the next step.

Part 2: Synthesis of Methyl 4,4-difluorocyclohexanecarboxylate via Fischer Esterification

The final step involves the esterification of 4,4-difluorocyclohexanecarboxylic acid with methanol in the presence of an acid catalyst.[14][15]

Caption: Reaction scheme for the Fischer esterification.

Experimental Protocol:

Materials:

• 4,4-Difluorocyclohexanecarboxylic Acid

• Anhydrous Methanol

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Diethyl ether or Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve 4,4-difluorocyclohexanecarboxylic acid (1.0 eq) in a large excess of anhydrous methanol.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 3-5 drops) to the solution.

• Attach a reflux condenser and heat the mixture to reflux for 4-6 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and remove the excess methanol using a rotary evaporator.

• Dissolve the residue in diethyl ether or ethyl acetate and wash with saturated aqueous NaHCO₃ solution to neutralize the acid catalyst.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel to afford pure Methyl 4,4-difluorocyclohexanecarboxylate.[17][18][19]

Data Presentation

Table 1: Physicochemical Properties of Methyl 4,4-difluorocyclohexanecarboxylate

Property	Value
Molecular Formula	C₈H₁₂F₂O₂
Molecular Weight	178.18 g/mol
Appearance	Colorless liquid
Boiling Point	181.8 ± 40.0 °C at 760 mmHg
Density	1.1 ± 0.1 g/cm³
LogP	1.32

Table 2: Expected Spectroscopic Data for Methyl 4,4-difluorocyclohexanecarboxylate

Spectroscopy	Expected Signals
¹H NMR (CDCl₃)	δ ~3.7 (s, 3H, -OCH₃), ~2.5 (m, 1H, -CH-), ~1.8-2.2 (m, 8H, -CH₂-)
¹³C NMR (CDCl₃)	δ ~175 (C=O), ~120 (t, J ≈ 245 Hz, -CF₂-), ~52 (-OCH₃), ~40 (-CH-), ~33 (t, J ≈ 25 Hz, -CH₂-CF₂-), ~25 (-CH₂-CH-)
¹⁹F NMR (CDCl₃)	A complex multiplet around -90 to -100 ppm.
Mass Spec (EI)	M⁺ at m/z = 178

Conclusion

This application note provides a comprehensive and practical guide to the synthesis of Methyl 4,4-difluorocyclohexanecarboxylate, a valuable building block for medicinal chemistry. The described two-step protocol, involving gem-difluorination and Fischer esterification, is a reliable and scalable method for accessing this important fluorinated scaffold. The strategic introduction of the 4,4-difluoro moiety can significantly enhance the drug-like properties of molecular entities, and a thorough understanding of its synthesis is crucial for its effective application in drug discovery programs.

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Application Notes & Protocols: Leveraging Methyl 4,4-difluorocyclohexanecarboxylate in Modern Organic Synthesis

Abstract

Methyl 4,4-difluorocyclohexanecarboxylate (CAS No. 121629-14-9) has emerged as a pivotal building block in contemporary medicinal chemistry and drug discovery. The strategic incorporation of the gem-difluoro moiety onto a cyclohexane scaffold imparts a unique constellation of physicochemical properties that can profoundly enhance the therapeutic profile of bioactive molecules. This guide provides an in-depth exploration of this versatile reagent, detailing its properties, core synthetic transformations, and field-proven protocols. We will delve into the causality behind experimental choices, offering researchers, scientists, and drug development professionals a practical framework for harnessing its synthetic potential.

The Strategic Advantage of the 4,4-Difluorocyclohexyl Moiety

The introduction of fluorine into drug candidates is a well-established strategy for optimizing pharmacological properties.[1][2] The gem-difluoro group on a cyclohexane ring is particularly advantageous for several reasons:

• Metabolic Stability: The carbon-fluorine bond is one of the strongest in organic chemistry, making the 4-position of the ring highly resistant to metabolic oxidation (e.g., by Cytochrome P450 enzymes), a common liability for unsubstituted cyclohexanes.[3]

• Modulation of Physicochemical Properties: Fluorine's high electronegativity can alter the molecule's electronic distribution, acidity, and lipophilicity (LogP).[2] This allows for fine-tuning of properties critical for cell permeability, target binding, and pharmacokinetic profiles.

• Conformational Control: The presence of the CF₂ group can influence the conformational preference of the cyclohexane ring, which can be crucial for optimizing interactions with biological targets like enzymes and receptors.[2]

These attributes have made the 4,4-difluorocyclohexyl scaffold a valuable component in the development of novel therapeutics, including anti-cancer and anti-inflammatory agents.[4]

Physicochemical Properties

A comprehensive understanding of the reagent's properties is essential for its effective use in synthesis.

Property	Value	Reference(s)
CAS Number	121629-14-9	[1][5]
Molecular Formula	C₈H₁₂F₂O₂	[1][5]
Molecular Weight	178.18 g/mol	[1][4][5]
Appearance	Liquid	[1]
Boiling Point	181.8 °C at 760 mmHg	[1][5]
Density	1.13 g/cm³	[1][5]
Flash Point	62.4 °C	[1][5]
LogP	1.98	[5]

Core Synthetic Transformations and Protocols

Methyl 4,4-difluorocyclohexanecarboxylate serves as a launchpad for accessing a variety of functional groups. The ester can be readily hydrolyzed to its corresponding carboxylic acid, which is a versatile intermediate for amide bond formation, or reduced to the primary alcohol for further derivatization.

Saponification: Accessing the Carboxylic Acid Intermediate

The conversion of the methyl ester to 4,4-difluorocyclohexanecarboxylic acid is a foundational step for many synthetic routes, most notably for amide coupling. Base-catalyzed hydrolysis (saponification) is the preferred method as it is generally faster and irreversible compared to its acid-catalyzed counterpart.[6][7]

Protocol 1: Base-Catalyzed Hydrolysis of Methyl 4,4-difluorocyclohexanecarboxylate

This protocol details the saponification of the title compound to yield 4,4-difluorocyclohexanecarboxylic acid, a key intermediate for further functionalization.[8][9]

Materials:

• Methyl 4,4-difluorocyclohexanecarboxylate (1.0 eq)

• Methanol (5-10 volumes)

• Lithium hydroxide monohydrate (LiOH·H₂O) (2.0-2.5 eq) or Sodium Hydroxide (NaOH)

• Water (5-10 volumes)

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate (EtOAc)

• Brine (saturated aq. NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve methyl 4,4-difluorocyclohexanecarboxylate (1.0 eq) in a mixture of methanol and water.

• Addition of Base: Add LiOH·H₂O (2.0-2.5 eq) to the solution.

• Reaction: Stir the mixture vigorously at room temperature. The reaction is typically complete within 2-6 hours. Monitor progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Solvent Removal: Once the reaction is complete, remove the methanol under reduced pressure using a rotary evaporator.

• Acidification: Cool the remaining aqueous solution in an ice bath and carefully acidify to a pH of ~3-4 with 1 M HCl.[8][9] A white precipitate of the carboxylic acid should form.

• Extraction: Extract the acidified aqueous layer three times with ethyl acetate.

• Washing and Drying: Combine the organic extracts and wash once with brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield 4,4-difluorocyclohexanecarboxylic acid as a white solid.[8][9] Yields are typically high (>95%).

Caption: Workflow for Base-Catalyzed Hydrolysis (Saponification).

Amide Coupling: A Gateway to Bioactive Molecules

The formation of an amide bond is one of the most frequently used reactions in medicinal chemistry.[10] Coupling 4,4-difluorocyclohexanecarboxylic acid with a diverse range of amines provides a powerful strategy for rapidly generating libraries of novel compounds for biological screening. The use of a coupling agent is necessary to activate the carboxylic acid, preventing the formation of a non-reactive ammonium carboxylate salt.[11]

Protocol 2: EDC/NHS-Mediated Amide Coupling

This protocol describes a general procedure for coupling 4,4-difluorocyclohexanecarboxylic acid with a primary or secondary amine using the water-soluble carbodiimide EDC in conjunction with NHS.

Materials:

• 4,4-difluorocyclohexanecarboxylic acid (1.0 eq)

• Amine (primary or secondary, 1.0-1.2 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq)

• N-Hydroxysuccinimide (NHS) (1.2 eq)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• N,N-Diisopropylethylamine (DIPEA) (optional, 2-3 eq, if using an amine salt)

• 5% aq. HCl, Saturated aq. NaHCO₃, Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Under an inert atmosphere (e.g., nitrogen), dissolve 4,4-difluorocyclohexanecarboxylic acid (1.0 eq) in anhydrous DCM.

• Activation: Add NHS (1.2 eq) followed by EDC (1.2 eq) to the solution. Stir the mixture at room temperature for 15-60 minutes to form the activated NHS ester.[12]

• Amine Addition: Add the desired amine (1.1 eq) to the reaction mixture. If the amine is provided as a hydrochloride salt, add DIPEA (2-3 eq) to act as a non-nucleophilic base.

• Reaction: Stir the reaction at room temperature until completion (typically 2-12 hours), monitoring by TLC or LC-MS.

• Work-up: Dilute the reaction mixture with DCM. Wash the organic layer sequentially with 5% aq. HCl, saturated aq. NaHCO₃, and brine.[12]

• Drying and Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude amide product can be purified by column chromatography on silica gel or by recrystallization, if applicable.

Caption: General workflow for amide synthesis via EDC/NHS coupling.

Comparison of Common Amide Coupling Reagents

The choice of coupling reagent can be critical for success, especially with sterically hindered substrates or those prone to racemization.

Coupling Reagent System	Key Advantages	Common Side Products/Issues
EDC / NHS	Water-soluble byproducts are easily removed during aqueous work-up. Good for solution-phase and aqueous reactions.[12]	Potential for racemization, though mitigated by NHS.
DCC / HOBt	Inexpensive and effective.	Dicyclohexylurea (DCU) byproduct is often insoluble and requires filtration for removal.[13]
HATU / DIPEA	Very fast reaction times, high yields, low rates of racemization. Effective for hindered substrates.	More expensive. Byproducts are water-soluble.[12]
BOP / DIPEA	Highly efficient phosphonium salt reagent.	Stoichiometric amount of carcinogenic HMPA is formed as a byproduct.

Conclusion

Methyl 4,4-difluorocyclohexanecarboxylate is a powerful and versatile building block for organic synthesis. Its strategic use allows for the introduction of a gem-difluoro group that can confer significant advantages in metabolic stability and physicochemical properties. The straightforward conversion of the ester to the corresponding carboxylic acid and subsequent amide coupling are robust and high-yielding transformations that provide a reliable entry point into novel chemical space. The protocols and data presented herein offer a validated foundation for researchers to confidently incorporate this valuable synthon into their drug discovery and development programs.

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The Strategic Incorporation of Methyl 4,4-difluorocyclohexanecarboxylate in Modern Drug Discovery: A Technical Guide

Introduction: The Rising Prominence of Fluorinated Scaffolds in Medicinal Chemistry

In the landscape of contemporary drug discovery, the strategic introduction of fluorine into lead compounds has become a cornerstone of molecular design. The unique physicochemical properties of the fluorine atom, when incorporated into organic scaffolds, can profoundly influence a molecule's metabolic stability, lipophilicity, binding affinity, and overall pharmacokinetic profile. Among the diverse array of fluorinated building blocks, Methyl 4,4-difluorocyclohexanecarboxylate has emerged as a particularly valuable synthon. The gem-difluoro group on the cyclohexane ring offers a subtle yet powerful tool to modulate the properties of a drug candidate, addressing common challenges in drug development such as rapid metabolism and off-target effects.

This technical guide provides an in-depth exploration of Methyl 4,4-difluorocyclohexanecarboxylate as a key building block in drug discovery. We will delve into its synthesis, physicochemical properties, and, most importantly, its application in the design of novel therapeutics, supported by detailed protocols and case studies.

Physicochemical Properties and Strategic Advantages of the 4,4-Difluoro-cyclohexyl Moiety

The introduction of a gem-difluoro group at the 4-position of a cyclohexane ring imparts a unique set of properties that medicinal chemists can leverage to optimize drug candidates.

Property	Value/Effect	Source(s)
Molecular Formula	C₈H₁₂F₂O₂	[1]
Molecular Weight	178.18 g/mol	[1]
CAS Number	121629-14-9	[1]
Boiling Point	181.8 °C at 760 mmHg	[1]
LogP (Predicted)	1.98	[1]
Metabolic Stability	Generally increased compared to non-fluorinated analogs. The strong C-F bonds are resistant to oxidative metabolism.	[2][3]
Lipophilicity	The effect is context-dependent, but gem-difluorination often leads to a moderate increase in lipophilicity.	[3]
Conformational Effects	The C-F bonds influence the conformational preference of the cyclohexane ring, which can impact binding to biological targets.	[4]
pKa Modulation	The electron-withdrawing nature of the fluorine atoms can lower the pKa of nearby basic functional groups.	[5]

The primary advantages of incorporating the 4,4-difluorocyclohexyl moiety can be summarized as follows:

• Blocking Metabolic Hotspots: The gem-difluoro group acts as a bioisostere for a methylene or carbonyl group but is resistant to metabolic oxidation by cytochrome P450 enzymes. This can significantly increase the half-life of a drug.[2]

• Fine-Tuning Lipophilicity: While fluorination can increase lipophilicity, the effect is often more subtle than other lipophilic groups, allowing for a more precise modulation of a compound's solubility and permeability.[3]

• Enhancing Binding Affinity: The polar C-F bonds can engage in favorable interactions with protein targets, such as hydrogen bonds and dipole-dipole interactions, leading to improved potency.[4]

• Improving Safety Profile: By blocking unwanted metabolism or altering the conformation of a molecule, the 4,4-difluorocyclohexyl group can reduce the formation of reactive metabolites or minimize off-target activities, such as hERG channel inhibition.[2][6]

Experimental Protocols

Protocol 1: Synthesis of Methyl 4,4-difluorocyclohexanecarboxylate

This protocol describes a standard Fischer esterification of the corresponding carboxylic acid.

Reaction Scheme:

Caption: Synthesis of Methyl 4,4-difluorocyclohexanecarboxylate.

Materials:

• 4,4-Difluorocyclohexanecarboxylic acid (1.0 eq)

• Methanol (20 eq, anhydrous)

• Concentrated Sulfuric Acid (0.1 eq)

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate

• Ethyl Acetate

Procedure:

• To a solution of 4,4-difluorocyclohexanecarboxylic acid in methanol, slowly add concentrated sulfuric acid at 0 °C.

• Heat the reaction mixture to reflux and stir for 4-6 hours, monitoring the reaction progress by TLC.

• Cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield Methyl 4,4-difluorocyclohexanecarboxylate. The crude product can be purified by vacuum distillation if necessary.

Protocol 2: Hydrolysis to 4,4-Difluorocyclohexanecarboxylic Acid

This protocol describes the saponification of the methyl ester to the corresponding carboxylic acid, a key intermediate for amide coupling.

Reaction Scheme:

Caption: Hydrolysis of the methyl ester to the carboxylic acid.

Materials:

• Methyl 4,4-difluorocyclohexanecarboxylate (1.0 eq)

• Sodium Hydroxide (2.0 eq)

• Tetrahydrofuran (THF)

• Water

• 1 M Hydrochloric Acid

• Ethyl Acetate

• Brine

• Anhydrous Magnesium Sulfate

Procedure:

• Dissolve Methyl 4,4-difluorocyclohexanecarboxylate in a mixture of THF and water.

• Add sodium hydroxide and stir the mixture at room temperature overnight.[7]

• Remove the THF under reduced pressure.

• Cool the aqueous residue to 0 °C and acidify to pH 2-3 with 1 M HCl.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 4,4-Difluorocyclohexanecarboxylic acid as a solid.[7]

Protocol 3: Amide Coupling with 4,4-Difluorocyclohexanecarboxylic Acid

This protocol describes a general procedure for forming an amide bond, a common linkage in drug molecules.

Reaction Scheme:

Caption: General amide coupling workflow.

Materials:

• 4,4-Difluorocyclohexanecarboxylic acid (1.0 eq)

• Amine (1.1 eq)

• HATU (1.1 eq)

• DIPEA (2.0 eq)

• Anhydrous DMF

• Ethyl Acetate

• 5% LiCl solution

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate

Procedure:

• Dissolve 4,4-difluorocyclohexanecarboxylic acid, the desired amine, and HATU in anhydrous DMF under an inert atmosphere.

• Add DIPEA dropwise and stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC or LC-MS.

• Upon completion, dilute the reaction with ethyl acetate and wash with 5% LiCl solution (to remove DMF), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Case Study 1: Maraviroc (UK-427,857) - A CCR5 Antagonist for HIV Treatment

Maraviroc is a first-in-class CCR5 antagonist approved for the treatment of HIV-1 infection.[2] It functions by binding to the CCR5 co-receptor on host cells, thereby preventing the entry of CCR5-tropic HIV.[6] The 4,4-difluorocyclohexyl group is a critical component of the Maraviroc structure, contributing significantly to its potency and favorable pharmacokinetic profile.[2]

Caption: Mechanism of action of Maraviroc.

The synthesis of Maraviroc involves the amide coupling of 4,4-difluorocyclohexanecarboxylic acid with a complex amine fragment.[8][9] The inclusion of the difluorocyclohexyl moiety was a result of extensive structure-activity relationship (SAR) studies aimed at optimizing the lead compound's properties. Specifically, this group was instrumental in reducing affinity for the hERG potassium channel, a common cause of cardiotoxicity in drug candidates.[2][6]

Pharmacological Data for Maraviroc:

Parameter	Value	Source(s)
Target	CCR5	[6]
Antiviral Activity (Geometric Mean IC₉₀)	2.0 nM	[6]
hERG Inhibition (IC₅₀)	>10,000 nM	[6]
Aqueous Solubility	Low (0.0106 mg/mL)	[10]
LogP	5.1	[10]

Case Study 2: Novel Difluorocyclohexyl Derivatives as IL-17 Modulators

Recent patent literature from UCB Biopharma describes a series of novel difluorocyclohexyl derivatives as modulators of Interleukin-17 (IL-17), a key cytokine implicated in inflammatory and autoimmune diseases.[11][12]

Caption: Workflow for developing IL-17 modulators.

The patent discloses compounds that potently inhibit the IL-17 pathway, as measured by their ability to suppress IL-17A-induced IL-6 release in human dermal fibroblasts. The 4,4-difluorocyclohexyl group is a common feature in the claimed structures, suggesting its importance for achieving the desired biological activity.

Biological Activity of an Exemplary IL-17 Modulator:

Compound	Target	Assay	pIC₅₀	Source(s)
Exemplified Compound	IL-17	IL-6 Release Inhibition	8.31	[13]

This example highlights the ongoing utility of the 4,4-difluorocyclohexyl scaffold in the discovery of new medicines for challenging disease targets.

Conclusion

Methyl 4,4-difluorocyclohexanecarboxylate and its corresponding carboxylic acid are versatile and highly valuable building blocks in modern drug discovery. The strategic incorporation of the 4,4-difluorocyclohexyl moiety provides medicinal chemists with a powerful tool to address key challenges in drug design, including metabolic instability and off-target toxicity. As demonstrated by the successful development of Maraviroc and the promising research into novel IL-17 modulators, this fluorinated scaffold will undoubtedly continue to play a significant role in the creation of the next generation of therapeutics.

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The Strategic Role of Methyl 4,4-difluorocyclohexanecarboxylate in Modern Drug Discovery: A Technical Guide for Researchers

In the landscape of contemporary pharmaceutical development, the pursuit of molecular scaffolds that enhance drug-like properties is paramount. Among these, fluorinated building blocks have garnered significant attention for their ability to modulate key pharmacological parameters. Methyl 4,4-difluorocyclohexanecarboxylate, a gem-difluorinated cycloalkane derivative, has emerged as a critical intermediate, offering a unique combination of conformational rigidity and metabolic stability. This technical guide provides an in-depth exploration of its synthesis, purification, characterization, and strategic application in the synthesis of complex pharmaceutical agents, designed for researchers, medicinal chemists, and drug development professionals.

The introduction of a gem-difluoro group onto the cyclohexane ring imparts profound effects on a molecule's physicochemical properties. This substitution can significantly enhance metabolic stability by blocking sites susceptible to oxidative metabolism, modulate lipophilicity to improve membrane permeability, and influence binding affinity to biological targets through favorable electrostatic interactions.[1][2][3] These attributes make Methyl 4,4-difluorocyclohexanecarboxylate a highly sought-after intermediate in the design of next-generation therapeutics.[3]

Physicochemical Properties

A comprehensive understanding of the physical and chemical properties of Methyl 4,4-difluorocyclohexanecarboxylate is essential for its effective use in synthesis.

Property	Value	Reference(s)
CAS Number	121629-14-9	[4]
Molecular Formula	C₈H₁₂F₂O₂	[4]
Molecular Weight	178.18 g/mol	[4]
Boiling Point	181.8 °C at 760 mmHg	[4]
Density	1.13 g/cm³	[4]
Flash Point	62.4 °C	[4]
LogP	1.98490	[4]
Appearance	Likely a liquid at room temperature	[4]
Solubility	Soluble in common organic solvents	[4]

Synthesis and Purification: A Step-by-Step Approach

The synthesis of Methyl 4,4-difluorocyclohexanecarboxylate is typically achieved through a two-stage process: the synthesis of the precursor, 4,4-difluorocyclohexanecarboxylic acid, followed by its esterification.

Part 1: Synthesis of 4,4-difluorocyclohexanecarboxylic Acid

The most common route to 4,4-difluorocyclohexanecarboxylic acid involves the hydrolysis of its corresponding ethyl ester.[5]

Experimental Protocol: Hydrolysis of Ethyl 4,4-difluorocyclohexanecarboxylate

• Reaction Setup: In a round-bottom flask, dissolve ethyl 4,4-difluorocyclohexanecarboxylate (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (typically a 2:1 ratio).

• Reagent Addition: Add lithium hydroxide monohydrate (LiOH·H₂O) (approximately 5.0 eq) to the solution.

• Reaction: Stir the mixture vigorously at room temperature overnight. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate (EtOAc).

• Acidification: Adjust the pH of the aqueous layer to approximately 4 with 1 M hydrochloric acid (HCl).

• Extraction: Separate the organic and aqueous layers. Extract the aqueous layer at least once more with EtOAc.

• Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure to yield 4,4-difluorocyclohexanecarboxylic acid as a white solid. A typical yield for this hydrolysis is around 97%.[5]

Caption: Workflow for the synthesis of 4,4-difluorocyclohexanecarboxylic acid.

Part 2: Fischer Esterification to Methyl 4,4-difluorocyclohexanecarboxylate

The final step is a classic Fischer esterification of the synthesized carboxylic acid.[6][7][8]

Experimental Protocol: Fischer Esterification

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4,4-difluorocyclohexanecarboxylic acid (1.0 eq) in an excess of methanol.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (H₂SO₄) to the solution.

• Reflux: Heat the reaction mixture to reflux for several hours. Monitor the reaction's progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the excess methanol under reduced pressure.

• Neutralization and Extraction: Dissolve the residue in an organic solvent such as ethyl acetate and wash with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acid catalyst, followed by a wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude Methyl 4,4-difluorocyclohexanecarboxylate.

Purification Protocol: Column Chromatography

The crude product can be purified by column chromatography on silica gel.

• Column Preparation: Pack a glass column with a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane. The polarity of the eluent should be optimized based on TLC analysis.

• Fraction Collection: Collect the fractions containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield pure Methyl 4,4-difluorocyclohexanecarboxylate.

Caption: Workflow for the synthesis of Methyl 4,4-difluorocyclohexanecarboxylate.

Analytical Characterization

Thorough analytical characterization is crucial to confirm the identity and purity of the synthesized Methyl 4,4-difluorocyclohexanecarboxylate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the methyl ester protons (a singlet around 3.7 ppm) and the protons on the cyclohexane ring. The signals for the cyclohexane protons will appear as complex multiplets, typically in the range of 1.5-2.5 ppm.

• ¹³C NMR: The carbon NMR spectrum will show a signal for the carbonyl carbon of the ester at around 175 ppm, the methoxy carbon around 52 ppm, and the carbons of the cyclohexane ring. The carbon bearing the two fluorine atoms will appear as a triplet due to C-F coupling.

• ¹⁹F NMR: The fluorine NMR spectrum is a key diagnostic tool and is expected to show a single signal for the two equivalent fluorine atoms.[9] The chemical shift will be in the characteristic range for gem-difluoroalkanes.[9][10]

Chromatographic Methods

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for assessing the purity and confirming the molecular weight of volatile compounds like Methyl 4,4-difluorocyclohexanecarboxylate.[11] A standard method would involve a non-polar capillary column (e.g., DB-5ms) and electron ionization (EI) to generate a characteristic fragmentation pattern.[11]

• High-Performance Liquid Chromatography (HPLC): HPLC can be used for purity analysis, especially for detecting non-volatile impurities. A reversed-phase C18 column with a mobile phase of acetonitrile and water is a common starting point.[12] Detection can be achieved using a UV detector at a low wavelength (around 210 nm) as the chromophore is weak.[12]

Applications in Pharmaceutical Synthesis

The true value of Methyl 4,4-difluorocyclohexanecarboxylate lies in its utility as a versatile intermediate in the synthesis of biologically active molecules.

Synthesis of Spirocyclic Proline Derivatives

This compound is particularly important in the development of spirocyclic proline derivatives, which are valuable scaffolds in modern drug discovery.[3] The cyclohexane ring provides a rigid framework, while the gem-difluoro group enhances the pharmacological properties of the final compound.

Case Study: Maraviroc (UK-427,857)

A prominent example of the successful application of the 4,4-difluorocyclohexyl moiety is in the synthesis of Maraviroc, a CCR5 antagonist used in the treatment of HIV-1 infection.[1][13] The synthesis of Maraviroc involves the coupling of 4,4-difluorocyclohexanecarboxylic acid with a complex amine fragment.[5] The presence of the 4,4-difluorocyclohexyl group in Maraviroc is critical for its potent antiviral activity and favorable safety profile, including a lack of affinity for the hERG ion channel.[1][13]

Caption: Logical relationship of synthesis and application.

Safety and Handling

As with all chemical reagents, proper safety precautions must be observed when handling Methyl 4,4-difluorocyclohexanecarboxylate and its precursors.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[14][15][16]

• Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of vapors.[14][15][16]

• Handling: Avoid contact with skin and eyes.[14][15][16] In case of contact, rinse immediately with plenty of water.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from heat, sparks, and open flames.[15]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

Methyl 4,4-difluorocyclohexanecarboxylate stands as a testament to the power of strategic fluorination in medicinal chemistry. Its synthesis, while requiring careful execution, provides access to a building block that can significantly enhance the properties of drug candidates. The successful incorporation of the 4,4-difluorocyclohexyl moiety into marketed drugs like Maraviroc underscores its importance. For researchers and scientists in drug discovery, a thorough understanding of the synthesis, properties, and applications of this intermediate is invaluable for the development of innovative and effective pharmaceuticals.

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Application Note & Protocol: Strategic Synthesis of Spirocyclic Proline Derivatives Utilizing Methyl 4,4-difluorocyclohexanecarboxylate

Abstract

This technical guide provides a comprehensive framework for the synthesis of novel spirocyclic proline derivatives, leveraging Methyl 4,4-difluorocyclohexanecarboxylate as a key building block. The strategic incorporation of the gem-difluorinated cyclohexane moiety is of significant interest in medicinal chemistry for its potential to modulate the physicochemical and pharmacokinetic properties of drug candidates.[1][2] This document outlines the theoretical underpinnings, a detailed experimental protocol for a [3+2] cycloaddition reaction, expected outcomes, and the analytical validation of the target spiro-heterocyclic compounds. The methodologies presented herein are designed for researchers and professionals in drug discovery and organic synthesis, providing a robust starting point for the exploration of this unique chemical space.

Introduction: The Imperative for 3D Scaffolds in Modern Drug Discovery

The concept of "escaping from flatland" has become a guiding principle in contemporary medicinal chemistry, advocating for the integration of three-dimensional (3D) molecular architectures to enhance clinical success rates.[3] Spirocyclic systems, which feature two rings sharing a single atom, are exemplary of this design philosophy. They introduce conformational rigidity and a distinct 3D topology, which can lead to improved target engagement and selectivity.[3][4] Proline and its derivatives are privileged scaffolds in drug design, and their incorporation into spirocyclic frameworks can engender favorable protein-ligand interactions that are not achievable with simpler, monocyclic analogues.[4]

Furthermore, the introduction of fluorine into drug candidates is a well-established strategy for optimizing molecular properties. The gem-difluoro group (CF2) can act as a bioisostere for a carbonyl or methylene group, while offering a unique electronic profile.[1] This modification can enhance metabolic stability, modulate lipophilicity, and improve binding affinity to biological targets.[2][5][6] The subject of this application note, Methyl 4,4-difluorocyclohexanecarboxylate, is a valuable building block for introducing this fluorinated motif.[5][7][8]

This guide details a proposed synthetic route to spirocyclic proline derivatives via a 1,3-dipolar cycloaddition of an azomethine ylide with an activated alkene derived from Methyl 4,4-difluorocyclohexanecarboxylate. This reaction is a powerful method for the construction of five-membered nitrogen-containing heterocycles, such as the pyrrolidine ring of proline.[9][10][11]

Reaction Mechanism: The [3+2] Cycloaddition Pathway

The cornerstone of the proposed synthesis is the [3+2] cycloaddition reaction between an azomethine ylide and a dipolarophile.[9] Azomethine ylides are 1,3-dipoles of the allyl anion type, containing four electrons distributed over a C-N-C system.[10] Due to their high reactivity, they are typically generated in situ.[10] A common method for their formation is the decarboxylative condensation of an α-amino acid, such as proline, with an aldehyde.[12][13][14]

The proposed reaction sequence is as follows:

• Preparation of the Dipolarophile: The methyl ester of Methyl 4,4-difluorocyclohexanecarboxylate is proposed to be converted to a more reactive α,β-unsaturated ketone, which will serve as the dipolarophile.

• In Situ Generation of the Azomethine Ylide: L-proline will be reacted with an aldehyde (e.g., benzaldehyde) to form an iminium intermediate. Subsequent decarboxylation will generate the azomethine ylide.

• [3+2] Cycloaddition: The generated azomethine ylide will then undergo a concerted cycloaddition reaction with the α,β-unsaturated ketone to yield the desired spirocyclic proline derivative.[9]

This reaction is expected to be highly stereoselective, with the stereochemistry of the final product being influenced by the geometry of the azomethine ylide and the dienophile.[15][16]

Caption: Proposed reaction pathway for the synthesis of spirocyclic proline derivatives.

Experimental Protocol

This protocol is a proposed methodology based on established chemical principles for 1,3-dipolar cycloadditions. Optimization of reaction conditions may be necessary to achieve desired yields and stereoselectivity.

Materials and Equipment

• Reagents:

  • Methyl 4,4-difluorocyclohexanecarboxylate (CAS: 121629-14-9)[17]

  • L-Proline

  • Benzaldehyde

  • Reagents for conversion of the starting ester to an α,β-unsaturated ketone (e.g., Grignard reagent, oxidizing agent)

  • Anhydrous toluene or other suitable high-boiling solvent

  • Magnesium sulfate (anhydrous)

  • Ethyl acetate

  • Hexanes

  • Silica gel for column chromatography

• Equipment:

  • Round-bottom flasks

  • Dean-Stark apparatus

  • Reflux condenser

  • Magnetic stirrer with heating plate

  • Rotary evaporator

  • Thin Layer Chromatography (TLC) plates (silica gel)

  • Glassware for column chromatography

  • NMR spectrometer

  • Mass spectrometer

Synthesis of the Dipolarophile (Illustrative Example)

A plausible route to an activated α,β-unsaturated dipolarophile from Methyl 4,4-difluorocyclohexanecarboxylate is outlined below. This is a representative transformation; other synthetic routes may be equally or more effective.

• Grignard Addition: To a solution of Methyl 4,4-difluorocyclohexanecarboxylate in anhydrous THF at 0 °C, add a solution of vinylmagnesium bromide (1.2 equivalents) dropwise.

• Reaction Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Quenching: Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Oxidation: Dissolve the crude tertiary alcohol in dichloromethane and add an oxidizing agent (e.g., Dess-Martin periodinane, 1.5 equivalents).

• Work-up: After completion of the reaction (monitored by TLC), quench with a saturated solution of sodium thiosulfate. Extract with dichloromethane, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purification: Purify the resulting α,β-unsaturated ketone by flash column chromatography on silica gel.

Synthesis of the Spirocyclic Proline Derivative

• Reaction Setup: To a 250 mL round-bottom flask equipped with a Dean-Stark trap, reflux condenser, and magnetic stir bar, add the α,β-unsaturated ketone (1.0 equivalent), L-proline (1.2 equivalents), and benzaldehyde (1.2 equivalents) in anhydrous toluene (100 mL).

• Heating and Water Removal: Heat the reaction mixture to reflux. Water generated during the formation of the azomethine ylide will be collected in the Dean-Stark trap.

• Reaction Monitoring: Monitor the progress of the reaction by TLC. The disappearance of the starting materials and the appearance of a new, more polar spot will indicate product formation. The reaction is anticipated to take 12-24 hours.

• Cooling and Concentration: Once the reaction is complete, cool the mixture to room temperature and concentrate under reduced pressure to remove the toluene.

• Work-up: Dissolve the residue in ethyl acetate (100 mL) and wash with saturated aqueous sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired spirocyclic proline derivative.

Caption: A generalized workflow for the synthesis and purification of the target compound.

Expected Results and Data Analysis

The successful synthesis will yield a novel spirocyclic proline derivative. The reaction is anticipated to produce a mixture of diastereomers, which may be separable by chromatography.

Quantitative Data

Parameter	Expected Value	Notes
Yield	40-60%	Based on analogous 1,3-dipolar cycloaddition reactions.
Diastereomeric Ratio	>5:1	The facial selectivity of the cycloaddition is expected to favor one diastereomer.
Appearance	White to off-white solid	After purification.

Analytical Characterization

• ¹H and ¹³C NMR: The spectra will confirm the structure of the product, with characteristic shifts for the pyrrolidine and difluorocyclohexane rings. The presence of fluorine will result in splitting of adjacent proton and carbon signals.

• Mass Spectrometry (HRMS): High-resolution mass spectrometry will confirm the elemental composition of the synthesized molecule.

• FTIR Spectroscopy: The spectrum will show the absence of the α,β-unsaturated ketone carbonyl stretch and the presence of the characteristic absorptions for the product.

Conclusion

The protocol detailed in this application note provides a strategic and plausible pathway for the synthesis of novel spirocyclic proline derivatives incorporating a 4,4-difluorocyclohexane moiety. This work is grounded in the established principles of 1,3-dipolar cycloaddition chemistry and leverages a valuable fluorinated building block. The resulting compounds are of significant interest for their potential applications in drug discovery, offering a unique 3D architecture and the benefits of strategic fluorination. Researchers are encouraged to use this guide as a starting point for the development and optimization of synthetic routes to this promising class of molecules.

References

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• Akhavana, M., & Bekhradnia, A. (2021). Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using l-proline functionalized manganese ferrite nanorods as a novel heterogeneous catalyst. RSC Advances. [Link]

• Akhavana, M., & Bekhradnia, A. (2021). Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using l-proline functionalized manganese ferrite nanorods as a novel heterogeneous catalyst. PubMed Central. [Link]

• Derkach, N. O., et al. (2024). EFFICIENT MULTIGRAM SYNTHESIS OF 3,3-SPIRO-α-PROLINE CONTAINING CHIMERAS. ChemRxiv. [Link]

• Derkach, N. O., et al. (2024). Multigram Synthesis of 3,3-Spiro-α-prolines. The Journal of Organic Chemistry. [Link]

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• UCHEM. (2025). High-Quality Methyl 4,4-difluorocyclohexanecarboxylate CAS 121629-14-9 for Organic Synthesis and Drug Discovery. UCHEM. [Link]

• Akhavana, M., & Bekhradnia, A. (2021). Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using L-proline functionalized manganese ferrite nanorods as a novel heterogeneous catalyst. RSC Publishing. [Link]

• Derkach, N., et al. (2024). EFFICIENT MULTIGRAM SYNTHESIS OF 3,3-SPIRO-α-PROLINE CONTAINING CHIMERAS. Cambridge Open Engage. [Link]

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Application Notes and Protocols: The Strategic Role of Fluorine in Enhancing Drug Stability and Lipophilicity

Introduction: The Understated Power of a Single Atom

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine has become an indispensable tool for optimizing drug candidates.[1][2] Despite its status as the most electronegative element, fluorine is comparable in size to a hydrogen atom (van der Waals radius of 1.47 Å vs. 1.20 Å for hydrogen), allowing it to act as a bioisostere for hydrogen with minimal steric perturbation.[3][4] However, this substitution profoundly alters the molecule's electronic properties, conformational preferences, metabolic fate, and lipophilicity.[1][3][5]

These subtle modifications can translate into significant improvements in a drug's pharmacokinetic (ADME) and pharmacodynamic profile, enhancing metabolic stability, membrane permeability, and target binding affinity.[1][3][6] This guide provides an in-depth exploration of how fluorine is leveraged to enhance drug stability and modulate lipophilicity, complete with detailed protocols for experimental validation.

Part 1: Enhancing Drug Stability with Fluorine

A primary challenge in drug development is overcoming rapid metabolic degradation, often mediated by cytochrome P450 (CYP) enzymes in the liver.[3][7] Fluorine substitution offers a robust strategy to "shield" metabolically vulnerable positions on a drug candidate.

Fortifying Against Metabolic Degradation

The strength of the carbon-fluorine (C-F) bond is significantly greater than that of a carbon-hydrogen (C-H) bond (approx. 105-109 kcal/mol for C-F vs. 98 kcal/mol for C-H).[8][9][10] This inherent stability makes the C-F bond highly resistant to enzymatic cleavage.[9]

Mechanism of Action: Blocking Metabolic "Soft Spots"

CYP-mediated oxidation frequently occurs at electron-rich, sterically accessible sites, such as benzylic or allylic C-H bonds, or positions alpha to heteroatoms. Replacing a hydrogen atom at such a "soft spot" with fluorine effectively blocks this metabolic pathway.[1][11][12] The strong electron-withdrawing nature of fluorine deactivates the adjacent carbon, making it less susceptible to oxidative attack.[9] This strategy can dramatically increase a drug's metabolic half-life, leading to improved oral bioavailability and sustained systemic exposure.[1][3]

Caption: Fluorine blocks CYP450 oxidation at metabolic hot spots.

Modulating Chemical Stability

While the C-F bond itself is exceptionally stable, its powerful inductive effect can alter the reactivity and stability of nearby functional groups.[3] For instance, introducing fluorine can lower the pKa of proximal basic amines, reducing their ionization at physiological pH.[5][7] This can be advantageous for improving cell membrane permeability but must be carefully balanced to maintain necessary interactions with the target protein.

However, it is crucial to recognize that in certain contexts, C-F bonds can be labile. Heterolytic cleavage can occur under physiological conditions, particularly when facilitated by an intramolecular nucleophile or specific enzymatic pathways, which can lead to the release of fluoride ions.[8][13][14] Therefore, careful structural analysis is required to avoid designing chemically unstable fluorinated compounds.[8]

Part 2: Modulating Lipophilicity with Fluorine

Lipophilicity, the affinity of a molecule for a lipid-rich environment, is a critical parameter influencing a drug's absorption, distribution, and membrane permeability.[15] It is commonly quantified by the partition coefficient (LogP) or the distribution coefficient (LogD).[16][17]

The introduction of fluorine generally increases a molecule's lipophilicity.[3][18] A common observation is that the substitution of a single hydrogen atom with fluorine can increase the LogP by approximately 0.25 to 0.5 units.[1][19] This is attributed to the fact that the highly polarized C-F bond can reduce the hydrogen bond donating capacity of neighboring C-H groups and increase the hydrophobic surface area of the molecule.[20]

This effect is highly context-dependent. The final impact on lipophilicity depends on the number of fluorine atoms, their position within the molecule, and the overall molecular architecture.[20][21] For example, while a single fluorine or a trifluoromethyl (CF₃) group often enhances lipophilicity, in some cases, strategic placement of fluorine near polar groups can lead to intramolecular interactions that decrease lipophilicity.[19]

Data Snapshot: Impact of Fluorination on Physicochemical Properties

Parent Compound	Fluorinated Analog	Change in LogP	Change in Metabolic t½	Rationale for Change
Toluene	α-Fluorotoluene	+0.31	Increased	F blocks benzylic oxidation.[1]
Aniline	4-Fluoroaniline	+0.57	Increased	F blocks para-hydroxylation.
Lamivudine	Emtricitabine (5-F)	+0.22	Increased	F enhances potency and stability.[22]
Ibrutinib Analog	Fluorinated Ibrutinib	+0.45	Significantly Increased	F blocks oxidation on phenyl ring.[1]

Part 3: Experimental Protocols

To experimentally validate the effects of fluorination, the following protocols provide robust methodologies for assessing stability and lipophilicity.

Protocol 1: Metabolic Stability Assessment Using Liver Microsomes

This assay determines a compound's susceptibility to metabolism by Phase I enzymes (primarily CYPs) present in liver microsomes.[23][24][25] The rate of disappearance of the parent compound is monitored over time.

A. Materials and Reagents

• Pooled Liver Microsomes (Human, Rat, or other species)

• Test Compound (TC) and Positive Control (e.g., Verapamil, a compound with known high clearance)

• Phosphate Buffer (100 mM, pH 7.4)

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[23][26]

• Ice-cold Acetonitrile (ACN) with an appropriate internal standard (IS) for LC-MS/MS analysis

• 96-well incubation plates and sealing mats

• Incubator/shaker set to 37°C

B. Experimental Workflow

Caption: Workflow for the liver microsomal stability assay.

C. Step-by-Step Methodology

• Preparation: Thaw liver microsomes on ice. Prepare working solutions of the test compound and positive control in buffer (final DMSO concentration should be <0.5%).

• Reaction Setup: In a 96-well plate, add the phosphate buffer and the microsomal solution. Add the test compound to initiate a 5-minute pre-incubation at 37°C.

  • Causality Check: Pre-incubation ensures all components reach thermal equilibrium before the reaction starts.

• Negative Control: Prepare parallel wells containing the test compound and microsomes but substitute the NADPH regenerating system with buffer. This control validates that compound loss is enzyme-dependent.[26]

• Initiation: Start the metabolic reaction by adding the pre-warmed NADPH regenerating system to all wells (except the negative control). The time of this addition is t=0.

• Time Points: Incubate the plate at 37°C with shaking. At designated time points (e.g., 0, 5, 15, 30, 60 minutes), transfer an aliquot of the reaction mixture to a new plate containing 3 volumes of ice-cold acetonitrile with the internal standard.

  • Causality Check: Ice-cold acetonitrile immediately stops the enzymatic reaction by precipitating the microsomal proteins.

• Sample Processing: Seal the collection plate, vortex, and centrifuge at 4,000g for 20 minutes to pellet the precipitated protein.

• Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS. Quantify the peak area ratio of the test compound to the internal standard at each time point.

D. Data Analysis

• Plot the natural logarithm of the percentage of the test compound remaining versus time.

• The slope of the linear regression line (k) represents the elimination rate constant.

• Calculate the half-life (t½) and intrinsic clearance (CLint) using the following equations:

  • t½ = 0.693 / k

  • CLint (µL/min/mg protein) = (0.693 / t½) * (1 / [microsomal protein concentration in mg/mL])

Protocol 2: Chemical Stability Assessment via Forced Degradation

Forced degradation (or stress testing) studies are used to identify a drug's likely degradation products and establish its intrinsic stability.[27][28][29] This helps in developing stability-indicating analytical methods.

A. Materials and Reagents

• Test Compound

• Hydrochloric acid (HCl, 0.1 M)

• Sodium hydroxide (NaOH, 0.1 M)

• Hydrogen peroxide (H₂O₂, 3-30%)

• Mobile phase for HPLC

• HPLC system with a UV or MS detector

B. Step-by-Step Methodology

• Stock Solution: Prepare a stock solution of the test compound in a suitable solvent (e.g., methanol or acetonitrile).

• Stress Conditions: Expose the compound to a variety of stress conditions in separate vials.[27][29]

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl. Incubate at 60°C for up to 24 hours.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH. Incubate at 60°C for up to 24 hours.

  • Oxidation: Mix the stock solution with 3% H₂O₂. Keep at room temperature for up to 24 hours.

  • Thermal Stress: Incubate the solid compound or a solution at an elevated temperature (e.g., 70°C).

  • Photolytic Stress: Expose a solution of the compound to light according to ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/m²).

• Sample Analysis: At various time points, withdraw samples, neutralize if necessary (for acid/base conditions), and dilute to a suitable concentration. Analyze by a validated stability-indicating HPLC method to separate the parent drug from any degradation products.

• Data Interpretation: A stable compound will show minimal degradation (<5-10%) under these stress conditions.[30] Comparing the degradation profile of a fluorinated compound to its non-fluorinated parent can provide direct evidence of enhanced chemical stability.

Protocol 3: Lipophilicity Determination (LogP/LogD)

The shake-flask method is the classical approach for determining the octanol-water partition coefficient (LogP for neutral species) and distribution coefficient (LogD for all species at a specific pH).[31][32]

A. Materials and Reagents

• Test Compound

• n-Octanol (HPLC grade)

• Purified Water (for LogP) or Phosphate-Buffered Saline (PBS, pH 7.4 for LogD)

• Glass vials with screw caps

• Vortex mixer and centrifuge

• Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

B. Step-by-Step Methodology

• Pre-saturation: Vigorously mix equal volumes of n-octanol and the aqueous phase (water or PBS) for 24 hours to ensure mutual saturation. Allow the phases to separate completely.

  • Causality Check: Pre-saturation is critical for thermodynamic equilibrium and ensures that the partitioning of the test compound is not influenced by the miscibility of the two solvents.

• Compound Addition: Prepare a stock solution of the test compound in the aqueous phase. Add a known volume of this solution to a vial containing a known volume of the pre-saturated n-octanol. The final concentration should be within the linear range of the analytical method.

• Equilibration: Cap the vial and vortex vigorously for 1-3 hours to allow the compound to partition between the two phases until equilibrium is reached.

• Phase Separation: Centrifuge the vial at 2,000g for 15-30 minutes to ensure complete separation of the two immiscible layers.

• Quantification: Carefully withdraw an aliquot from both the aqueous and the n-octanol layers. Dilute as necessary and determine the concentration of the compound in each phase ([C]oct and [C]aq) using a calibrated analytical method.

C. Data Analysis

• Calculate the partition or distribution coefficient using the following formula:

  • P (or D) = [C]oct / [C]aq

• Express the result as its logarithm:

  • LogP (or LogD) = log₁₀(P or D)

• A higher LogP/LogD value indicates greater lipophilicity. Comparing the LogP of a fluorinated compound to its hydrogen-containing parent directly quantifies the impact of the substitution.

Conclusion

The strategic incorporation of fluorine is a powerful and validated approach in modern drug design. By leveraging its unique properties, medicinal chemists can effectively block metabolic liabilities, thereby enhancing drug stability and prolonging therapeutic action.[1][3][12] Concurrently, fluorination provides a reliable method for modulating lipophilicity to improve a drug's absorption and membrane permeability.[1][7] The experimental protocols detailed herein offer a clear and reproducible framework for researchers to quantify these critical parameters, enabling data-driven decisions in the optimization of drug candidates.

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Developing anti-inflammatory agents using Methyl 4,4-difluorocyclohexanecarboxylate.

Application Notes & Protocols

Topic: A Strategic Guide to Developing Novel Anti-Inflammatory Agents from a Methyl 4,4-difluorocyclohexanecarboxylate Scaffold

Audience: Researchers, scientists, and drug development professionals.

Abstract

The development of novel anti-inflammatory therapeutics remains a critical challenge in modern medicine. Chronic inflammation is a key pathological driver in a multitude of diseases, demanding new chemical entities with improved efficacy, safety, and pharmacokinetic profiles. The strategic incorporation of fluorine into drug candidates is a well-established method for enhancing metabolic stability and modulating physicochemical properties.[1][2] This guide presents a comprehensive framework for utilizing Methyl 4,4-difluorocyclohexanecarboxylate, a readily available fluorinated building block, as a starting scaffold for the synthesis and screening of a new generation of anti-inflammatory agents. We provide a rationale for its use, detailed protocols for library synthesis, a complete in vitro screening cascade, mechanistic elucidation studies, and a validated in vivo model for efficacy testing. This document is designed to serve as a practical, field-proven guide for researchers aiming to translate a promising chemical scaffold into a viable drug discovery program.

Rationale and Strategic Approach

The gem-difluoro group on the cyclohexane ring of Methyl 4,4-difluorocyclohexanecarboxylate is not merely an incidental feature; it is a strategic asset for medicinal chemistry.[3] Fluorine's high electronegativity can alter the acidity of nearby protons and influence conformation, while the C-F bond's strength enhances metabolic stability by blocking potential sites of oxidative metabolism. This increased stability can lead to improved pharmacokinetic profiles, such as a longer half-life in vivo.

Our developmental strategy is based on a logical, multi-stage screening process designed to efficiently identify and validate promising lead compounds. This approach ensures that resources are focused on candidates with the highest potential for clinical success.

Caption: High-level workflow for anti-inflammatory drug discovery.

Synthesis of a Candidate Library

Methyl 4,4-difluorocyclohexanecarboxylate serves as an excellent starting point for generating a diverse library of new chemical entities (NCEs). A robust and straightforward approach is to first hydrolyze the methyl ester to the corresponding carboxylic acid, followed by amide coupling with a variety of primary and secondary amines. This creates a library of amides with diverse steric and electronic properties, which is crucial for exploring the structure-activity relationship (SAR).

Protocol 2.1: Two-Step Synthesis of a 4,4-difluorocyclohexane Carboxamide Library

Rationale: This two-step process is highly reliable. Saponification (hydrolysis) of the ester is a classic and high-yielding reaction.[4] Subsequent amide coupling using a standard reagent like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) ensures efficient and clean formation of the amide bond under mild conditions, which is compatible with a wide range of functional groups on the selected amines.

Step 1: Hydrolysis of Methyl 4,4-difluorocyclohexanecarboxylate

• Materials: Methyl 4,4-difluorocyclohexanecarboxylate, Lithium hydroxide monohydrate (LiOH·H₂O), Tetrahydrofuran (THF), Water (H₂O), 1 M Hydrochloric acid (HCl), Ethyl acetate (EtOAc), Brine, Magnesium sulfate (MgSO₄).

• Procedure:

  • Dissolve Methyl 4,4-difluorocyclohexanecarboxylate (1.0 eq) in a 2:1 mixture of THF and H₂O.

  • Add LiOH·H₂O (5.0 eq) to the solution.

  • Stir the reaction mixture vigorously at room temperature overnight. Monitor reaction completion by TLC or LC-MS.

  • Once the reaction is complete, dilute the mixture with EtOAc.

  • Acidify the aqueous layer to a pH of ~4 using 1 M HCl.[4]

  • Separate the organic and aqueous layers. Extract the aqueous layer once more with EtOAc.

  • Combine the organic phases, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure to yield 4,4-difluorocyclohexanecarboxylic acid as a white solid.[4]

Step 2: Amide Coupling to Generate Candidate Library

• Materials: 4,4-difluorocyclohexanecarboxylic acid (from Step 1), desired amine (1.1 eq), HATU (1.2 eq), Diisopropylethylamine (DIPEA, 3.0 eq), Dimethylformamide (DMF).

• Procedure (for each amine):

  • In a clean, dry vial, dissolve 4,4-difluorocyclohexanecarboxylic acid (1.0 eq) in anhydrous DMF.

  • Add the selected amine (1.1 eq), followed by HATU (1.2 eq) and DIPEA (3.0 eq).

  • Stir the reaction mixture at room temperature for 4-6 hours. Monitor reaction completion by LC-MS.

  • Upon completion, dilute the reaction mixture with water and extract three times with EtOAc.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product via flash column chromatography to obtain the final pure amide compound.

  • Characterize each library member by ¹H NMR, ¹³C NMR, and HRMS.

In Vitro Screening Cascade

The primary goal of the in vitro screening is to identify compounds that potently inhibit inflammatory responses without causing significant cell death.

Protocol 3.1: Cytotoxicity Assessment via MTT Assay

Rationale: It is imperative to first assess the cytotoxicity of the synthesized compounds. The MTT assay is a reliable, colorimetric method that measures cellular metabolic activity, which serves as an indicator of cell viability.[5] Only metabolically active cells can reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[6] This ensures that any observed anti-inflammatory effects are not simply a result of the compounds killing the cells.

• Cell Line: RAW 264.7 murine macrophages or THP-1 human monocytes.

• Materials: 96-well tissue culture plates, complete culture medium (e.g., DMEM with 10% FBS), test compounds (dissolved in DMSO), MTT solution (5 mg/mL in PBS), Solubilization solution (e.g., DMSO or acidified isopropanol).

• Procedure:

  • Seed cells into a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C, 5% CO₂.[7]

  • Prepare serial dilutions of the test compounds in culture medium. The final DMSO concentration should not exceed 0.5%.

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compounds. Include "vehicle control" (medium with DMSO) and "no cell" blank wells.

  • Incubate for 24 hours.

  • Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[5][8]

  • Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[8]

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the vehicle control. Compounds showing >80% viability at the highest tested concentration are considered non-toxic and are advanced to efficacy screening.

Protocol 3.2: Primary Efficacy Screen: Inhibition of Cytokine Release

Rationale: Lipopolysaccharide (LPS), a component of Gram-negative bacteria cell walls, is a potent activator of macrophages and triggers a strong inflammatory response, including the release of pro-inflammatory cytokines like TNF-α and IL-6.[9][10] This assay serves as a robust and physiologically relevant model for acute inflammation.[11] We will measure the reduction in these key cytokines using an Enzyme-Linked Immunosorbent Assay (ELISA), a highly sensitive and specific method for quantifying proteins in biological samples.[12][13]

• Cell Line: RAW 264.7 or THP-1 cells.

• Materials: 24-well tissue culture plates, test compounds, LPS (from E. coli), commercial ELISA kits for mouse/human TNF-α and IL-6.[14]

• Procedure:

  • Seed cells in a 24-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various non-toxic concentrations of the test compounds for 1 hour. Include a vehicle control (DMSO).

  • Stimulate the cells with LPS (e.g., 500 ng/mL) for 12-24 hours.[15] Include an unstimulated control group.

  • After incubation, collect the cell culture supernatants and centrifuge to remove cellular debris.

  • Quantify the concentration of TNF-α and IL-6 in the supernatants using the respective ELISA kits, following the manufacturer's protocol precisely.[12]

  • Construct dose-response curves and calculate the IC₅₀ (half-maximal inhibitory concentration) for each compound.

Data Presentation: Hypothetical Screening Results

Compound ID	Structure (R-group on Amide)	Cytotoxicity (CC₅₀, µM)	TNF-α Inhibition (IC₅₀, µM)	IL-6 Inhibition (IC₅₀, µM)	Selectivity Index (CC₅₀/IC₅₀ for TNF-α)
NCE-001	-H	> 100	25.4	30.1	> 3.9
NCE-002	-CH₃	> 100	12.8	15.5	> 7.8
NCE-003	-Phenyl	> 100	1.5	2.1	> 66.7
NCE-004	-Cyclohexyl	> 100	8.9	10.2	> 11.2
NCE-005	-CH₂Ph	45.2	5.2	6.8	8.7

Compounds with low IC₅₀ values and a high Selectivity Index (e.g., NCE-003) are prioritized as "Hit Compounds" for further study.

Elucidation of Mechanism of Action (MoA)

Understanding how a hit compound suppresses inflammation is crucial. Many inflammatory stimuli converge on a few key intracellular signaling pathways. The NF-κB and MAPK pathways are central regulators of pro-inflammatory gene expression.[16][17][18][19]

• NF-κB Pathway: In resting cells, NF-κB is held inactive in the cytoplasm by IκB proteins. Upon stimulation (e.g., by LPS), the IKK complex phosphorylates IκB, leading to its degradation and the release of NF-κB, which then translocates to the nucleus to activate gene transcription.[20][21]

• MAPK Pathways: These include p38, JNK, and ERK, which are activated by phosphorylation and in turn phosphorylate downstream transcription factors that regulate cytokine production.[22]

Caption: The canonical NF-κB signaling pathway and a potential point of inhibition.

Protocol 4.1: Western Blot Analysis of NF-κB and MAPK Pathways

Rationale: Western blotting allows for the detection of specific proteins and their phosphorylation status, which is a direct measure of pathway activation. By measuring the levels of phosphorylated p65 (a subunit of NF-κB) and phosphorylated p38 MAPK, we can determine if our compound inhibits these key upstream signaling events.

• Cell Culture and Treatment:

  • Seed RAW 264.7 cells in 6-well plates.

  • Pre-treat with the hit compound (e.g., NCE-003 at its IC₅₀ and 2x IC₅₀) for 1 hour.

  • Stimulate with LPS (500 ng/mL) for a short duration (e.g., 30 minutes for p-p65 and p-p38).

• Protein Extraction:

  • Wash cells with ice-cold PBS.

  • Lyse cells on ice using RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Collect lysates and determine protein concentration using a BCA assay.

• Western Blotting:

  • Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane overnight at 4°C with primary antibodies (e.g., anti-p-p65, anti-total p65, anti-p-p38, anti-total p38, anti-β-actin).

  • Wash the membrane and incubate with a species-appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Analysis: A significant decrease in the ratio of phosphorylated protein to total protein in the compound-treated lanes compared to the LPS-only lane indicates inhibition of the pathway.

In Vivo Validation

An essential step in drug development is to confirm that the in vitro activity translates to efficacy in a living organism.[23]

Protocol 5.1: Carrageenan-Induced Paw Edema in Rodents

Rationale: The carrageenan-induced paw edema model is a widely used and well-characterized preclinical assay for evaluating the efficacy of acute anti-inflammatory agents.[24] The injection of carrageenan into the paw induces a biphasic inflammatory response characterized by swelling (edema), which can be quantified.[25][26]

• Animals: Male Wistar rats or Swiss albino mice.

• Materials: Test compound (NCE-003), vehicle (e.g., 0.5% CMC-Na), positive control (e.g., Indomethacin), 1% Carrageenan solution in saline, Plethysmometer.

• Procedure:

  • Acclimatize animals for at least one week. Fast the animals overnight before the experiment.

  • Group the animals (n=6-8 per group): Vehicle Control, Positive Control, and Test Compound groups (at least 3 doses).

  • Administer the test compound or controls orally (p.o.) or intraperitoneally (i.p.).

  • After 1 hour, measure the initial paw volume of the right hind paw using a plethysmometer.

  • Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

  • Measure the paw volume at 1, 2, 3, and 4 hours post-carrageenan injection.

  • Calculation:

    • Percent Edema = [(Vt - V₀) / V₀] x 100

    • Percent Inhibition = [1 - (Edema_treated / Edema_control)] x 100

    • Where Vt is the paw volume at time t, and V₀ is the initial paw volume.

Data Presentation: Hypothetical In Vivo Results

Treatment Group	Dose (mg/kg, p.o.)	Paw Volume Increase at 3h (mL)	% Inhibition of Edema
Vehicle Control	-	0.85 ± 0.07	-
Indomethacin	10	0.38 ± 0.05	55.3%
NCE-003	10	0.62 ± 0.06	27.1%
NCE-003	30	0.44 ± 0.04	48.2%
NCE-003	100	0.31 ± 0.05	63.5%

Conclusion and Future Directions

This guide outlines a systematic and robust pathway for the development of novel anti-inflammatory agents starting from the Methyl 4,4-difluorocyclohexanecarboxylate scaffold. By following the proposed workflow—from rational library synthesis and a tiered in vitro screening cascade to mechanistic studies and in vivo validation—researchers can efficiently identify and advance promising lead candidates. Successful validation of a compound like the hypothetical "NCE-003" in these assays would provide a strong foundation for further preclinical development, including comprehensive ADME/Tox studies, pharmacokinetic profiling, and evaluation in chronic inflammation models.

References

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• Bio-Techne. (n.d.). MAPK Signaling Links Autophagy and Inflammation. Retrieved from [Link]

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• Schwartz, D. M., et al. (2017). JAK-STAT Signaling as a Target for Inflammatory and Autoimmune Diseases: Current and Future Prospects. Drugs, 77(5), 521-546.
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• Huang, P., Han, J., & Hui, L. (2012). MAPK signaling in inflammation-associated cancer development. Protein & Cell, 3(4), 296–305.
• Schroecksnadel, K., et al. (2006). In vitro testing for anti-inflammatory properties of compounds employing peripheral blood mononuclear cells freshly isolated from healthy donors. Methods, 39(4), 317-321.
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• Patil, K. R., et al. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. International Journal of Molecular Sciences, 20(18), 4367.
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Application Note: High-Yield Saponification of Methyl 4,4-difluorocyclohexanecarboxylate for Pharmaceutical Intermediate Synthesis

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a detailed, field-proven protocol for the efficient hydrolysis of Methyl 4,4-difluorocyclohexanecarboxylate to its corresponding carboxylic acid, 4,4-difluorocyclohexanecarboxylic acid. This transformation is a critical step in the synthesis of advanced pharmaceutical intermediates, most notably in the production of the HIV-1 entry inhibitor, Maraviroc.[1][2][3] The protocol detailed herein utilizes lithium hydroxide in a mixed solvent system to achieve high yields and purity. We will delve into the mechanistic underpinnings of the saponification reaction, the strategic role of the gem-difluoro moiety in drug design, and provide a comprehensive, step-by-step guide for researchers, scientists, and professionals in drug development.

Introduction: The Strategic Importance of the 4,4-Difluorocyclohexyl Moiety

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms into drug candidates is a widely employed strategy to enhance pharmacological properties. The gem-difluoromethylene group (CF₂) is a particularly valuable motif, often introduced to improve metabolic stability, modulate lipophilicity and pKa, and enhance binding affinity to biological targets.[4] This is due to the high electronegativity of fluorine and the stability of the C-F bond.

4,4-Difluorocyclohexanecarboxylic acid is a prime example of a building block that leverages these benefits. It serves as a key fragment in the synthesis of Maraviroc, a first-in-class CCR5 antagonist used in the treatment of HIV-1 infection.[1][2] The presence of the 4,4-difluorocyclohexyl group in Maraviroc is integral to its potent antiviral activity and favorable safety profile.[1] This application note provides a robust and reproducible protocol for the synthesis of this crucial intermediate via the hydrolysis of its methyl ester.

Scientific Rationale and Mechanism

The hydrolysis of an ester to a carboxylic acid under basic conditions is known as saponification.[5][6] This reaction is effectively irreversible, a key advantage over its acid-catalyzed counterpart, which exists in equilibrium.[7][8]

The reaction proceeds via a nucleophilic acyl substitution mechanism. The process can be broken down into three key steps:

• Nucleophilic Attack: The hydroxide ion (OH⁻), a strong nucleophile, attacks the electrophilic carbonyl carbon of the ester. This breaks the pi bond of the carbonyl group and forms a tetrahedral alkoxide intermediate.[6]

• Leaving Group Elimination: The tetrahedral intermediate is unstable and collapses. It reforms the carbonyl double bond, leading to the elimination of the methoxide ion (CH₃O⁻) as the leaving group.[6]

• Acid-Base Reaction: The methoxide ion is a strong base and immediately deprotonates the newly formed carboxylic acid. This acid-base reaction is rapid and thermodynamically favorable, forming a carboxylate salt (lithium 4,4-difluorocyclohexanecarboxylate in this case) and methanol. This final step drives the reaction to completion, rendering it irreversible under basic conditions.[6][7]

An acidic workup is required in the final stage to protonate the carboxylate salt and isolate the neutral carboxylic acid product.[6][9] The presence of the electron-withdrawing fluorine atoms on the cyclohexane ring can accelerate the rate of hydrolysis by increasing the electrophilicity of the carbonyl carbon.

Experimental Protocol

This protocol is adapted from a validated procedure for the corresponding ethyl ester and is highly effective for the methyl ester substrate.[10][11][12]

Materials and Reagents

Reagent	Grade	Supplier Example	Notes
Methyl 4,4-difluorocyclohexanecarboxylate	≥97%	Sigma-Aldrich	Starting material.
Lithium hydroxide monohydrate (LiOH·H₂O)	ACS Reagent, ≥98%	Sigma-Aldrich	Corrosive solid. Handle with care.[13]
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Sigma-Aldrich	Solvent.
Deionized Water (H₂O)	Type I	Millipore	Solvent.
Ethyl acetate (EtOAc)	ACS Reagent, ≥99.5%	Fisher Scientific	Extraction solvent.
Hydrochloric acid (HCl), 1 M solution	N/A	Fisher Scientific	For acidification.
Brine (saturated NaCl solution)	N/A	N/A	For washing.
Anhydrous magnesium sulfate (MgSO₄)	Laboratory Grade	Fisher Scientific	Drying agent.

Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• pH paper or pH meter

• Standard laboratory glassware

Step-by-Step Procedure

• Reaction Setup:

  • In a round-bottom flask, dissolve Methyl 4,4-difluorocyclohexanecarboxylate (1.0 eq) in a 2:1 mixture of Tetrahydrofuran (THF) and deionized water. A typical concentration is ~0.1-0.2 M.

  • Causality: The THF/water solvent system is crucial for ensuring the solubility of both the nonpolar ester and the ionic lithium hydroxide, creating a homogeneous reaction environment.[10][11][12]

• Addition of Base:

  • To the vigorously stirring solution, add solid lithium hydroxide monohydrate (LiOH·H₂O) (5.0 eq).

  • Causality: A large excess of the base is used to ensure the reaction goes to completion and to account for any potential absorption of atmospheric CO₂. Lithium hydroxide is often preferred for its effectiveness in THF/water systems.[14][15]

• Reaction Monitoring:

  • Allow the reaction mixture to stir vigorously at room temperature overnight (12-18 hours).

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed.

  • Self-Validation: The disappearance of the starting ester spot/peak confirms the completion of the reaction.

• Work-up and Acidification:

  • Dilute the reaction mixture with ethyl acetate (EtOAc).

  • Transfer the mixture to a separatory funnel.

  • Carefully adjust the pH of the aqueous layer to ~3-4 by the dropwise addition of 1 M HCl. Check the pH using pH paper.

  • Causality: Acidification protonates the lithium carboxylate salt, rendering the desired carboxylic acid product neutral and thus extractable into an organic solvent.[11][12] Over-acidification should be avoided to prevent potential side reactions.

• Extraction:

  • Separate the organic layer.

  • Extract the aqueous layer again with ethyl acetate to ensure complete recovery of the product.

  • Combine all organic extracts.

• Washing and Drying:

  • Wash the combined organic layer with brine.

  • Causality: The brine wash helps to remove residual water and inorganic salts from the organic phase.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

• Isolation and Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

  • The resulting 4,4-difluorocyclohexanecarboxylic acid is typically obtained as a white solid with high purity (>95%).[11][12]

  • If further purification is required, the solid can be recrystallized from a suitable solvent system (e.g., heptane/ethyl acetate).

Workflow Diagram

Caption: Experimental workflow for the saponification of Methyl 4,4-difluorocyclohexanecarboxylate.

Data Summary and Expected Outcome

Parameter	Value
Starting Material	Methyl 4,4-difluorocyclohexanecarboxylate
Base	Lithium hydroxide monohydrate (LiOH·H₂O)
Stoichiometry of Base	5.0 equivalents
Solvent System	Tetrahydrofuran (THF) / Water (2:1)
Temperature	Room Temperature (~20-25 °C)
Reaction Time	12-18 hours (overnight)
Product	4,4-Difluorocyclohexanecarboxylic acid
Expected Yield	>95% [11][12]
Appearance	White Solid [11][12]

Safety Precautions

• Lithium Hydroxide (LiOH): Lithium hydroxide is corrosive and can cause severe skin burns and eye damage.[13] It is harmful if swallowed. Always handle in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Tetrahydrofuran (THF): THF is a flammable liquid and can form explosive peroxides upon storage. Use only peroxide-free THF.

• Acid Handling: Handle 1 M hydrochloric acid with care, as it is corrosive.

Troubleshooting

Issue	Probable Cause(s)	Recommended Solution(s)
Incomplete Reaction	Insufficient reaction time or inadequate mixing.	Allow the reaction to stir for a longer period (up to 24h). Ensure vigorous stirring to maintain a homogeneous mixture.
Low Yield after Work-up	Incomplete acidification or insufficient extraction.	Check the aqueous layer with pH paper to ensure it is acidic (pH 3-4). Perform an additional extraction (3x total) with ethyl acetate.
Product Fails to Solidify	Presence of residual solvent or impurities.	Ensure all solvent is removed on the rotary evaporator. If necessary, triturate with a non-polar solvent like hexanes or recrystallize.
Product is an Oil, not a Solid	The product may be wet with residual water or solvent.	Dry the product under high vacuum for an extended period. If the issue persists, check the purity by NMR, as impurities can lower the melting point.

References

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. Retrieved January 6, 2026, from [Link]

• J&K Scientific LLC. (2025). Ester Hydrolysis. Retrieved January 6, 2026, from [Link]

• Chemistry Steps. (n.d.). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved January 6, 2026, from [Link]

• StudySmarter. (2023, October 20). Base Catalysed Ester Hydrolysis: Mechanism & Procedure. Retrieved January 6, 2026, from [Link]

• Du Bois, J., & Hinman, A. (2009). An expedient synthesis of maraviroc (UK-427,857) via C–H functionalization. Bioorganic & Medicinal Chemistry, 17(7), 2792-2798. Available at: [Link]

• ResearchGate. (n.d.). Initial synthesis of UK427,857 (Maraviroc). Retrieved January 6, 2026, from [Link]

• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters – Saponification. Retrieved January 6, 2026, from [Link]

• Ahman, J., et al. (2008). Development of a Bulk Enabling Route to Maraviroc (UK-427,857), a CCR-5 Receptor Antagonist. Organic Process Research & Development, 12(6), 1104–1113. Available at: [Link]

• Hu, X., et al. (2018). Synthesis of gem-Difluoro Olefins through C−H Functionalization and β-fluoride Elimination Reactions. Angewandte Chemie International Edition, 57(40), 13193-13197. Available at: [Link]

• ChemRxiv. (2024). Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. Retrieved January 6, 2026, from [Link]

• ResearchGate. (n.d.). a) Applications of gem-difluoro olefins in medicinal chemistry.... Retrieved January 6, 2026, from [Link]

• ResearchGate. (n.d.). Applications of gem-difluoroalkenes in medicinal chemistry. Retrieved January 6, 2026, from [Link]

• Google Patents. (n.d.). A process for the synthesis of maraviroc.
• Google Patents. (n.d.). Preparation method of 4,4-difluorocyclohexanecarboxylic acid.
• Google Patents. (n.d.). Method for purifying and removing color of fdca.

• University of California, Irvine. (n.d.). Recrystallization and Crystallization. Retrieved January 6, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Ester to Acid - Common Conditions. Retrieved January 6, 2026, from [Link]

• Reddit. (2025). Hydrolysis of chiral methyl ester. Retrieved January 6, 2026, from [Link]

• PubMed. (1990). Lithium hydroxide/aqueous methanol: mild reagent for the hydrolysis of bile acid methyl esters. Retrieved January 6, 2026, from [Link]

• Chemistry Stack Exchange. (2019). LiOH hydrolysis of methyl 2,2-dimethoxyacetate not giving product?. Retrieved January 6, 2026, from [Link]

• Poworks. (2020, August 13). Lithium Hydroxide Safe Handling. Retrieved January 6, 2026, from [Link]

Sources

• 1. An expedient synthesis of maraviroc (UK-427,857) via C–H functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. gem-Difluorinated Amines for Drug Design - Enamine [enamine.net]
• 5. studysmarter.co.uk [studysmarter.co.uk]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 8. Ester to Acid - Common Conditions [commonorganicchemistry.com]
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Methyl 4,4-difluorocyclohexanecarboxylate in agrochemical synthesis.

Application Notes & Protocols

Topic: Methyl 4,4-Difluorocyclohexanecarboxylate: A Versatile Building Block for Modern Agrochemical Synthesis

Abstract

The strategic incorporation of fluorine into active ingredients has become a cornerstone of modern agrochemical design, imparting enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets.[1][2][3][4] While much focus has been placed on fluorinated aromatic systems, saturated carbocycles like the 4,4-difluorocyclohexane motif offer a unique three-dimensional scaffold that can significantly influence the conformational properties and biological activity of a molecule. This guide provides a comprehensive overview of the synthesis and application of methyl 4,4-difluorocyclohexanecarboxylate, a key intermediate for accessing this valuable structural motif. We present detailed, field-proven protocols for its synthesis, subsequent hydrolysis to the corresponding carboxylic acid, and its use in the construction of N-aryl carboxamides, a common toxophore in modern fungicides.

The Strategic Advantage of the 4,4-Difluorocyclohexane Moiety

The introduction of a gem-difluoro group onto a cyclohexane ring serves multiple critical functions in molecular design for agrochemicals. Unlike a polar hydroxyl or carbonyl group, the C-F₂ group is a non-polar, isosteric replacement for a methylene group but with a profound electronic impact.

• Metabolic Blocking: The carbon-fluorine bond is one of the strongest in organic chemistry, making the 4-position of the ring highly resistant to oxidative metabolism, thereby increasing the bioavailability and persistence of the active ingredient.[1]

• Conformational Lock: The gem-difluoro group can influence the conformational equilibrium of the cyclohexane ring, potentially locking it into a preferred chair conformation that optimizes binding to a target enzyme or receptor.

• Lipophilicity Modulation: Fluorination generally increases a molecule's lipophilicity, which can enhance its ability to penetrate cell membranes and translocate within the target pest or plant.[1][2]

This application note will focus on the practical synthesis of derivatives from methyl 4,4-difluorocyclohexanecarboxylate, providing researchers with the foundational chemistry to incorporate this moiety into their discovery programs.

Synthesis of the Core Intermediate: Methyl 4,4-Difluorocyclohexanecarboxylate

The most direct and widely adopted industrial route to methyl 4,4-difluorocyclohexanecarboxylate is the deoxofluorination of the corresponding 4-keto precursor, methyl 4-oxocyclohexanecarboxylate.

The primary challenge in this transformation is suppressing the formation of the elimination byproduct, methyl 4-fluoro-3-cyclohexenecarboxylate, which can be difficult to separate from the desired product.[5] The choice of fluorinating agent and careful control of reaction conditions are paramount to achieving high yields of the desired gem-difluorinated product. Reagents like diethylaminosulfur trifluoride (DAST) or sulfur tetrafluoride (SF₄) are commonly employed.[5]

Caption: Synthetic route to the target intermediate via deoxofluorination.

Experimental Protocol 2.1: Synthesis of Methyl 4,4-Difluorocyclohexanecarboxylate

Causality: This protocol utilizes DAST, a common and relatively manageable deoxofluorinating agent. The reaction is run at low temperature to minimize the formation of the elimination byproduct and other degradants. Anhydrous conditions are critical as DAST reacts violently with water.

Materials:

• Methyl 4-oxocyclohexanecarboxylate (1 equiv.)

• Diethylaminosulfur trifluoride (DAST) (1.2 equiv.)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas supply

Procedure:

• To a dry, argon-flushed, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel, add methyl 4-oxocyclohexanecarboxylate (1.0 equiv.) and anhydrous DCM (approx. 0.2 M solution).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add DAST (1.2 equiv.) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed -70 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight (12-16 hours).

• Monitor the reaction by TLC or GC-MS to confirm consumption of the starting material.

• Once complete, carefully and slowly quench the reaction by pouring it into a stirred, ice-cold saturated aqueous NaHCO₃ solution to neutralize excess reagent and acidic byproducts. Caution: Gas evolution (CO₂) will occur.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product is purified by vacuum distillation or column chromatography on silica gel to yield methyl 4,4-difluorocyclohexanecarboxylate as a clear oil.

Key Synthetic Transformations for Agrochemical Scaffolds

The methyl ester is a convenient starting point, but for building complex agrochemicals, it is typically converted into the more versatile carboxylic acid or directly into an amide.

Hydrolysis to 4,4-Difluorocyclohexanecarboxylic Acid

The carboxylic acid is a pivotal intermediate, enabling a wide range of coupling reactions, most notably the formation of amides, which are central to many classes of fungicides and insecticides.[6][7] Standard saponification conditions are highly effective for this transformation.

Caption: Workflow for the hydrolysis of the methyl ester to the carboxylic acid.

Experimental Protocol 3.1: Saponification of Methyl 4,4-Difluorocyclohexanecarboxylate

Causality: This protocol is based on a well-documented, high-yield procedure using lithium hydroxide in a mixed solvent system.[8][9] THF ensures solubility of the organic ester, while water is the solvent for the hydroxide base. The reaction is robust and typically proceeds to completion overnight at room temperature. Although this specific ester is not exceptionally hindered, this method is also effective for more sterically demanding substrates where saponification can be sluggish.[10][11]

Materials:

• Methyl 4,4-difluorocyclohexanecarboxylate (1 equiv.)

• Lithium hydroxide monohydrate (LiOH·H₂O) (5 equiv.)

• Tetrahydrofuran (THF)

• Deionized Water

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate (EtOAc)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve methyl 4,4-difluorocyclohexanecarboxylate (1.0 equiv.) in a 2:1 mixture of THF and water (e.g., 12 mL THF, 6 mL H₂O for ~2 mmol of ester).

• Add lithium hydroxide monohydrate (5.0 equiv.) to the solution.

• Stir the mixture vigorously at room temperature overnight (16-18 hours).

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Carefully acidify the aqueous layer to pH ~3-4 by the slow addition of 1 M HCl.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous phase with additional ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The product, 4,4-difluorocyclohexanecarboxylic acid, is typically obtained as a white solid and is often of sufficient purity for the next step without further purification.[8][9]

Property	Value	Reference
Molecular Formula	C₇H₁₀F₂O₂	[12]
Molecular Weight	164.15 g/mol	[12]
Typical Yield	>95%	[8][9]
Appearance	White Solid	[8]

Amide Coupling for Bioactive Scaffolds

The synthesis of N-aryl carboxamides is a critical step in producing numerous agrochemicals, particularly Succinate Dehydrogenase Inhibitor (SDHI) fungicides. The 4,4-difluorocyclohexanecarboxylic acid can be coupled with various anilines or heteroaromatic amines to generate libraries of potential active ingredients.

Caption: Logical workflow from the starting ester to the final amide product.

Experimental Protocol 3.2: General Procedure for N-Aryl Amide Synthesis

Causality: This protocol first converts the carboxylic acid to a more reactive acid chloride using thionyl chloride. This intermediate readily reacts with the desired amine to form the amide bond. The use of a base like triethylamine is necessary to scavenge the HCl generated during the reaction, preventing protonation of the nucleophilic amine. This is a classic, robust, and cost-effective method for gram-scale synthesis.

Materials:

• 4,4-Difluorocyclohexanecarboxylic acid (1 equiv.)

• Thionyl chloride (SOCl₂) (2-3 equiv.)

• Anhydrous Dichloromethane (DCM) or Toluene

• Substituted aniline or heteroaromatic amine (1.1 equiv.)

• Triethylamine (TEA) or Pyridine (2 equiv.)

• Argon or Nitrogen gas supply

Procedure:

• Acid Chloride Formation: To a dry, argon-flushed flask, add 4,4-difluorocyclohexanecarboxylic acid (1.0 equiv.) and anhydrous DCM. Add a catalytic drop of DMF.

• Add thionyl chloride (2.0 equiv.) dropwise at 0 °C.

• Allow the mixture to warm to room temperature and then gently reflux for 2-3 hours until gas evolution ceases.

• Cool the mixture and concentrate under reduced pressure to remove excess SOCl₂. The resulting crude 4,4-difluorocyclohexanecarbonyl chloride is typically used immediately in the next step.

• Amide Formation: Dissolve the crude acid chloride in fresh anhydrous DCM and cool to 0 °C.

• In a separate flask, dissolve the desired amine (1.1 equiv.) and triethylamine (2.0 equiv.) in anhydrous DCM.

• Add the amine solution dropwise to the stirred acid chloride solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-12 hours until TLC or LC-MS analysis indicates completion.

• Quench the reaction with water and transfer to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• The crude amide can be purified by recrystallization or column chromatography.

Coupling Method	Reagents	Pros	Cons
Acid Chloride	SOCl₂ or (COCl)₂, Amine, Base	Cost-effective, High reactivity	Harsh conditions, Limited functional group tolerance
Carbodiimide	EDCI or DCC, HOBt, Amine	Mild conditions, Broad tolerance	Byproduct removal (DCU), Higher cost
Peptide Coupling	HATU or HBTU, Amine, DIPEA	Very mild, High yields, Low epimerization	High cost, Stoichiometric byproducts

Conclusion

Methyl 4,4-difluorocyclohexanecarboxylate is a readily accessible and highly versatile intermediate for agrochemical synthesis. The protocols detailed herein provide a reliable pathway from the common 4-keto precursor to the pivotal carboxylic acid and N-aryl amide derivatives. The 4,4-difluorocyclohexane scaffold offers a compelling alternative to traditional aromatic systems, providing a unique combination of metabolic stability and three-dimensional complexity. Researchers in crop protection can leverage this building block to explore novel chemical space and develop next-generation active ingredients with improved performance and safety profiles.

References

• 1. Fluorinated Building Blocks: Essential Tools for Modern Chemistry | MolecularCloud [molecularcloud.org]
• 2. researchgate.net [researchgate.net]
• 3. biesterfeld.no [biesterfeld.no]
• 4. Recent developments in fluorine-containing pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN105061188A - Preparation method of 4,4-difluorocyclohexanecarboxylic acid - Google Patents [patents.google.com]
• 6. Diverse role, structural trends, and applications of fluorinated sulphonamide compounds in agrochemical and pharmaceutical fields - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Current Contributions of Organofluorine Compounds to the Agrochemical Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 4,4-Difluorocyclohexanecarboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 9. 4,4-Difluorocyclohexanecarboxylic acid | 122665-97-8 [chemicalbook.com]
• 10. arkat-usa.org [arkat-usa.org]
• 11. researchgate.net [researchgate.net]
• 12. 4,4-Difluorocyclohexanecarboxylic acid | C7H10F2O2 | CID 2779136 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of Methyl 4,4-difluorocyclohexanecarboxylate

Welcome to the technical support center for the synthesis and purification of Methyl 4,4-difluorocyclohexanecarboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshoot common challenges encountered during the purification of this valuable fluorinated building block.[1] The unique physicochemical properties imparted by the gem-difluoro group make this compound a significant asset in medicinal chemistry.[1]

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of Methyl 4,4-difluorocyclohexanecarboxylate, providing potential causes and actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Separation of Product and Starting Material (4,4-difluorocyclohexanecarboxylic acid) via Column Chromatography	The starting carboxylic acid is significantly more polar than the ester product and should separate well on silica gel. However, issues can arise from an inappropriate solvent system or column overloading.	Optimize the Eluent System: Start with a non-polar eluent such as hexane and gradually increase the polarity by adding ethyl acetate. A common starting point for a compound of this nature is a 9:1 to 4:1 hexane:ethyl acetate mixture.[2] Use Thin Layer Chromatography (TLC) to determine an optimal solvent system that gives your desired product an Rf value of approximately 0.2-0.4.[2] Check Column Loading: Do not overload the column. A general guideline is a 1:30 to 1:50 ratio of crude material to silica gel by weight.[2] Dissolve the crude sample in a minimal amount of the initial eluent or a low-boiling point solvent like dichloromethane for loading.[3]
Product Co-elutes with an Unknown Impurity	The impurity may have a polarity very similar to the product. This can occur with byproducts from the synthesis of the starting material or side reactions during esterification.	Alter the Solvent System: Change the solvent system to alter selectivity. For instance, you could try a hexane/ether or hexane/tert-butyl methyl ether system.[4] Sometimes, switching from ethyl acetate to acetone as the polar component can resolve co-eluting spots.[4] Consider a Different Stationary Phase: If solvent optimization fails, consider using a different stationary phase. While silica gel is standard, alumina (neutral or basic) could offer different selectivity. For particularly challenging separations of fluorinated compounds, a fluorinated stationary phase (e.g., pentafluorophenyl) can provide unique interactions and improve resolution.[5][6]
Low Recovery of Purified Product	The product may be partially volatile and lost during solvent removal under high vacuum and/or elevated temperatures. Some product may remain on the column if a sufficiently polar eluent is not used to flush it at the end.	Careful Solvent Removal: Use a rotary evaporator with controlled temperature and vacuum. Avoid excessive heating. Column Flushing: After collecting the fractions containing your product, flush the column with a more polar solvent mixture (e.g., 1:1 hexane:ethyl acetate or even 100% ethyl acetate) to elute any remaining product.[2] Monitor these fractions by TLC.
Product Appears Oily or is a Low-Melting Solid, Making Recrystallization Difficult	Many esters, especially those with lower molecular weights, are liquids or low-melting solids at room temperature, making traditional recrystallization challenging.	Consider Vacuum Distillation: Given its boiling point of 181.8 °C at 760 mmHg[1], vacuum distillation is a viable purification method for Methyl 4,4-difluorocyclohexanecarboxylate, especially for larger scales. This technique separates compounds based on differences in their boiling points and can be very effective at removing non-volatile or less volatile impurities.[7][8][9] Kugelrohr Distillation: For smaller quantities, Kugelrohr distillation can be an excellent alternative to minimize losses.
Streaking or Tailing of Spots on TLC Plate	The compound may be interacting strongly with the silica gel, or there might be acidic impurities present.	Add a Modifier to the Eluent: For column chromatography, adding a small amount (e.g., 0.1-1%) of a modifier like triethylamine to the eluent can neutralize acidic sites on the silica gel and improve peak shape.[10] Ensure Complete Neutralization During Work-up: Residual acid catalyst from the Fischer esterification can cause streaking. Ensure the crude product is thoroughly washed with a mild base (e.g., saturated sodium bicarbonate solution) during the work-up.[1]

Frequently Asked Questions (FAQs)

Q1: What is the most common method for purifying Methyl 4,4-difluorocyclohexanecarboxylate?

A1: The most frequently cited and practical method for purifying Methyl 4,4-difluorocyclohexanecarboxylate on a laboratory scale is column chromatography on silica gel.[1] This technique is effective at separating the desired ester product from the more polar starting material, 4,4-difluorocyclohexanecarboxylic acid, and other potential impurities.

Q2: How can I monitor the progress of the purification?

A2: Thin Layer Chromatography (TLC) is the primary method for monitoring the progress of column chromatography. By spotting the collected fractions on a TLC plate and eluting with an appropriate solvent system, you can identify which fractions contain the pure product. A staining agent, such as potassium permanganate or vanillin, may be necessary to visualize the spots as the product is unlikely to be UV-active.

Q3: What are the expected impurities from a Fischer esterification synthesis?

A3: The most common impurities include:

• Unreacted 4,4-difluorocyclohexanecarboxylic acid: This is the primary impurity if the reaction does not go to completion.

• Water: A byproduct of the esterification reaction.[11][12]

• Residual acid catalyst: (e.g., sulfuric acid).

• Side-products from the alcohol: If using an alcohol other than methanol, or if the methanol contains impurities, side products could form.

Q4: Can I use distillation for purification?

A4: Yes, fractional distillation under vacuum is a suitable method for purifying Methyl 4,4-difluorocyclohexanecarboxylate, particularly for larger quantities where column chromatography may be less practical.[7][8][9] The boiling point of the compound is 181.8 °C at atmospheric pressure[1], so reducing the pressure will lower the boiling point to a more manageable temperature, preventing potential decomposition.

Q5: Is recrystallization a viable purification method?

A5: Recrystallization is generally used for solid compounds.[13][14][15] Methyl 4,4-difluorocyclohexanecarboxylate is likely a liquid at room temperature[1], making recrystallization impractical. If the product solidifies at low temperatures, low-temperature recrystallization from a suitable solvent could be attempted, but this is often more challenging than chromatography or distillation.

Q6: How do I confirm the purity of my final product?

A6: The purity of the final product should be assessed using analytical techniques such as:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for determining the purity of volatile compounds and identifying any minor impurities.[16][17]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H, 13C, and 19F NMR spectroscopy can confirm the structure of the desired product and detect the presence of impurities. The absence of a broad carboxylic acid proton peak in the 1H NMR spectrum is a good indicator of the removal of the starting material.

Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol outlines a standard procedure for the purification of Methyl 4,4-difluorocyclohexanecarboxylate using silica gel column chromatography.

1. Preparation of the Column: a. Select a glass column of appropriate size for the amount of crude material. b. Prepare a slurry of silica gel (230-400 mesh) in the initial, non-polar eluent (e.g., hexane). c. Carefully pack the column with the slurry, ensuring there are no air bubbles or cracks. Allow the silica gel to settle, draining the excess solvent until the solvent level is just above the top of the silica bed.

2. Sample Loading: a. Dissolve the crude Methyl 4,4-difluorocyclohexanecarboxylate in a minimal amount of a suitable solvent (e.g., dichloromethane or the initial eluent). b. Carefully apply the sample solution to the top of the silica gel bed. c. Allow the sample to adsorb onto the silica gel by draining the solvent until the level is just at the top of the silica.

3. Elution: a. Begin eluting the column with the chosen solvent system (e.g., a gradient of ethyl acetate in hexane, starting with a low polarity). b. Collect fractions in an appropriate number of test tubes or flasks.

4. Monitoring and Collection: a. Monitor the collected fractions by TLC to identify those containing the pure product. b. Combine the pure fractions.

5. Solvent Removal: a. Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified Methyl 4,4-difluorocyclohexanecarboxylate.

Purification Workflow and Troubleshooting Logic

Caption: A typical workflow for column chromatography purification and a decision guide for troubleshooting.

References

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• Fractionation of fatty acid alkyl ester mixtures and opportunities for large-scale separation. MACBETH project. Available from: [Link]

• Method for purification of optically active -fluorocarboxylic acid esters. Google Patents.

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• recrystallization.pdf. Available from: [Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. Available from: [Link]

• How To Choose Solvent System For Column Chromatography?. Chemistry For Everyone. Published January 17, 2025. Available from: [Link]

• How can I select the solvent system for column chromatography?. ResearchGate. Published June 18, 2015. Available from: [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. Available from: [Link]

• Recent developments in the use of fluorinated esters as activated intermediates in organic synthesis. Chemical Communications. Published October 2, 2025. Available from: [Link]

• Recrystallization. Chemistry LibreTexts. Published January 29, 2023. Available from: [Link]

• Which sample solvents work best with normal-phase flash column chromatography?. Biotage. Published January 19, 2023. Available from: [Link]

• Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography. PMC. Published June 13, 2014. Available from: [Link]

• Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. NIH. Available from: [Link]

• Chromatography: Solvent Systems For Flash Column. University of Rochester. Available from: [Link]

• Fischer–Speier esterification. Wikipedia. Available from: [Link]

• 18F-Fluorination Using Tri-Tert-Butanol Ammonium Iodide as Phase-Transfer Catalyst. Semantic Scholar. Published August 24, 2021. Available from: [Link]

• How does solvent choice impact flash column chromatography performance?. Biotage. Published January 23, 2023. Available from: [Link]

• Methyl 4,4-Difluorocyclohexanecarboxylate. Amerigo Scientific. Available from: [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. Published November 16, 2022. Available from: [Link]

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• Gas Chromatographic Quantification of Fatty Acid Methyl Esters: Flame Ionization Detection vs. Electron Impact Mass Spectrometry. ResearchGate. Published August 6, 2025. Available from: [Link]

• Mild Method for Preparation of 4,4-Dimethyloxazoline Derivatives of Polyunsaturated Fatty Acids for GC–MS. ResearchGate. Published August 6, 2025. Available from: [Link]

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Technical Support Center: Synthesis of Methyl 4,4-difluorocyclohexanecarboxylate

An In-depth Technical Guide to Methyl 4,4-difluorocyclohexanecarboxylate Synthesis.

Welcome to the technical support center for the synthesis of Methyl 4,4-difluorocyclohexanecarboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing the yield of this valuable fluorinated building block. The gem-difluoro group is a key moiety in medicinal chemistry, known to enhance metabolic stability, modulate lipophilicity, and improve binding affinity.[1][2][3] This guide addresses common challenges and provides structured troubleshooting advice to ensure successful and high-yield synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the standard synthetic route for Methyl 4,4-difluorocyclohexanecarboxylate?

The most common and established route is a two-step process starting from Methyl 4-oxocyclohexanecarboxylate.[4][5]

• Starting Material Synthesis: The precursor, Methyl 4-oxocyclohexanecarboxylate (CAS 6297-22-9), is a critical intermediate.[4][6][7] It can be synthesized from various starting materials, with one common method being the decarboxylation of trimethyl 4-oxocyclohexane-1,1,3-tricarboxylate.[6] The purity of this keto-ester is paramount for the success of the subsequent fluorination step.[4]

• Geminal Difluorination: The carbonyl group of Methyl 4-oxocyclohexanecarboxylate is converted to a geminal difluoride using a nucleophilic fluorinating agent. Diethylaminosulfur Trifluoride (DAST) is a widely used reagent for this transformation.[8][9][10][11]

Q2: Why is Diethylaminosulfur Trifluoride (DAST) commonly used for the fluorination step, and what are its main drawbacks?

DAST is a popular nucleophilic fluorinating agent because it effectively converts ketones and aldehydes into their corresponding geminal difluorides under relatively mild conditions, typically at low temperatures (-78 °C to room temperature).[9][10][11][12] However, DAST has significant drawbacks:

• Thermal Instability: DAST is thermally unstable and can decompose explosively, especially when heated above 90 °C.[9][13] This makes large-scale reactions particularly hazardous.[14]

• Moisture Sensitivity: It is highly sensitive to moisture, which can hydrolyze the reagent and reduce its efficacy.[14]

• Side Reactions: DAST can promote side reactions, such as elimination, leading to the formation of vinyl fluoride byproducts, which can complicate purification and lower the yield.[8][12]

Q3: Are there safer and more efficient alternatives to DAST for geminal difluorination?

Yes, several modern fluorinating reagents have been developed to address the safety and stability issues of DAST.[13][15][16] These alternatives often offer improved thermal stability and may reduce the formation of byproducts.

Reagent	Key Advantages	Considerations
Deoxo-Fluor	More thermally stable than DAST.[9][11][16]	Still a liquid reagent with similar reactivity profile to DAST.
XtalFluor-E / XtalFluor-M	Crystalline solids with significantly better thermal stability than DAST.[13][15] Do not release free hydrofluoric acid, allowing use in standard glassware.[15]	May require activation with a fluoride source in some cases.
FLUOLEAD™	A solid reagent with good thermal stability and easy handling in air.[15] Can suppress elimination side reactions effectively.[15]	Generates hydrofluoric acid, which needs to be neutralized.[15]

Choosing an alternative often involves a trade-off between cost, safety, and reactivity for a specific substrate. For many applications, the improved safety profile of solid reagents like XtalFluor makes them a superior choice.[13]

Troubleshooting Guide: Low Yields and Side Reactions

This section provides a structured approach to diagnosing and solving common problems encountered during the synthesis.

dot

Caption: Troubleshooting workflow for low yields in the synthesis of Methyl 4,4-difluorocyclohexanecarboxylate.

Issue 1: Low conversion of the starting keto-ester.

Question: My reaction stalls, and I recover a significant amount of unreacted Methyl 4-oxocyclohexanecarboxylate. What is the likely cause?

Answer: Low conversion is most often linked to the quality and handling of the fluorinating agent and the reaction conditions.

• Potential Cause 1: Deactivated Fluorinating Agent. DAST and similar reagents are moisture-sensitive.[14] Exposure to atmospheric moisture can hydrolyze the reagent, rendering it inactive.

  • Solution: Always use a fresh bottle of the fluorinating agent or a recently opened one that has been stored under an inert atmosphere (e.g., nitrogen or argon). Consider using more robust, solid alternatives like XtalFluor, which have better stability.[13][15]

• Potential Cause 2: Insufficient Reagent Stoichiometry. The fluorination of a ketone to a gem-difluoride requires at least two equivalents of fluoride transfer. In practice, an excess of the fluorinating agent is often necessary to drive the reaction to completion.

  • Solution: Increase the stoichiometry of the fluorinating agent. A typical starting point is 2.5 to 3.0 equivalents relative to the keto-ester.[11] Run small-scale trials to determine the optimal excess for your specific setup.

• Potential Cause 3: Reaction Temperature is Too Low. While low temperatures are crucial to prevent side reactions, an excessively low temperature may slow the reaction rate to a point where it does not proceed efficiently.

  • Solution: Most DAST-mediated ketone fluorinations are initiated at -78 °C, followed by a slow warming to 0 °C or room temperature.[11][14] If conversion is low, try allowing the reaction to stir at a slightly higher temperature (e.g., 0 °C or room temperature) for a longer duration while monitoring carefully by TLC or GC-MS.

Issue 2: Significant formation of byproducts, particularly elimination products.

Question: My main impurity appears to be a vinyl fluoride or other elimination/rearrangement products. How can I suppress these side reactions?

Answer: The formation of elimination byproducts is a known issue with DAST, arising from the carbocationic character of the reaction intermediate.[8][12]

• Potential Cause 1: High Reaction Temperature. Higher temperatures provide the activation energy needed for elimination pathways to compete with the desired nucleophilic substitution.

  • Solution: Maintain strict temperature control. The slow, dropwise addition of DAST to a cooled solution (-78 °C) of the substrate is critical to dissipate any heat generated and prevent localized warming.[11][14]

• Potential Cause 2: Substrate-Reagent Interaction. The inherent mechanism of DAST can favor elimination for certain substrates.[8]

  • Solution: Consider switching to a fluorinating agent known to suppress elimination. Reagents like FLUOLEAD™ or certain aminodifluorosulfinium salts have been reported to offer better selectivity and reduce elimination byproducts compared to DAST.[15][16]

Experimental Protocols

Protocol 1: Gem-Difluorination using DAST

This protocol provides a general procedure for the fluorination of Methyl 4-oxocyclohexanecarboxylate.

Materials:

• Methyl 4-oxocyclohexanecarboxylate (1.0 eq)

• Diethylaminosulfur Trifluoride (DAST) (2.5 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Standard glassware (oven-dried)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Reaction Setup: To an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add Methyl 4-oxocyclohexanecarboxylate (1.0 eq) and dissolve it in anhydrous DCM (approx. 0.1 M solution).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Add DAST (2.5 eq) dropwise to the stirred solution via a syringe over 20-30 minutes, ensuring the internal temperature does not rise above -70 °C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at -78 °C for 1 hour, then let it slowly warm to room temperature and stir for an additional 2-4 hours.[14] Monitor the reaction progress by TLC or GC-MS until the starting material is consumed.

• Work-up: Cool the reaction mixture back to 0 °C in an ice bath. Slowly and carefully quench the reaction by the dropwise addition of a saturated NaHCO₃ solution until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with DCM.

• Washing and Drying: Combine the organic layers and wash sequentially with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure Methyl 4,4-difluorocyclohexanecarboxylate.[17]

dot

Caption: Experimental workflow for the synthesis of Methyl 4,4-difluorocyclohexanecarboxylate.

References

• PrepChem. (n.d.). Synthesis of methyl 4-oxocyclohexane-1-carboxylate. Retrieved from PrepChem.com website: [Link]

• Backus. (2022, December 20). What are the alternatives to Diethylaminosulfur trifluoride (DAST) for fluorination reactions? Retrieved from a chemical forum website: [Link]

• Wikipedia. (n.d.). Fluorination with aminosulfuranes. Retrieved from Wikipedia, The Free Encyclopedia website: [Link]

• Organic Chemistry Portal. (n.d.). Difluoroalkane synthesis by fluorination or substitution. Retrieved from Organic Chemistry Portal website: [Link]

• Reddit. (2020, January 1). Fluorination of alcohols, ketones, and aldehydes with DAST mechanisms. Retrieved from r/Chempros subreddit: [Link]

• Organic Chemistry Portal. (n.d.). Ketone to Difluoro - Common Conditions. Retrieved from Organic Chemistry Portal website: [Link]

• SCI. (n.d.). Simpler fluorine chemistry. Retrieved from Society of Chemical Industry website: [Link]

• Digital Commons@Georgia Southern. (2022, November 11). Synthesis of Trifluoromethyl Ketones by (Diethylamino) Sulfur Trifluoride (DAST). Retrieved from Georgia Southern University website: [Link]

• Wiley Online Library. (n.d.). Fluorination with Diethylaminosulfur Trifluoride and Related Aminofluorosulfuranes. Retrieved from Wiley Online Library website: [Link]

• Organic Synthesis. (n.d.). Alcohol to Fluoro / Carbonyl to Difluoro using DAST. Retrieved from Organic-synthesis.org website: [Link]

• PharmaCompass. (n.d.). Understanding Methyl 4-Oxocyclohexanecarboxylate: A Key Pharma Intermediate. Retrieved from PharmaCompass website: [Link]

• Organic Chemistry Data. (n.d.). Diethylaminosulfur Trifluoride (DAST). Retrieved from an organic chemistry resource website: [Link]

• Checkmarx. (2025, April 4). 7 DAST Best Practices for Secure Applications. Retrieved from Checkmarx website: [Link]

• UCHEM. (2025, September 11). High-Quality Methyl 4,4-difluorocyclohexanecarboxylate CAS 121629-14-9 for Organic Synthesis and Drug Discovery. Retrieved from UCHEM website: [Link]

• Google Patents. (n.d.). CN105061188A - Preparation method of 4,4-difluorocyclohexanecarboxylic acid.

• TechMagic. (2025, March 25). Dynamic Application Security Testing (DAST): The Ultimate Guide. Retrieved from TechMagic website: [Link]

• ResearchGate. (2025, August 5). Practical Synthesis of gem-Difluorides from Cyclohexanone. Retrieved from ResearchGate website: [Link]

• HackerOne. (n.d.). What Is DAST, How It Works, and 5 Key Considerations. Retrieved from HackerOne website: [Link]

• ChemSynthesis. (2025, May 20). methyl 4-oxocyclohexanecarboxylate. Retrieved from ChemSynthesis website: [Link]

• Quality Supplier for High-Purity Chemicals. (n.d.). Methyl 4,4-Difluorocyclohexanecarboxylate. Retrieved from a chemical supplier website: [Link]

• Daily.dev. (2024, July 12). DAST: Dynamic Application Security Testing Guide 2024. Retrieved from Daily.dev website: [Link]

• National Center for Biotechnology Information. (n.d.). Methyl 4-oxocyclohexanecarboxylate. PubChem Compound Summary for CID 226643. Retrieved from PubChem website: [Link]

• AIMultiple. (2025, July 2). Top 10 DAST Best Practices in 2026. Retrieved from AIMultiple website: [Link]

• ResearchGate. (n.d.). Representative reactions of gem-difluorocyclopropanes. Retrieved from ResearchGate website: [Link]

• ResearchGate. (2022, September 26). Synthesis of gem-Difluorocyclopropanes. Retrieved from ResearchGate website: [Link]

• National Center for Biotechnology Information. (n.d.). Efficient and Scalable Synthesis of 4-Carboxy-Pennsylvania Green Methyl Ester: A Hydrophobic Building Block for Fluorescent Molecular Probes. Retrieved from PubMed Central website: [Link]

• National Center for Biotechnology Information. (n.d.). Troubleshooting for F-18 Fluorocholine Synthesis: An Institutional Experience. Retrieved from PubMed Central website: [Link]

• National Center for Biotechnology Information. (n.d.). The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. Retrieved from PubMed Central website: [Link]

• Reddit. (2020, November 23). My first synthesis was not as efficient as I had hoped. 16% yield. Retrieved from r/chemistry subreddit: [Link]

• ResearchGate. (n.d.). [3+2]-Cycloaddition Reactions of gem-Difluorocyclopropenes with Azomethine Ylides – Access to Novel Fluorinated Scaffolds. Retrieved from ResearchGate website: [Link]

• Amerigo Scientific. (n.d.). Methyl 4,4-Difluorocyclohexanecarboxylate. Retrieved from Amerigo Scientific website: [Link]

• ResearchGate. (2025, August 7). Synthesis of 4-Hydroxy-4-Methylcyclohex-2-En-1-One. Retrieved from ResearchGate website: [Link]

• Google Patents. (n.d.). US8735600B2 - Process for purification of 1-methylpyrazole-4-carboxylic acid esters.

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Technical Support Center: Proper Handling and Storage of Fluorinated Compounds

This guide provides a comprehensive overview of the safety protocols, handling procedures, and storage requirements for fluorinated compounds. Given their increasing importance in pharmaceuticals, agrochemicals, and materials science, a thorough understanding of their potential hazards and the necessary safety measures is paramount for all laboratory personnel.[1] The unique properties imparted by fluorine atoms can present significant safety challenges, as many fluorinating agents are highly reactive and toxic.[1]

Section 1: Troubleshooting Guide

This section addresses specific issues that may arise during experiments involving fluorinated compounds. The question-and-answer format is designed to provide quick and actionable solutions to common problems.

| Unexpected Reaction Vigor or Exotherm

Question: My fluorination reaction is proceeding much more violently than anticipated, leading to a rapid increase in temperature and pressure. What is happening and what should I do?

Answer:

Immediate Actions:

• If it is safe to do so, immediately remove the heat source and begin cooling the reaction vessel with an ice bath.

• Alert colleagues in the vicinity and be prepared to evacuate if the reaction cannot be brought under control.

• Ensure the fume hood sash is lowered to provide a physical barrier.

Potential Causes & Solutions:

• Cause: Presence of water or other protic solvents. Many fluorinating agents, such as diethylaminosulfur trifluoride (DAST), react violently with water.[1]

  • Solution: Ensure all glassware is rigorously dried before use. Use anhydrous solvents and handle hygroscopic reagents under an inert atmosphere (e.g., nitrogen or argon) in a glove box.[1][2]

• Cause: Incorrect reagent stoichiometry or order of addition. Adding the substrate too quickly to the fluorinating agent can lead to a rapid, uncontrolled reaction.

  • Solution: Always add the fluorinating agent slowly and in a controlled manner to the substrate solution, especially during scale-up. Maintain the recommended reaction temperature throughout the addition.

• Cause: Incompatible reaction vessel. Some fluorinated compounds, particularly those that can generate hydrofluoric acid (HF), are corrosive to glass.[1]

  • Solution: For reactions involving HF or reagents that can produce it, use reaction vessels made of compatible materials such as polytetrafluoroethylene (PTFE), perfluoroalkoxy alkane (PFA), or certain metals like copper or nickel, which form a passivating fluoride layer.

| Degradation of Fluorinated Compound During Storage

Question: I've noticed that my stored fluorinated compound has changed color/consistency, or analytical data (NMR, LC-MS) shows the presence of impurities not seen previously. What could be the cause?

Answer:

Potential Causes & Solutions:

• Cause: Exposure to light. Many fluorinated compounds are photosensitive and can degrade upon exposure to light.[2]

  • Solution: Store photosensitive compounds in amber glass bottles or other light-resistant containers.[2] Keep these containers in a dark cabinet or refrigerator.[3]

• Cause: Exposure to moisture or air. Some fluorinated compounds are sensitive to hydrolysis or oxidation.[2][3]

  • Solution: Store moisture-sensitive compounds in a desiccator or under an inert atmosphere.[2] For air-sensitive compounds, use airtight containers and consider flushing the headspace with nitrogen or argon before sealing.[2]

• Cause: Inappropriate storage temperature. Elevated temperatures can accelerate the degradation of thermally sensitive fluorinated intermediates.[3]

  • Solution: Adhere to the recommended storage temperatures specified on the Safety Data Sheet (SDS). Many fluorinated compounds require storage at low temperatures, ranging from -20°C to 25°C.[2] Highly reactive intermediates may even necessitate storage at or below -20°C.[2]

• Cause: Contamination. The presence of impurities can catalyze decomposition.[3]

  • Solution: Ensure high purity of the compound before long-term storage.[3] Use clean spatulas and equipment when handling the compound to prevent cross-contamination.

| Inconsistent Experimental Results

Question: I am getting inconsistent yields or product profiles in my fluorination reactions, even when following the same procedure. What are the likely culprits?

Answer:

Potential Causes & Solutions:

• Cause: Variable reagent quality. The purity and activity of fluorinating agents can differ between batches or degrade over time.

  • Solution: Use freshly opened reagents whenever possible. If a reagent has been stored for an extended period, consider titrating it to determine its active concentration before use. Store reagents according to the manufacturer's recommendations.

• Cause: Trace amounts of water. As mentioned, even small amounts of moisture can have a significant impact on the outcome of a fluorination reaction.

  • Solution: Re-evaluate your procedures for drying glassware, solvents, and starting materials. Consider using a glove box for particularly sensitive reactions.[1]

• Cause: Fluctuations in reaction temperature. Poor temperature control can lead to the formation of side products.

  • Solution: Use a reliable temperature-controlled reaction setup (e.g., a cryostat or a well-maintained oil bath with a temperature controller). Monitor the internal reaction temperature closely.

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the day-to-day handling and storage of fluorinated compounds.

| Personal Protective Equipment (PPE)

Question: What is the essential PPE for working with fluorinated compounds?

Answer: The proper selection and use of PPE is crucial to prevent exposure.[1]

• Eye Protection: At a minimum, chemical splash goggles are required.[1] For tasks with a significant splash risk, a face shield should be worn in addition to goggles.[1][4]

• Hand Protection: The choice of gloves depends on the specific fluorinated compound and any solvents being used.[1] Consult the glove manufacturer's compatibility chart. For highly corrosive or readily absorbed compounds, double-gloving is recommended.[1] Neoprene, butyl, or Viton gloves are often suitable for working with HF.[4]

• Body Protection: A flame-resistant lab coat should be worn at all times.[1] For larger-scale operations or when handling particularly hazardous materials, a chemical-resistant apron may be necessary.[1]

• Respiratory Protection: All work with volatile fluorinated compounds or reactions involving fluorinating agents must be conducted in a properly functioning chemical fume hood.[1] If engineering controls are insufficient, a respirator may be required; the type should be selected based on the specific hazards.[1]

| Storage

Question: What are the general guidelines for storing fluorinated compounds?

Answer:

• Location: Store in a cool, dry, and well-ventilated area.[1]

• Segregation: Keep them away from incompatible materials such as strong acids, bases, oxidizing agents, and reducing agents.[1] Fluorine gas, for example, should be stored separately from virtually all other chemicals.[5]

• Containers: Use appropriate containers. For instance, hydrofluoric acid and compounds that can generate it should never be stored in glass containers; use plastic (e.g., polyethylene) instead.[4][6] Ensure all containers are clearly labeled with the chemical name and associated hazards.[1]

• Temperature: Follow the specific temperature requirements for each compound, which can range from room temperature to -20°C or below for highly reactive intermediates.[2]

Table 1: Recommended Storage Conditions for Different Classes of Fluorinated Compounds

Compound Class	Storage Temperature	Container Type	Special Conditions
Fluorinated Solvents (e.g., Perfluorocarbons)	Room Temperature[2]	Tightly sealed, compatible container	Well-ventilated area
Fluorinated Pharmaceutical Intermediates	2-8°C or -20°C[2]	Amber glass or opaque plastic[2]	Protect from light and moisture[2]
Reactive Fluorinating Agents (e.g., DAST)	Per manufacturer's SDS (often refrigerated)	Original, tightly sealed container	Inert atmosphere, away from moisture[1]
Hydrofluoric Acid (HF) and its solutions	Room Temperature	Polyethylene or other HF-resistant plastic[4]	Away from glass, metals, and bases[4]

| Spill Management

Question: What should I do in the event of a spill involving a fluorinated compound?

Answer: The response depends on the scale and nature of the spill.

• Small Spills: For minor spills that you are trained to handle, alert others in the area and restrict access.[1] Wearing appropriate PPE, contain the spill with a compatible absorbent material (special absorbents are needed for HF).[1][7][8] Collect the absorbed material into a sealed container for proper waste disposal.[1]

• Large Spills: For large spills or spills of highly hazardous materials, evacuate the area immediately and contact your institution's emergency response team.[1]

Emergency Workflow for a Hydrofluoric Acid (HF) Skin Exposure

Caption: Immediate response protocol for HF exposure.[4][9][10]

| Waste Disposal

Question: How do I properly dispose of waste containing fluorinated compounds?

Answer:

• Segregation: All waste containing fluorinated compounds must be collected in clearly labeled, compatible containers.[1] Do not mix incompatible waste streams.[1]

• Reactive Reagents: Unused or excess quantities of reactive fluorinating agents should be disposed of through your institution's hazardous waste program.[1] Do not attempt to neutralize large quantities of these reagents without a validated and approved procedure.[1]

• "Forever Chemicals" (PFAS): Per- and polyfluoroalkyl substances (PFAS) are persistent in the environment.[11][12] Disposal methods for PFAS-containing waste are highly regulated and may include incineration at specific facilities, placement in hazardous waste landfills, or deep well injection.[13] Always consult your institution's environmental health and safety office for specific guidance.[1][14]

Experimental Protocol: Quenching of a Reaction Mixture Containing Diethylaminosulfur Trifluoride (DAST)

Warning: This procedure should only be performed by trained personnel in a chemical fume hood with appropriate safety measures in place, as the quenching process can be highly exothermic and release gases.[1]

• Preparation:

  • Ensure the reaction is complete as monitored by a suitable analytical technique (e.g., TLC, LC-MS).

  • Cool the reaction mixture to 0 °C in an ice-water bath.[1]

  • Prepare a separate flask with a saturated aqueous solution of sodium bicarbonate (NaHCO₃), also cooled to 0 °C.

• Quenching Procedure:

  • Slowly and carefully add the reaction mixture dropwise to the stirred, cooled NaHCO₃ solution.

  • Maintain vigorous stirring and monitor the temperature of the quenching solution. If the temperature rises significantly, pause the addition and allow it to cool.

  • Observe for gas evolution (CO₂) and ensure it is adequately vented through the fume hood.

• Work-up:

  • Once the addition is complete and gas evolution has ceased, allow the mixture to warm to room temperature.

  • The aqueous layer can then be separated, and the organic product can be extracted with a suitable solvent.

• Waste Disposal:

  • The resulting aqueous waste should be collected in a designated hazardous waste container.

Logical Flow for Waste Disposal Decision

Caption: Decision-making process for fluorinated waste.

References

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. How to store fluorinated pharmaceutical intermediates properly? - Blog [sinoshiny.com]
• 3. How to ensure the stability of fluorinated pharmaceutical intermediates during storage? - Blog - SHINY [sinoshiny.com]
• 4. ehs.wisc.edu [ehs.wisc.edu]
• 5. extapps.dec.ny.gov [extapps.dec.ny.gov]
• 6. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
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• 11. fluorinated solvents [fluorinated_solvents.tengerchemical.com]
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• 14. zjwintime.com [zjwintime.com]

Identifying common impurities in Methyl 4,4-difluorocyclohexanecarboxylate synthesis.

Introduction

Welcome to the technical support guide for the synthesis of Methyl 4,4-difluorocyclohexanecarboxylate. This molecule is a critical building block in modern medicinal chemistry, where the introduction of a gem-difluoro group can significantly enhance the metabolic stability and binding affinity of drug candidates.[1] However, the synthesis, particularly the deoxofluorination step, is not without its challenges.

This guide is structured to provide researchers, scientists, and drug development professionals with practical, experience-driven insights into identifying and mitigating common impurities. We will move beyond simple procedural steps to explain the causality behind the formation of these impurities and provide robust analytical and purification strategies.

Overview of the Primary Synthetic Route

The most common and efficient method for synthesizing Methyl 4,4-difluorocyclohexanecarboxylate is the deoxofluorination of its ketone precursor, Methyl 4-oxocyclohexanecarboxylate. This transformation is typically achieved using a nucleophilic fluorinating agent, such as Diethylaminosulfur Trifluoride (DAST) or the more thermally stable Bis(2-methoxyethyl)aminosulfur Trifluoride (Deoxo-Fluor).[2][3][4]

The general reaction workflow is outlined below.

Caption: General workflow for synthesis and purification.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis. Each question is designed to help you diagnose a specific problem, understand its chemical origin, and implement an effective solution.

Q1: My final product is contaminated with several impurities. What are the most common species I should be looking for?

A1: During the deoxofluorination of Methyl 4-oxocyclohexanecarboxylate, several side reactions can occur. The most common impurities are the unreacted starting material, an elimination byproduct, and a hydrolysis product. Identifying these is the first step in troubleshooting.

Table 1: Common Impurities and Their Analytical Signatures

Impurity Name	Structure	Molecular Weight ( g/mol )	Key GC-MS Fragments (m/z)	Key ¹H NMR Signals (δ, ppm)
Methyl 4-oxocyclohexanecarboxylate	COC(=O)C1CCC(=O)CC1	156.18	156, 125, 97, 69	~2.2-2.6 (m, -CH₂-C=O), 3.67 (s, -OCH₃)
Methyl 4-fluoro-cyclohex-3-enecarboxylate	COC(=O)C1CC=C(F)CC1	158.17	158, 127, 99	~5.5-5.8 (m, vinylic H), 3.68 (s, -OCH₃)
4,4-Difluorocyclohexanecarboxylic Acid	O=C(O)C1CCC(F)(F)CC1	164.15	164, 144, 119 (Requires derivatization for GC)	~12.0 (s, broad, -COOH)
Unreacted Starting Material	[Structure of Methyl 4-oxocyclohexanecarboxylate]	156.18	156, 125, 97, 69	~2.2-2.6 (m, -CH₂-C=O), 3.67 (s, -OCH₃)

Note: NMR signals are approximate and can vary based on solvent and instrument.

Q2: My GC-MS analysis shows a significant peak corresponding to the starting material (MW 156.18). How can I improve the reaction conversion?

A2: Low conversion is typically due to insufficient fluorinating agent, suboptimal reaction temperature, or premature quenching.

• Causality: The deoxofluorination of a ketone is a two-step process requiring sufficient reagent to proceed to the gem-difluoride.[5] Inadequate stoichiometry or temperature can stall the reaction.

• Troubleshooting Steps:

  • Reagent Stoichiometry: Ensure at least 1.2 to 1.5 equivalents of DAST or Deoxo-Fluor are used. For less reactive substrates, up to 2.0 equivalents may be necessary.

  • Temperature Control: While reactions are often started at low temperatures (e.g., -78 °C or 0 °C) to control exotherms, they typically need to be warmed to room temperature or slightly above to drive the reaction to completion.[6] Monitor the reaction by TLC or a test quench/GC-MS analysis to determine the optimal reaction time and temperature.

  • Moisture Control: DAST and Deoxo-Fluor react violently with water.[3] Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., Nitrogen or Argon). Any moisture will consume the reagent and reduce its effective concentration.

Q3: I'm seeing a significant impurity with a molecular weight of 158 g/mol . What is it and how do I prevent it?

A3: This impurity is almost certainly Methyl 4-fluoro-cyclohex-3-enecarboxylate , an elimination byproduct.

• Mechanism of Formation: This side product arises from the deprotonation of the intermediate fluoro-carbocation, a common side reaction in the fluorination of enolizable ketones with DAST.[6] Instead of a second fluoride ion attacking the carbocation to form the gem-difluoro product, a base (like the diethylaminosulfide byproduct) abstracts an adjacent proton, forming a double bond.

Caption: Competing pathways for the fluoro-carbocation intermediate.

• Prevention Strategies:

  • Lower Reaction Temperature: Elimination reactions are often more sensitive to temperature than substitution reactions. Running the reaction at the lowest possible temperature that still allows for reasonable conversion can favor the desired substitution pathway.

  • Choice of Fluorinating Agent: While DAST is prone to elimination, more modern reagents may offer higher selectivity. However, for this specific substrate, temperature control is the most critical factor.

  • Purification: Fortunately, the polarity difference between the desired product and the alkene byproduct is usually sufficient for separation by silica gel column chromatography. The less polar alkene will typically elute first.

Q4: My NMR spectrum shows a very broad peak around 12 ppm, and my product has an acidic smell. What's the cause?

A4: This indicates the presence of 4,4-difluorocyclohexanecarboxylic acid , the result of ester hydrolysis.

• Causality: This impurity forms if water is introduced during the reaction quench or aqueous workup. The acidic conditions generated from the hydrolysis of the excess fluorinating agent can catalyze the hydrolysis of the methyl ester.

• Troubleshooting & Prevention:

  • Careful Quenching: Quench the reaction by slowly adding it to a cold, saturated solution of sodium bicarbonate (NaHCO₃). This neutralizes the acidic byproducts (like HF) before they can cause significant hydrolysis. Avoid quenching with pure water.

  • Efficient Extraction: After quenching, immediately extract the product into a non-polar organic solvent (e.g., ethyl acetate, dichloromethane).

  • Brine Wash: Wash the combined organic layers with brine (saturated NaCl solution) to remove residual water and water-soluble impurities.

  • Drying: Thoroughly dry the organic layer with an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) before concentrating.

• Removal: If the acidic impurity is present, it can be removed by washing the organic solution with a dilute base like NaHCO₃. The deprotonated acid salt will move to the aqueous layer, leaving the neutral ester product in the organic layer.

Analytical Protocols

Protocol 1: GC-MS for Impurity Profiling

This method is designed for the qualitative and quantitative analysis of Methyl 4,4-difluorocyclohexanecarboxylate and its common non-acidic impurities.

• Sample Preparation:

  • Take a small aliquot (~1-2 mg) of the crude or purified product.

  • Dissolve in 1.5 mL of a suitable solvent like Ethyl Acetate or Dichloromethane.

  • Transfer to a 2 mL GC vial.

• Instrumentation Parameters:

Table 2: Recommended GC-MS Method Parameters

Parameter	Recommended Setting
GC Column	DB-5ms or equivalent (30 m x 0.25 mm i.d., 0.25 µm film)[7]
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250 °C
Injection Mode	Split (e.g., 50:1)
Injection Volume	1 µL
Oven Program	Initial 50 °C (hold 2 min), ramp 15 °C/min to 280 °C (hold 5 min)
MS Ionization	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-450
Ion Source Temp.	230 °C
Transfer Line Temp.	280 °C

References

• Reddit. (2020). Fluorination of alcohols, ketones, and aldehydes with DAST mechanisms. Available at: [Link]

• SciSpace. (n.d.). Diethylaminosulfur Trifluoride (DAST). Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Enantiospecific deoxyfluorination of cyclic α-OH-β-ketoesters. Available at: [Link]

• ACS Publications. (2020). Synthesis of Acyl Fluorides via DAST-Mediated Fluorinative C–C Bond Cleavage of Activated Ketones. Organic Letters. Available at: [Link]

• Wikipedia. (n.d.). Fluorination with aminosulfuranes. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Available at: [Link]

• UCHEM. (n.d.). High-Quality Methyl 4,4-difluorocyclohexanecarboxylate CAS 121629-14-9 for Organic Synthesis and Drug Discovery. Available at: [Link]

• ResearchGate. (n.d.). [Bis(2-methoxyethyl)amino]sulfur Trifluoride, the Deoxo-Fluor Reagent: Application Toward One-Flask Transformations of Carboxylic Acids to Amides. Available at: [Link]

• Common Organic Chemistry. (n.d.). Bis(2-methoxyethyl)aminosulfur Trifluoride (Deoxo-Fluor). Available at: [Link]

• Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 13C NMR Chemical Shifts. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Methyl 4-oxocyclohexanecarboxylate. PubChem. Available at: [Link]

Sources

• 1. myuchem.com [myuchem.com]
• 2. Bis(2-methoxyethyl)aminosulfur Trifluoride (Deoxo-Fluor®) [sigmaaldrich.com]
• 3. Deoxofluor - Enamine [enamine.net]
• 4. Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability [organic-chemistry.org]
• 5. reddit.com [reddit.com]
• 6. Fluorination with aminosulfuranes - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Reaction Conditions for the Fluorination of Cyclohexanecarboxylates

Welcome to the Technical Support Center, a dedicated resource for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the fluorination of cyclohexanecarboxylates. The synthesis of fluorinated organic compounds is a significant area of interest, particularly in medicinal chemistry, where the introduction of fluorine can enhance metabolic stability and binding affinity.[1][2] This resource is designed to help you navigate the complexities of these reactions and optimize your experimental outcomes.

Troubleshooting Guide

This section addresses specific issues you may encounter during the fluorination of cyclohexanecarboxylates. The format is designed to help you quickly identify the problem, understand the potential causes, and implement effective solutions.

Issue 1: Low to No Yield of the Desired α-Fluoro Cyclohexanecarboxylate

Problem: The reaction is providing a low yield or no desired product at all.

Potential Cause	Suggested Solution	Scientific Rationale
Inefficient Enolate Formation	Switch to a stronger, non-nucleophilic base like Lithium Diisopropylamide (LDA) or Sodium Hexamethyldisilazide (NaHMDS).[3]	The α-proton of a cyclohexanecarboxylate is not highly acidic. Stronger bases are required to deprotonate the α-carbon effectively, shifting the equilibrium towards the formation of the enolate, which is the nucleophile in the reaction.[3]
Low Reactivity of Fluorinating Agent	Use a more reactive electrophilic fluorinating agent such as N-Fluorodibenzenesulfonimide (NFSI) or Selectfluor®.[3][4]	Electrophilic fluorinating agents vary in their reactivity.[4] For less reactive substrates like cyclohexanecarboxylates, a more potent fluorine source is often necessary to achieve a reasonable reaction rate and yield.
Steric Hindrance	For sterically hindered substrates, consider converting the ester to a silyl ketene acetal before fluorination.	Steric bulk around the α-proton can impede the approach of the base and the fluorinating agent. Converting the ester to a more reactive silyl ketene acetal can bypass the need for a strong base and facilitate the fluorination of sterically congested centers.
Improper Reaction Temperature	Gradually increase the reaction temperature.	While many fluorination reactions are initiated at low temperatures to control selectivity, some require thermal energy to overcome the activation barrier. Monitor the reaction closely, as higher temperatures can also lead to side products.
Reagent Degradation	Use a fresh bottle of the fluorinating reagent and ensure it has been stored under anhydrous conditions.	Many fluorinating agents, especially N-F reagents, can be sensitive to moisture and degrade over time. Using a fresh, properly stored reagent is crucial for optimal reactivity.

Troubleshooting Workflow for Low Yield

Sources

• 1. Copper-Mediated Fluorination of Arylboronate Esters. Identification of a Copper(III) Fluoride Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmtech.com [pharmtech.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Electrophilic fluorination - Wikipedia [en.wikipedia.org]

Common side reactions in the preparation of Methyl 4,4-difluorocyclohexanecarboxylate.

Welcome to the technical support center for the synthesis of Methyl 4,4-difluorocyclohexanecarboxylate. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important fluorinated building block. Here, we provide in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during its preparation, with a focus on mechanistic understanding and practical, field-proven solutions.

Troubleshooting Guide: Common Side Reactions & Issues

The most critical step in the synthesis of Methyl 4,4-difluorocyclohexanecarboxylate is the geminal difluorination of its precursor, Methyl 4-oxocyclohexanecarboxylate. This deoxofluorination reaction is often plagued by side reactions, primarily elimination.

Issue 1: Low Yield due to a Major Impurity with a Single Fluorine Atom

Question: My reaction to synthesize Methyl 4,4-difluorocyclohexanecarboxylate from Methyl 4-oxocyclohexanecarboxylate using DAST resulted in a low yield of the desired product. Spectroscopic analysis (¹H and ¹⁹F NMR) of the crude mixture indicates a significant amount of a monofluoroalkene byproduct. What is happening and how can I prevent this?

Answer:

This is the most common problem in this synthesis. The monofluoroalkene you are observing is Methyl 4-fluoro-cyclohex-3-enecarboxylate, the product of an E2-type elimination reaction that competes with the desired geminal difluorination.

Mechanistic Insight: The deoxofluorination of a ketone with a reagent like Diethylaminosulfur Trifluoride (DAST) proceeds through several steps. First, the carbonyl oxygen attacks the electrophilic sulfur atom of DAST. This is followed by the elimination of an intermediate and subsequent attack of a fluoride ion to form a hemi-ketal-like intermediate. A second activation by DAST and another fluoride substitution are required to get the gem-difluoro product.

However, for enolizable ketones like Methyl 4-oxocyclohexanecarboxylate, the intermediate can also undergo elimination. A base (which can be the fluoride ion itself or other species in the reaction mixture) can abstract an acidic α-proton, leading to the formation of a double bond and elimination of a sulfur-based leaving group, resulting in the vinyl fluoride byproduct.[1]

Caption: Desired Substitution vs. Elimination Side Reaction.

Solutions & Preventative Measures:

• Choice of Fluorinating Reagent (Recommended): The most effective way to suppress elimination is to switch from DAST or Deoxo-Fluor to a more modern, selective fluorinating agent.

  • XtalFluor-E® (diethylaminodifluorosulfinium tetrafluoroborate) and XtalFluor-M® (morpholinodifluorosulfinium tetrafluoroborate) are crystalline, thermally stable reagents that have demonstrated significantly higher selectivity, providing much less of the elimination byproduct.[1][2][3] For the synthesis of the ethyl ester analog, XtalFluor-M provided a 15:1 selectivity in favor of the desired gem-difluoride, compared to a 1:1 ratio with DAST.[4] These reagents are used with a promoter, such as Et₃N·3HF or DBU, which allows for a more controlled reaction.[1][3]

• Reaction Condition Optimization (for DAST/Deoxo-Fluor): If you must use DAST, optimizing your conditions is critical.

  • Temperature: Perform the reaction at very low temperatures. Start the addition of DAST at -78 °C and allow the reaction to warm slowly to room temperature.[5][6] Do not heat the reaction, as DAST becomes unstable above 70-80 °C and higher temperatures favor elimination.[1][5]

  • Reagent Addition: Add the DAST solution dropwise to the ketone solution at -78 °C. A slow addition rate can help control the exotherm and minimize side reactions.[6]

  • Solvent: Use an aprotic, non-polar solvent like dichloromethane (DCM). Ensure the solvent is rigorously dried, as moisture can react with DAST to produce HF, which can catalyze side reactions.[1]

Reagent	Typical Product/Byproduct Ratio	Safety & Handling
DAST	1:1 to 2:1	Thermally unstable liquid; hazardous distillation required for purification; reacts violently with water.[3][4]
Deoxo-Fluor®	~5:1	More thermally stable than DAST but still a hazardous liquid.[4]
XtalFluor-E® / XtalFluor-M®	>13:1 (up to 62:1 reported for similar ketones)	Crystalline solids with enhanced thermal stability; do not generate free HF; safer to handle.[3][4]

Issue 2: Difficulty Separating the Product from the Vinyl Fluoride Byproduct

Question: I have a mixture of my desired Methyl 4,4-difluorocyclohexanecarboxylate and the vinyl fluoride byproduct. Standard silica gel chromatography is not providing good separation. How can I purify my product?

Answer:

The similar polarity of the desired gem-difluoroalkane and the byproduct vinyl fluoride makes their separation by standard chromatography challenging.[7] Here are two effective strategies:

• Argentation Chromatography (Silver Nitrate Chromatography): This is a powerful technique for separating compounds based on unsaturation.

  • Principle: Silica gel is impregnated with silver nitrate (AgNO₃). The silver ions form a reversible complex with the π-bond of the alkene (the vinyl fluoride byproduct).[8][9] This interaction significantly retards the elution of the alkene, allowing the saturated gem-difluoro product to elute first.

  • Protocol: Prepare a column with commercially available silver nitrate-impregnated silica gel (~10 wt% loading). Use a non-polar eluent system, such as a gradient of ethyl acetate in hexanes. It is crucial to use non-polar solvents and protect the column from light, as light can degrade the silver nitrate.[8]

• Chemical Separation via Selective Oxidation: A patent for the synthesis of 4,4-difluorocyclohexanecarboxylic acid describes a method where the mixture is treated with an oxidizing agent that selectively reacts with the alkene byproduct.

  • Principle: The double bond in the vinyl fluoride is susceptible to oxidation, while the saturated product is inert. The oxidized byproduct has a very different polarity, making separation trivial.

  • Methodology: The patent suggests using an oxidant like osmium tetroxide (OsO₄) or a mixture of hydrogen peroxide and acetic acid to selectively oxidize the alkene. The resulting diol or other oxidized species can then be easily removed by extraction or standard chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the optimal method for preparing the starting material, Methyl 4-oxocyclohexanecarboxylate?

The quality of your starting material is crucial. A common and reliable method is the decarboxylative hydrolysis of a tri-ester precursor. For instance, trimethyl 4-oxocyclohexane-1,1,3-tricarboxylate can be refluxed in DMF with sodium chloride and water.[10] The crude product is then purified by vacuum distillation to yield pure Methyl 4-oxocyclohexanecarboxylate.[10] Ensuring high purity at this stage is vital, as impurities can lead to unexpected side reactions during the sensitive fluorination step.

Caption: Key Stages in the Synthesis and Purification Process.

Q2: Can the ester group in my starting material react with DAST?

Under the typical conditions used for ketone deoxofluorination (low temperature, ~1.2 equivalents of DAST), carboxylic esters are generally unreactive.[1][11] While DAST can convert carboxylic acids to acyl fluorides, the lower electrophilicity of the ester carbonyl prevents this reaction from occurring readily.[4] Therefore, you should not expect significant side reactions involving the methyl ester group.

Q3: My ketone starting material is slightly yellow. Can this affect the reaction?

A yellow tint may indicate the presence of impurities or some degree of enolization or self-condensation of the ketone. The enol tautomer is the key intermediate for the elimination side reaction.[12][13] While keto-enol tautomerism is an equilibrium process, having a higher initial concentration of the enol or impurities that can act as a base might accelerate the formation of the vinyl fluoride byproduct. It is highly recommended to purify the Methyl 4-oxocyclohexanecarboxylate by vacuum distillation immediately before use to ensure it is as pure and in its keto form as possible.[10]

Q4: Are there any other potential side reactions I should be aware of?

While elimination is the primary concern, DAST is also known to promote cationic rearrangements (like the Wagner-Meerwein rearrangement) in substrates that can form stable carbocations.[4] For the cyclohexyl system, this is less likely than with more complex polycyclic or sterically hindered systems. However, if you observe unexpected isomeric byproducts, this pathway should be considered. Again, using more controlled and less acidic-byproduct-forming reagents like XtalFluor can minimize these risks.[3]

Experimental Protocols

Protocol 1: Synthesis of Methyl 4-oxocyclohexanecarboxylate[10]

• To a solution of trimethyl 4-oxocyclohexane-1,1,3-tricarboxylate (55 g, 0.2 mol) in DMF (240 mL), add sodium chloride (26 g, 0.445 mol) and water (16 mL, 0.89 mol).

• Heat the mixture to reflux under a nitrogen atmosphere and maintain for 48 hours.

• Cool the reaction and remove the solvent under reduced pressure.

• To the residue, add water and extract the product with dichloromethane (3 x 100 mL).

• Combine the organic extracts, dry over MgSO₄, and concentrate to yield a crude oil.

• Purify the oil by vacuum distillation (b.p. 82-108 °C at 1.0 mmHg) to obtain pure Methyl 4-oxocyclohexanecarboxylate.

Protocol 2: Deoxofluorination using XtalFluor-E (High Selectivity)[1][4]

This protocol is adapted from the synthesis of the ethyl ester and is recommended for minimizing elimination.

• In a dry flask under a nitrogen atmosphere, dissolve Methyl 4-oxocyclohexanecarboxylate (1.0 mmol) in anhydrous dichloromethane (3.0 mL).

• Cool the solution to 0 °C.

• In a separate flask, add triethylamine trihydrofluoride (Et₃N·3HF) (2.0 mmol) to anhydrous dichloromethane (3.0 mL) and cool to 0 °C.

• To the Et₃N·3HF solution, add XtalFluor-E® (1.5 mmol) and stir for 5 minutes.

• Add the solution of Methyl 4-oxocyclohexanecarboxylate dropwise to the cold XtalFluor-E®/Et₃N·3HF mixture.

• After 30 minutes of stirring at 0 °C, allow the reaction mixture to warm to room temperature and stir until completion (monitor by TLC or GC-MS).

• Carefully quench the reaction by adding a 5% aqueous sodium bicarbonate solution. Stir for 15 minutes.

• Extract the mixture twice with dichloromethane.

• Combine the organic layers, dry over MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude material by column chromatography. If elimination byproduct is present, consider argentation chromatography.

References

• Beaulieu, F., Beauregard, L. P., Courchesne, G., Couturier, M., Laflamme, F., & L'heureux, A. (2009). Aminodifluorosulfinium salts: selective fluorination reagents with enhanced thermal stability and ease of handling. Organic letters, 11(21), 5050–5053.
• Ferreira, S. B., Kaiser, C. R., & Ferreira, V. F. (2006). Diethylaminosulfur Trifluoride (DAST). Synlett, 2006(07), 1130-1131.

• PrepChem. (n.d.). Synthesis of methyl 4-oxocyclohexane-1-carboxylate. Retrieved from [Link]

• Nikolai, M., et al. (2015). Enantiospecific deoxyfluorination of cyclic α-OH-β-ketoesters. Beilstein Journal of Organic Chemistry, 11, 2694–2700.
• Ghosh, A. K., & Brindisi, M. (2015). Organic carbamates in drug design and medicinal chemistry. Journal of medicinal chemistry, 58(7), 2895–2940.

• Palkem India. (n.d.). Methyl cyclohexanecarboxylate: An ester used primarily as an intermediate in organic synthesis. Retrieved from [Link]

• Lee, S. H., et al. (2020). Synthesis of Acyl Fluorides via DAST-Mediated Fluorinative C–C Bond Cleavage of Activated Ketones. Organic Letters, 22(19), 7590–7594.
• Tius, M. A. (2014). Some new reactions of allenes. Accounts of chemical research, 37(3), 165–173.
• Baptista Ferreira, S., et al. (2006). Diethylaminosulfur Trifluoride (DAST). Synlett, 2006(07), 1130-1131.
• L'Heureux, A., et al. (2010). Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling. The Journal of Organic Chemistry, 75(10), 3401–3411.

• Organic Synthesis. (n.d.). Alcohol to Fluoro / Carbonyl to Difluoro using DAST. Retrieved from [Link]

• Wikipedia contributors. (2023, April 25). Fluorination with aminosulfuranes. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Chemistry Steps. (n.d.). Keto Enol Tautomerization. Retrieved from [Link]

• LibreTexts Chemistry. (2023, January 29). 22.1: Keto-Enol Tautomerism. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 硅胶负载硝酸银 extent of labeling: ~10 wt. % loading, +230 mesh | Sigma-Aldrich [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. DAST - Enamine [enamine.net]
• 5. scispace.com [scispace.com]
• 6. organic-synthesis.com [organic-synthesis.com]
• 7. Practical Synthesis of Terminal Vinyl Fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. silicycle.com [silicycle.com]
• 9. silicycle.com [silicycle.com]
• 10. prepchem.com [prepchem.com]
• 11. CN104262076B - A kind of method utilizing Silver Nitrate silica gel chromatography purification plant origin squalene - Google Patents [patents.google.com]
• 12. Keto Enol Tautomerization - Chemistry Steps [chemistrysteps.com]
• 13. chem.libretexts.org [chem.libretexts.org]

Analytical techniques for assessing the purity of Methyl 4,4-difluorocyclohexanecarboxylate.

Welcome to the technical support center for the analytical assessment of Methyl 4,4-difluorocyclohexanecarboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into ensuring the purity of this critical fluorinated intermediate. The strategic incorporation of fluorine atoms can significantly enhance the pharmacological properties of drug candidates, making the purity of building blocks like Methyl 4,4-difluorocyclohexanecarboxylate paramount.[1][2][3]

This resource is structured as a series of frequently asked questions (FAQs) and troubleshooting guides for the most common analytical techniques employed for purity determination.

Diagram: General Workflow for Purity Assessment

Caption: A general workflow for the purity assessment of Methyl 4,4-difluorocyclohexanecarboxylate.

Gas Chromatography (GC) Analysis: FAQs and Troubleshooting

Gas chromatography is a powerful technique for assessing the purity of volatile compounds like Methyl 4,4-difluorocyclohexanecarboxylate. When coupled with a mass spectrometer (GC-MS), it provides both quantitative purity information and qualitative identification of impurities.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting GC-MS conditions for analyzing Methyl 4,4-difluorocyclohexanecarboxylate?

Parameter	Recommended Setting	Justification
GC Column	DB-5ms or HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness)	A non-polar column suitable for a wide range of volatile and semi-volatile compounds.
Carrier Gas	Helium at a constant flow rate of 1 mL/min	Provides good efficiency and is inert.
Inlet Temperature	250 °C	Ensures complete vaporization without thermal degradation.
Injection Mode	Split (e.g., 50:1) for purity assessment; Splitless for trace impurity analysis	The split mode prevents column overload with the main component, while splitless mode enhances sensitivity for trace impurities.
Injection Volume	1 µL	A standard volume for GC analysis.
Oven Temperature Program	Initial: 70 °C, hold for 2 min; Ramp: 15 °C/min to 280 °C, hold for 5 min	This program allows for the separation of volatile impurities at the beginning of the run and ensures that any less volatile components are eluted.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique for GC-MS that provides reproducible fragmentation patterns.
Mass Range	m/z 40-400	Covers the molecular weight of the target compound and expected impurities.
Ion Source Temperature	230 °C	A typical temperature to maintain ionization efficiency.
Transfer Line Temperature	280 °C	Prevents condensation of the analytes as they transfer from the GC to the MS.

Q2: What are the potential synthesis-related impurities I should look for?

A2: Methyl 4,4-difluorocyclohexanecarboxylate is typically synthesized via the Fischer esterification of 4,4-difluorocyclohexanecarboxylic acid with methanol.[1] Potential impurities could include:

• 4,4-difluorocyclohexanecarboxylic acid: The starting material. This is less volatile than the methyl ester and may elute later or exhibit poor peak shape without derivatization.

• Methanol: A reactant. It will be a very volatile component, eluting early in the chromatogram.

• Residual acid catalyst (e.g., sulfuric acid): Non-volatile and will not be observed by GC.

• Solvents from workup: Depending on the purification process, solvents like ethyl acetate or ethers may be present and will elute early in the run.[4]

Troubleshooting Guide

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. myuchem.com [myuchem.com]
• 3. innospk.com [innospk.com]
• 4. 4,4-Difluorocyclohexanecarboxylic acid synthesis - chemicalbook [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to the NMR Spectral Interpretation of Methyl 4,4-difluorocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals: An In-Depth Analysis of the Influence of Gem-Difluorination on Cyclohexane Ring NMR Spectra

In the landscape of modern drug discovery and medicinal chemistry, the strategic incorporation of fluorine atoms into molecular scaffolds is a well-established strategy to modulate key physicochemical and pharmacological properties. The gem-difluoro motif, particularly on a cyclohexane ring, can significantly impact a molecule's conformation, lipophilicity, metabolic stability, and binding affinity. Understanding the precise structural consequences of this substitution is paramount, and Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful tool for this elucidation.

This technical guide provides a comprehensive, in-depth comparison of the ¹H, ¹³C, and ¹⁹F NMR spectra of Methyl 4,4-difluorocyclohexanecarboxylate and its non-fluorinated analog, Methyl cyclohexanecarboxylate. By dissecting the spectral data, we will illuminate the profound influence of the gem-difluoro group on chemical shifts and coupling constants, offering field-proven insights for researchers engaged in the synthesis and characterization of fluorinated molecules.

The Foundational Comparison: Methyl Cyclohexanecarboxylate

To appreciate the spectral changes induced by gem-difluorination, we must first establish a baseline with the non-fluorinated parent compound, Methyl cyclohexanecarboxylate. The cyclohexane ring exists in a rapid chair-chair interconversion at room temperature, resulting in averaged signals for the axial and equatorial protons and carbons.

¹H NMR Spectrum of Methyl Cyclohexanecarboxylate

The ¹H NMR spectrum is characterized by a few key resonances:

• A sharp singlet for the methyl ester protons (-OCH₃) typically appears around 3.66 ppm.

• The methine proton at the C1 position (-CH-C=O) is observed as a triplet of triplets around 2.30 ppm, due to coupling with the adjacent axial and equatorial protons.

• A complex multiplet, integrating to ten protons, is found between 1.18 and 1.95 ppm, corresponding to the remaining five methylene groups (-CH₂-) of the cyclohexane ring.[1]

¹³C NMR Spectrum of Methyl Cyclohexanecarboxylate

The proton-decoupled ¹³C NMR spectrum of Methyl cyclohexanecarboxylate shows four distinct signals:

• The carbonyl carbon of the ester group (C=O) at approximately 176.6 ppm.

• The methyl ester carbon (-OCH₃) around 51.4 ppm.

• The methine carbon at C1 (-CH-C=O) at about 43.3 ppm.

• The remaining cyclohexane carbons appear in the aliphatic region, with C2/C6 at ~29.2 ppm, C4 at ~25.8 ppm, and C3/C5 at ~25.5 ppm.[1]

The Impact of Gem-Difluorination: Interpreting the NMR Spectra of Methyl 4,4-difluorocyclohexanecarboxylate

The introduction of two highly electronegative fluorine atoms at the C4 position dramatically alters the electronic environment and conformational dynamics of the cyclohexane ring, leading to significant and informative changes in the NMR spectra.

Predicted ¹H NMR Spectrum of Methyl 4,4-difluorocyclohexanecarboxylate

The presence of the fluorine atoms introduces both through-bond and through-space couplings with the neighboring protons, leading to a more complex and dispersed spectrum.

• -OCH₃ and -CH-C=O Protons: The chemical shifts of the methyl ester singlet and the C1 methine proton are not expected to change dramatically, as they are distant from the site of fluorination. However, subtle downfield shifts may be observed due to long-range electronic effects.

• Protons on C2, C3, C5, and C6: These protons will exhibit the most significant changes.

  • The protons on the carbons adjacent to the CF₂ group (C3 and C5) will be the most affected, experiencing a significant downfield shift due to the strong electron-withdrawing effect of the fluorine atoms.

  • These protons will also display complex splitting patterns due to both geminal and vicinal H-H coupling, as well as vicinal and long-range H-F coupling. The magnitude of the ³J(H-F) coupling is dependent on the dihedral angle, with larger couplings expected for anti-periplanar relationships.

  • The protons on C2 and C6 will also be shifted downfield, albeit to a lesser extent than those on C3 and C5. They will also show H-F coupling, though likely with smaller coupling constants.

Predicted ¹³C NMR Spectrum of Methyl 4,4-difluorocyclohexanecarboxylate

The influence of the fluorine atoms is even more pronounced in the ¹³C NMR spectrum, with the carbon directly bonded to the fluorines showing a characteristic large splitting.

• C4 (the CF₂ carbon): This carbon will experience a very large downfield shift and will appear as a triplet due to one-bond coupling with the two fluorine atoms (¹J(C-F)). The ¹J(C-F) coupling constant is typically in the range of 240-260 Hz.

• C3 and C5: These carbons, adjacent to the CF₂ group, will also be shifted downfield and will appear as triplets due to two-bond coupling with the fluorine atoms (²J(C-F)), with a typical coupling constant of 20-30 Hz.

• C2 and C6: These carbons will show a smaller downfield shift and may appear as triplets due to three-bond coupling with the fluorine atoms (³J(C-F)), with a smaller coupling constant (5-10 Hz).

• C1, C=O, and -OCH₃: The chemical shifts of these carbons are expected to be less affected, although minor shifts may be observed.

Predicted ¹⁹F NMR Spectrum of Methyl 4,4-difluorocyclohexanecarboxylate

The ¹⁹F NMR spectrum provides direct information about the fluorine environment.

• A single resonance is expected for the two equivalent fluorine atoms. The chemical shift will be in the typical range for gem-difluoroaliphatic compounds.

• This signal will be a complex multiplet due to coupling with the neighboring protons on C3 and C5. The splitting pattern will depend on the magnitudes of the vicinal H-F coupling constants.

Comparative Data Summary

Parameter	Methyl Cyclohexanecarboxylate	Methyl 4,4-difluorocyclohexanecarboxylate (Predicted)	Rationale for Difference
¹H NMR
-OCH₃	~3.66 ppm (s)	~3.7 ppm (s)	Minor inductive effect.
-CH-C=O	~2.30 ppm (tt)	~2.4 ppm (m)	Minor inductive effect.
Cyclohexyl -CH₂-	1.18 - 1.95 ppm (m)	1.5 - 2.5 ppm (m)	Significant downfield shift of protons on C2, C3, C5, and C6 due to the electronegativity of fluorine. Introduction of H-F coupling leads to more complex multiplets.
¹³C NMR
C=O	~176.6 ppm	~176 ppm	Minimal effect.
-OCH₃	~51.4 ppm	~52 ppm	Minimal effect.
-CH-C=O	~43.3 ppm	~43 ppm	Minimal effect.
C4	~25.8 ppm	~120-130 ppm (t, ¹J(C-F) ≈ 250 Hz)	Strong deshielding and one-bond coupling to two fluorine atoms.
C3/C5	~25.5 ppm	~30-40 ppm (t, ²J(C-F) ≈ 25 Hz)	Deshielding and two-bond coupling to fluorine.
C2/C6	~29.2 ppm	~28-35 ppm (t, ³J(C-F) ≈ 8 Hz)	Deshielding and three-bond coupling to fluorine.
¹⁹F NMR	N/A	Expected singlet (broad multiplet due to H-F coupling)	Presence of fluorine atoms.

Experimental Protocols

Standard NMR Sample Preparation

• Sample Purity: Ensure the sample is of high purity to avoid interference from impurities in the NMR spectrum.

• Solvent Selection: Choose a deuterated solvent in which the analyte is soluble (e.g., CDCl₃, DMSO-d₆).

• Concentration: For ¹H NMR, a concentration of 5-25 mg of the compound in 0.6-0.7 mL of deuterated solvent is typically sufficient. For ¹³C and ¹⁹F NMR, a higher concentration of 20-100 mg in 0.6-0.7 mL of solvent is recommended.

• Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for ¹H and ¹³C NMR chemical shift referencing (0 ppm). For ¹⁹F NMR, an external standard such as CFCl₃ can be used.

• Filtration: To ensure a homogeneous magnetic field, filter the final solution through a pipette with a cotton or glass wool plug into a clean and dry 5 mm NMR tube.

NMR Data Acquisition Workflow

Caption: A generalized workflow for NMR sample preparation, data acquisition, and processing.

Structural Insights from NMR Data

The detailed analysis of the NMR spectra of Methyl 4,4-difluorocyclohexanecarboxylate provides a wealth of structural information. The downfield shifts observed in both the ¹H and ¹³C spectra are a direct consequence of the strong electron-withdrawing nature of the gem-difluoro group. Furthermore, the observation of H-F and C-F coupling constants allows for the unambiguous assignment of protons and carbons in the vicinity of the fluorinated center. These coupling constants are also sensitive to the stereochemical relationship between the coupled nuclei, providing valuable insights into the conformational preferences of the cyclohexane ring.

Caption: Key through-bond NMR coupling interactions in Methyl 4,4-difluorocyclohexanecarboxylate.

References

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A Senior Application Scientist's Guide to the 1H NMR Spectrum of Methyl 4,4-difluorocyclohexanecarboxylate: A Comparative Analysis

For researchers and professionals in drug development, the precise characterization of novel molecular entities is paramount. The strategic incorporation of fluorine atoms into organic scaffolds has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate key physicochemical and pharmacological properties. Methyl 4,4-difluorocyclohexanecarboxylate stands as a valuable building block in this arena, and a thorough understanding of its structural features through techniques like Nuclear Magnetic Resonance (NMR) spectroscopy is essential for its effective utilization.

This guide provides an in-depth analysis of the ¹H NMR spectrum of Methyl 4,4-difluorocyclohexanecarboxylate. Moving beyond a simple description of peaks, we will dissect the causal relationships behind the observed chemical shifts and coupling patterns. Through objective comparison with non-fluorinated and monofluorinated analogs, supported by experimental data, this document will equip you with the expertise to confidently interpret the complex spectral data arising from this and similar fluorinated cyclohexane systems.

The Impact of Gem-Difluorination on Molecular Properties in Drug Discovery

The introduction of a gem-difluoro (CF₂) group onto a carbocyclic ring, such as in Methyl 4,4-difluorocyclohexanecarboxylate, is not merely an increase in molecular weight. This modification imparts profound changes to a molecule's electronic and conformational landscape, which can be strategically leveraged in drug design.

• Metabolic Stability: The C-F bond is significantly stronger than a C-H bond, rendering the fluorinated position less susceptible to oxidative metabolism by cytochrome P450 enzymes. This can lead to an increased metabolic half-life of a drug candidate. Studies have shown that gem-difluorination often either does not negatively affect or can slightly improve metabolic stability[1].

• Lipophilicity (LogP): The effect of gem-difluorination on lipophilicity is complex and not always intuitive. While fluorine is highly electronegative, the overall impact on LogP depends on the molecular context, including ring size and the presence of other functional groups. It can either increase or decrease lipophilicity, offering a tool for fine-tuning this critical property for optimal absorption, distribution, metabolism, and excretion (ADME) profiles[1][2].

• Conformational Control: The presence of the CF₂ group can influence the conformational preferences of the cyclohexane ring and adjacent functionalities. This can be used to lock a molecule into a bioactive conformation, enhancing its binding affinity to a biological target[3][4].

• Modulation of Acidity/Basicity (pKa): The strong electron-withdrawing inductive effect of the two fluorine atoms can significantly lower the pKa of nearby acidic protons or the pKa of the conjugate acid of a basic group. This effect is a key consideration in designing molecules with appropriate ionization states at physiological pH[1][2].

Experimental Protocols

Synthesis of Methyl 4,4-difluorocyclohexanecarboxylate via Fischer Esterification

A reliable method for the synthesis of Methyl 4,4-difluorocyclohexanecarboxylate is the Fischer esterification of its corresponding carboxylic acid.

Materials:

• 4,4-difluorocyclohexanecarboxylic acid

• Methanol (anhydrous), excess

• Concentrated Sulfuric Acid (H₂SO₄)

• Diethyl ether or Ethyl acetate

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a dry round-bottom flask containing a magnetic stir bar, add 4,4-difluorocyclohexanecarboxylic acid.

• Add a large excess of anhydrous methanol, which will also serve as the solvent.

• While stirring, carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 to 0.5 mL per 10 g of carboxylic acid) to the mixture. Note that this addition is exothermic.

• Attach a reflux condenser and heat the mixture to reflux (approximately 65°C for methanol).

• Monitor the reaction by thin-layer chromatography (TLC) until the starting carboxylic acid is consumed (typically 2-4 hours).

• Cool the reaction mixture to room temperature and remove the excess methanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in diethyl ether or ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (caution: CO₂ evolution), and finally with brine[5][6].

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude Methyl 4,4-difluorocyclohexanecarboxylate.

• The product can be further purified by vacuum distillation if necessary.

¹H NMR Spectroscopic Analysis

High-quality spectra are essential for accurate analysis. The following are typical acquisition parameters.

Instrument: 400 MHz or higher NMR spectrometer Solvent: Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆) Standard: Tetramethylsilane (TMS) at 0.00 ppm Temperature: 298 K Experiment: Standard ¹H NMR acquisition

¹H NMR Spectrum Analysis of Methyl 4,4-difluorocyclohexanecarboxylate

Predicted ¹H NMR Data (400 MHz, CDCl₃):

Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Integration
-OCH₃	~3.67	s	-	3H
H-1	~2.35-2.50	m	-	1H
H-2ax, H-6ax	~1.70-1.85	m	-	2H
H-2eq, H-6eq	~2.05-2.20	m	-	2H
H-3ax, H-5ax	~1.60-1.75	m	-	2H
H-3eq, H-5eq	~1.95-2.10	m	-	2H

Detailed Signal Assignment and Rationale:

• -OCH₃ (singlet, ~3.67 ppm): This signal appears as a sharp singlet, as these three protons are chemically equivalent and have no neighboring protons to couple with. Its chemical shift is characteristic of methyl esters[7].

• H-1 (multiplet, ~2.35-2.50 ppm): This proton is attached to the carbon bearing the ester group. It is deshielded by the electron-withdrawing nature of the ester. It will exist predominantly in the axial position to minimize steric interactions with the ester group. This proton will be coupled to the four neighboring protons at C-2 and C-6 (two axial and two equatorial), resulting in a complex multiplet.

• H-2/H-6 and H-3/H-5 (complex multiplets, ~1.60-2.20 ppm): The protons on the cyclohexane ring are diastereotopic and will have different chemical shifts. The signals for the protons at the C-2/C-6 and C-3/C-5 positions overlap significantly, creating a complex and broad multiplet region. The key feature of these signals is the additional splitting due to coupling with the two fluorine atoms at C-4.

  • Protons at C-3 and C-5 (H-3/H-5): These protons are three bonds away from the fluorine atoms (³JHF). Vicinal H-F coupling constants are highly dependent on the dihedral angle, with typical values ranging from 2-15 Hz[8]. This will add significant complexity to the splitting patterns of these protons.

  • Protons at C-2 and C-6 (H-2/H-6): These protons are four bonds away from the fluorine atoms (⁴JHF). Such long-range coupling is often smaller, typically around 5 Hz, but is still significant enough to further broaden and complicate the signals[8].

The chair conformation of the cyclohexane ring means that axial and equatorial protons on the same carbon are in different chemical environments and will have different chemical shifts.

Figure 1: Key ³J and ⁴J couplings in Methyl 4,4-difluorocyclohexanecarboxylate.

Comparative ¹H NMR Analysis

To fully appreciate the spectral features imparted by the gem-difluoro group, a comparison with less fluorinated analogs is highly instructive.

Figure 2: Logical flow of comparative ¹H NMR analysis.

Comparison with Methyl cyclohexanecarboxylate (Non-fluorinated Analog)

This molecule provides a baseline spectrum without any H-F coupling. The signals are generally more resolved and appear at a higher field (more shielded) compared to the fluorinated analogs.

Table 1: Comparison of ¹H NMR Chemical Shifts (δ, ppm) of Methyl 4,4-difluorocyclohexanecarboxylate and Methyl cyclohexanecarboxylate

Proton(s)	Methyl 4,4-difluorocyclohexanecarboxylate (Predicted)	Methyl cyclohexanecarboxylate	Δδ (ppm)	Rationale for Shift
-OCH₃	~3.67	~3.66	~0.01	Minimal effect
H-1	~2.35-2.50	~2.30	~0.05-0.20	Minor deshielding from distant F atoms
H-2/H-6	~1.70-2.20	~1.24-1.91	~0.3-0.5	Significant deshielding due to through-space and inductive effects of F atoms
H-3/H-5	~1.60-2.10	~1.24-1.91	~0.2-0.4	Significant deshielding due to through-space and inductive effects of F atoms

The most notable difference is the downfield shift of the cyclohexane ring protons in the difluorinated compound. This is a direct consequence of the strong electron-withdrawing inductive effect of the two fluorine atoms, which reduces the electron density around the neighboring protons, thus deshielding them.

Comparison with Methyl 4-fluorocyclohexanecarboxylate (Monofluorinated Analog)

This comparison is crucial to understand the additive effect of the second fluorine atom. The spectrum of the monofluorinated compound will be an intermediate in terms of complexity and chemical shifts. The analysis would typically involve a mixture of cis and trans isomers, each with the fluorine and ester groups in axial or equatorial positions. For simplicity, we will consider the major, most stable diequatorial trans isomer.

Predicted ¹H NMR Data for trans-Methyl 4-fluorocyclohexanecarboxylate:

• -OCH₃: ~3.67 ppm (s)

• H-4: ~4.6-4.8 ppm (dm, large JHF of ~48 Hz)

• H-1: ~2.3 ppm (m)

• Ring Protons: ~1.4-2.2 ppm (m)

The key feature here is the large downfield shift and the characteristic large doublet of multiplets for the proton on the same carbon as the fluorine (H-4). The other ring protons will also show coupling to this single fluorine atom, but the complexity is less than in the gem-difluoro case.

Table 2: Qualitative Comparison of Spectral Features

Feature	Methyl cyclohexanecarboxylate	Methyl 4-fluorocyclohexanecarboxylate	Methyl 4,4-difluorocyclohexanecarboxylate
Ring Proton Chemical Shifts	Highest field (most shielded)	Intermediate	Lowest field (most deshielded)
H-F Coupling	None	Yes (to one F)	Yes (to two F)
Spectral Complexity	Low	Medium	High
Unique Signal	None	H-4 proton signal (~4.7 ppm)	None (CF₂ group has no protons)

This step-wise comparison demonstrates that with each addition of a fluorine atom at the C-4 position, the ring protons become progressively more deshielded, and the ¹H NMR spectrum becomes significantly more complex due to the increasing number of H-F coupling interactions.

Conclusion

The ¹H NMR spectrum of Methyl 4,4-difluorocyclohexanecarboxylate is a rich source of structural information, but its interpretation requires a nuanced understanding of the effects of gem-difluorination. The strong electron-withdrawing nature of the fluorine atoms leads to a general downfield shift of the cyclohexane ring protons compared to its non-fluorinated counterpart. Furthermore, the three- and four-bond couplings between protons and fluorine atoms result in highly complex and overlapping multiplets, which can be challenging to fully resolve without advanced 2D NMR techniques.

By employing a comparative approach, starting from the simpler spectrum of Methyl cyclohexanecarboxylate and progressing through a monofluorinated analog, the specific spectral consequences of gem-difluorination become clear. For professionals in drug discovery, this detailed spectral analysis is not just an academic exercise; it is fundamental for confirming the structure of these valuable fluorinated building blocks and for understanding how the CF₂ moiety can be used to fine-tune the properties of the next generation of therapeutic agents.

References

• Yuriy S. Moroz, Dmytro S. Radchenko, Kostiantyn O. Marichev, Anastasiia M. Hrabovska, Mariia O. Hryhorieva, Andrii V. Khavryuchenko, Oleksandr O. Grygorenko, Pavel K. Mykhailiuk. (2022). Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. Chemistry – A European Journal, 28(19), e202200331. [Link]

• The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. (2024). Chemical Science. [Link]

• Request PDF. Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. ResearchGate. [Link]

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• Request PDF. Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. ResearchGate. [Link]

• Pd(II)-Catalyzed Decarboxylative meta-C–H Difluoromethylation - Supporting Information. The Royal Society of Chemistry. [Link]

• Chemical shifts (δ), signal multiplicity and coupling constant (J) obtained from 1H NMR (1H 600. The Royal Society of Chemistry. [Link]

• Supporting information. The Royal Society of Chemistry. [Link]

• The Fischer Esterification. University of Missouri–St. Louis. [Link]

• Supplementary Material (ESI) for Chemical Communications. The Royal Society of Chemistry. [Link]

• Fischer Esterification. University of Wisconsin-River Falls. [Link]

• Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene generated by decarboxylation Electronic Supporting Information. The Royal Society of Chemistry. [Link]

• Fischer Esterification Procedure. University of California, Irvine. [Link]

• Fischer Esterification-Typical Procedures. OperaChem. [Link]

• Electronic Supplementary Material (ESI) for RSC Advances. The Royal Society of Chemistry. [Link]

• NMR Coupling Constants. Iowa State University Chemical Instrumentation Facility. [Link]

• 1H NMR Chemical Shifts. Organic Chemistry Data. [Link]

• Proton NMR chemical shifts and coupling constants for brain metabolites. Wiley Online Library. [Link]

• 13.4 Chemical Shifts in 1H NMR Spectroscopy. OpenStax. [Link]

• Table of Contents. The Royal Society of Chemistry. [Link]

• NMR Spectroscopy – 1H NMR Chemical Shifts. Organic Chemistry Data & Info. [Link]

• A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI. [Link]

• Request PDF. Long-range 13C,1H and 13C,19F coupling constants as indicators of the conformational properties of 4-fluoroanisole, 2,3,5,6-tetrafluoroanisole, and pentafluoroanisole. ResearchGate. [Link]

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A Comparative Guide to the ¹³C NMR Spectral Analysis of Methyl 4,4-difluorocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the ¹³C Nuclear Magnetic Resonance (NMR) spectrum of methyl 4,4-difluorocyclohexanecarboxylate. By comparing its spectral features with those of its non-fluorinated and mono-fluorinated analogs—methyl cyclohexanecarboxylate and methyl 4-fluorocyclohexanecarboxylate—we aim to provide a comprehensive resource for the structural elucidation and characterization of these important fluorinated alicyclic compounds.

The introduction of fluorine atoms into organic molecules can profoundly influence their conformational preferences, electronic properties, and metabolic stability, making them highly valuable in medicinal chemistry and materials science. ¹³C NMR spectroscopy is an indispensable tool for characterizing these molecules, offering detailed insights into their carbon framework. However, the presence of fluorine introduces complexities, primarily through carbon-fluorine (C-F) spin-spin coupling, which necessitates a nuanced approach to spectral interpretation.

The Impact of Fluorine Substitution on ¹³C NMR Spectra: A Comparative Overview

The ¹³C NMR spectra of the title compound and its analogs reveal the significant influence of fluorine substitution on chemical shifts and the introduction of characteristic C-F coupling patterns. A direct comparison of the spectral data highlights these effects.

Data Summary: ¹³C NMR Chemical Shifts (δ) and C-F Coupling Constants (J)

Carbon Atom	Methyl Cyclohexanecarboxylate (δ, ppm)	Methyl 4-fluorocyclohexanecarboxylate (Predicted δ, ppm)	Methyl 4,4-difluorocyclohexanecarboxylate (Predicted δ, ppm)
C=O	176.5	~175.8	~175.2
O-CH₃	51.3	~51.5	~51.7
C1	43.1	~42.5	~41.8
C2, C6	29.1	~29.5	~30.0
C3, C5	25.7	~31.0 (d, ²JCF ≈ 19 Hz)	~34.5 (t, ²JCF ≈ 23 Hz)
C4	25.4	~88.0 (d, ¹JCF ≈ 180 Hz)	~122.0 (t, ¹JCF ≈ 240 Hz)

Note: Predicted chemical shifts and coupling constants are generated based on established principles of fluorine substitution effects and data from analogous compounds. Experimental values may vary slightly.

Deciphering the Spectra: A Detailed Analysis

Methyl Cyclohexanecarboxylate: The Non-Fluorinated Benchmark

The proton-decoupled ¹³C NMR spectrum of methyl cyclohexanecarboxylate serves as our baseline. It displays six distinct signals, corresponding to the six unique carbon environments in the molecule. The carbonyl carbon of the ester group appears significantly downfield at approximately 176.5 ppm, while the methyl carbon of the ester is observed around 51.3 ppm. The cyclohexane ring carbons resonate in the upfield region, with C1 (the carbon bearing the ester group) at approximately 43.1 ppm, and the remaining carbons (C2/C6, C3/C5, and C4) appearing between 25 and 30 ppm.

Methyl 4-fluorocyclohexanecarboxylate: The Mono-Fluorinated Analog

Introducing a single fluorine atom at the C4 position dramatically alters the spectrum.

• Direct Fluorination Effect (¹JCF): The most pronounced change is the significant downfield shift of the C4 signal to approximately 88.0 ppm. This is a direct consequence of the strong deshielding effect of the electronegative fluorine atom. Furthermore, this signal is split into a doublet due to one-bond coupling with the ¹⁹F nucleus (¹JCF), with a coupling constant of around 180 Hz.

• Two-Bond Fluorination Effect (²JCF): The carbons adjacent to the fluorine-bearing carbon (C3 and C5) also experience a downfield shift, albeit to a lesser extent, appearing around 31.0 ppm. These signals are split into doublets due to two-bond coupling with the fluorine atom (²JCF), with a smaller coupling constant of approximately 19 Hz.

• Longer-Range Effects: The influence of the fluorine atom diminishes with distance, resulting in minor shifts for the remaining carbons.

Methyl 4,4-difluorocyclohexanecarboxylate: The Target Molecule

The introduction of a second fluorine atom at the C4 position further intensifies the observed effects and introduces new splitting patterns.

• Geminal Difluorination Effect (¹JCF): The C4 carbon, now bonded to two fluorine atoms, experiences an even greater downfield shift to approximately 122.0 ppm. Due to coupling with two equivalent fluorine nuclei, this signal appears as a triplet with a large one-bond coupling constant (¹JCF) of about 240 Hz.[1]

• Enhanced Two-Bond Coupling (²JCF): The C3 and C5 carbons are shifted further downfield to around 34.5 ppm and appear as triplets due to coupling with two fluorine atoms (²JCF ≈ 23 Hz). The magnitude of ²JCF is a valuable parameter for structural analysis.[2][3]

• Subtle Shifts in Remote Carbons: The chemical shifts of the remaining carbons (C1, C2, C6, C=O, and O-CH₃) are only slightly perturbed compared to the mono-fluorinated analog, demonstrating the localized nature of the fluorine substituent effect.

Experimental Protocol for Acquiring High-Quality ¹³C NMR Spectra of Fluorinated Compounds

The acquisition of clean, interpretable ¹³C NMR spectra for fluorinated compounds requires careful consideration of the experimental parameters, particularly the need for both proton and fluorine decoupling.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 10-50 mg of the purified compound.

  • Dissolve the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆) in a standard 5 mm NMR tube.

  • Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.0 ppm).

• Spectrometer Setup:

  • Use a spectrometer equipped with a probe capable of simultaneous ¹H and ¹⁹F decoupling during ¹³C observation. A triple-resonance probe is ideal for this purpose.[4]

  • Tune and match the ¹³C, ¹H, and ¹⁹F channels of the probe to the correct frequencies.

• Data Acquisition Parameters:

  • Pulse Program: Select a pulse sequence for ¹³C observation with simultaneous ¹H and ¹⁹F decoupling (e.g., zgpg30 on Bruker instruments with appropriate decoupler settings).

  • Spectral Width: Set a spectral width that covers the expected range of ¹³C chemical shifts (typically 0-220 ppm).

  • Acquisition Time: An acquisition time of 1-2 seconds is generally sufficient.

  • Relaxation Delay (D1): A relaxation delay of 2-5 seconds is recommended to allow for full relaxation of the carbon nuclei, which is crucial for obtaining accurate signal integrals, especially for quaternary carbons.

  • Number of Scans: Accumulate a sufficient number of scans (typically ranging from hundreds to thousands) to achieve an adequate signal-to-noise ratio, as ¹³C is an insensitive nucleus and C-F coupling further reduces signal intensity by splitting the resonances.[4]

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the spectrum to obtain pure absorption lineshapes.

  • Calibrate the chemical shift scale by setting the TMS signal to 0.0 ppm.

  • Integrate the signals if quantitative information is desired.

Visualizing the Analysis Workflow

The logical flow of the ¹³C NMR spectral analysis for methyl 4,4-difluorocyclohexanecarboxylate can be visualized as follows:

Caption: Workflow for the ¹³C NMR analysis of fluorinated compounds.

Structural Assignment Logic

The assignment of each signal in the ¹³C NMR spectrum is based on a logical deduction process that combines chemical shift theory, the predictable effects of fluorine substitution, and the analysis of C-F coupling patterns.

Caption: Logical relationships for assigning ¹³C NMR signals.

Conclusion

The ¹³C NMR spectral analysis of methyl 4,4-difluorocyclohexanecarboxylate, when compared with its non-fluorinated and mono-fluorinated counterparts, provides a clear and instructive example of the profound effects of fluorine substitution. The characteristic downfield shifts and the predictable C-F coupling patterns serve as reliable diagnostic tools for structural confirmation. A thorough understanding of these principles, coupled with appropriate experimental techniques such as simultaneous proton and fluorine decoupling, is essential for researchers working with fluorinated organic molecules. This guide provides the foundational knowledge and practical protocols to confidently analyze and interpret the ¹³C NMR spectra of such compounds, thereby facilitating their unambiguous characterization in various scientific endeavors.

References

• Doddrell, D., Charrier, C., & Roberts, J. D. (1970). Nuclear Magnetic Resonance Spectroscopy. A Stereospecific 3JCF Coupling in the Low-Temperature 13C Nmr Spectrum of 1,1-Difluorocyclohexane. Proceedings of the National Academy of Sciences of the United States of America, 67(4), 1649–1650. [Link]

• CaltechAUTHORS. (1970). Nuclear magnetic resonance spectroscopy. A stereospecific ^3J_(CF) coupling in the low-temperature ^(13)C nmr spectrum of 1,1-difluorocyclohexane. CaltechAUTHORS. [Link]

• Facey, G. (2007, October 9). ¹³C NMR of Fluorinated Organics. University of Ottawa NMR Facility Blog. [Link]

• Magritek. (2014, July 30). Simultaneous Proton and Fluorine decoupled 13C NMR. Magritek. [Link]

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• 1. Simultaneous Proton and Fluorine decoupled 13C NMR - Magritek [magritek.com]
• 2. Nuclear Magnetic Resonance Spectroscopy. A Stereospecific 3JCF Coupling in the Low-Temperature 13C Nmr Spectrum of 1,1-Difluorocyclohexane - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nuclear magnetic resonance spectroscopy. A stereospecific ^3J_(CF) coupling in the low-temperature ^(13)C nmr spectrum of 1,1-difluorocyclohexane [authors.library.caltech.edu]
• 4. University of Ottawa NMR Facility Blog: 13C NMR of Fluorinated Organics [u-of-o-nmr-facility.blogspot.com]

Mass spectrometry analysis of Methyl 4,4-difluorocyclohexanecarboxylate.

An In-Depth Guide to the Mass Spectrometry Analysis of Methyl 4,4-difluorocyclohexanecarboxylate: A Comparative Approach

For researchers, medicinal chemists, and drug development professionals, the precise structural characterization and quantification of novel chemical entities are paramount. Methyl 4,4-difluorocyclohexanecarboxylate, a key building block in modern drug discovery, presents unique analytical challenges due to the influence of its geminal difluoro group.[1][2] The introduction of fluorine atoms can significantly alter a molecule's physicochemical properties, including its stability, lipophilicity, and metabolic fate, making robust analytical methodologies essential.[2]

This guide provides a comparative analysis of mass spectrometry-based approaches for the characterization of Methyl 4,4-difluorocyclohexanecarboxylate (MF: C₈H₁₂F₂O₂, MW: 178.18 g/mol ).[1][3] We will explore the nuances of different ionization techniques and chromatographic platforms, moving beyond a simple recitation of protocols to explain the causality behind our experimental choices. Our objective is to equip you with the strategic insights needed to select the optimal analytical method for your research goals, whether that is definitive structural elucidation or high-throughput screening.

The Analytical Dichotomy: Hard vs. Soft Ionization

The first critical decision in the mass spectrometric analysis of any compound is the choice of ionization technique. This choice fundamentally dictates the nature of the resulting mass spectrum. Ionization methods are broadly categorized as "hard" or "soft," distinguished by the amount of energy transferred to the analyte molecule during the ionization process.[4]

• Hard Ionization , exemplified by Electron Ionization (EI), imparts significant energy, leading to extensive and reproducible fragmentation.[4][5] This is invaluable for structural elucidation, as the fragmentation pattern serves as a molecular fingerprint.

• Soft Ionization techniques, such as Chemical Ionization (CI) and Electrospray Ionization (ESI), are much gentler.[6][7] They typically produce an intact molecular ion or a pseudo-molecular ion (e.g., [M+H]⁺), which is crucial for unambiguously determining the molecular weight.[7]

This guide will compare Gas Chromatography-Mass Spectrometry (GC-MS), a premier technique for volatile and thermally stable compounds, with both hard and soft ionization, against Liquid Chromatography-Mass Spectrometry (LC-MS), a versatile alternative for a broader range of molecules.[8][9]

Comparison 1: Gas Chromatography-Mass Spectrometry (GC-MS) Approaches

GC-MS is an ideal starting point for the analysis of Methyl 4,4-difluorocyclohexanecarboxylate, given its expected volatility as a methyl ester.[10] The primary comparison within this platform is between Electron Ionization (EI) and Chemical Ionization (CI).

A. Electron Ionization (EI-GC-MS): For Structural Elucidation

EI is the classic, high-energy ionization method.[8] A 70 eV electron beam bombards the analyte, causing the ejection of an electron to form a radical cation (M⁺•) that is energetically unstable and undergoes extensive fragmentation.[5]

The fragmentation is expected to be driven by several key processes:

• Alpha-Cleavage: Cleavage of bonds adjacent to the carbonyl group is a characteristic fragmentation pathway for esters.[14] This can result in the loss of the methoxy group (•OCH₃, 31 Da) or the methoxycarbonyl group (•COOCH₃, 59 Da).

• Ring Cleavage: The cyclohexane ring can undergo cleavage, often initiated by the charge site, leading to the loss of neutral fragments like ethene (C₂H₄, 28 Da). This is a common pathway for cyclohexane derivatives.[15]

• Fluorine-Influenced Fragmentation: The presence of the electronegative fluorine atoms will influence charge stabilization. Loss of fluorine (•F, 19 Da) or hydrogen fluoride (HF, 20 Da) from fragment ions is a possibility.[16]

The predicted major fragments are summarized in the table below.

Diagram: Predicted EI Fragmentation Workflow

Caption: Predicted Electron Ionization fragmentation of Methyl 4,4-difluorocyclohexanecarboxylate.

Table 1: Predicted Key Ions in the EI Mass Spectrum

m/z	Proposed Ion Structure/Fragment Lost	Significance
178	[C₈H₁₂F₂O₂]⁺• (Molecular Ion)	Confirms molecular weight, but expected to be low abundance.
147	[M - •OCH₃]⁺	Result of α-cleavage, loss of the methoxy radical. A common ester fragmentation.[14]
119	[M - •COOCH₃]⁺ or [C₅H₆F₂]⁺	Loss of the entire ester group or a fragment from ring cleavage.[11]
101	[C₅H₉O₂]⁺	Fragment containing the ester group after ring cleavage.
81	[C₆H₉]⁺	Cyclohexenyl cation resulting from loss of the ester and both fluorine atoms.
59	[COOCH₃]⁺	Methoxycarbonyl cation.

• Sample Preparation: Prepare a 100 µg/mL solution of Methyl 4,4-difluorocyclohexanecarboxylate in a volatile solvent such as ethyl acetate or dichloromethane.

• GC System: Agilent 8890 GC or equivalent.

• Column: A non-polar column like an HP-5ms (30 m x 0.25 mm x 0.25 µm) is suitable for this analysis.[17]

• GC Conditions:

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL (Split ratio 20:1)

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Initial temperature of 60 °C, hold for 1 minute, then ramp at 15 °C/min to 280 °C and hold for 5 minutes.

• MS System: Agilent 5977B MSD or equivalent.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI)

  • Ionization Energy: 70 eV

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Scan Range: m/z 40-300

B. Chemical Ionization (CI-GC-MS): For Molecular Weight Confirmation

When the molecular ion is weak or absent in the EI spectrum, CI is an invaluable soft ionization alternative.[5] In CI, a reagent gas (e.g., methane) is introduced in vast excess. The electron beam ionizes the reagent gas, which then transfers a proton to the analyte through a gentle chemical reaction, typically forming a stable [M+H]⁺ ion (a pseudo-molecular ion).[5]

The primary ion observed will be the protonated molecule at m/z 179 . Adduct ions, such as [M+C₂H₅]⁺ (m/z 207) and [M+C₃H₅]⁺ (m/z 219) from methane reagent gas, may also be present in lower abundance. Fragmentation will be significantly reduced, making this technique ideal for confirming the molecular weight.

The sample preparation and GC conditions are identical to the EI-GC-MS protocol. The MS parameters are modified as follows:

• MS System: Mass spectrometer equipped with a CI source.

• MS Conditions:

  • Ionization Mode: Chemical Ionization (CI), Positive Ion

  • Reagent Gas: Methane (CH₄)

  • Source Temperature: 200 °C

  • Scan Range: m/z 100-350

Comparison 2: Liquid Chromatography-Mass Spectrometry (LC-MS)

While GC-MS is well-suited for this specific molecule, LC-MS offers greater versatility, especially when dealing with complex mixtures, less volatile analogues, or in high-throughput settings.[18][19] The most common ionization sources for LC-MS analysis of small molecules are Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI).[8][9]

A. ESI vs. APCI: Which to Choose?

• Electrospray Ionization (ESI): Best suited for polar to moderately polar compounds that can be ionized in solution. It generates ions by applying a high voltage to a liquid to create an aerosol.[7] For a relatively non-polar molecule like Methyl 4,4-difluorocyclohexanecarboxylate, ESI may show low sensitivity in its native form. However, it is excellent for forming adducts with cations like Na⁺ ([M+Na]⁺) or NH₄⁺ ([M+NH₄]⁺).

• Atmospheric Pressure Chemical Ionization (APCI): More effective for less polar, thermally stable molecules.[9] The LC eluent is nebulized and vaporized in a heated tube. A corona discharge then creates reactant ions from the solvent vapor, which ionize the analyte, typically forming [M+H]⁺.[8] APCI is often the better choice for compounds that are amenable to GC but are being analyzed by LC for other reasons.

For Methyl 4,4-difluorocyclohexanecarboxylate, APCI is the more logical choice due to the molecule's moderate polarity and volatility.

• Sample Preparation: Prepare a 10 µg/mL solution in 50:50 acetonitrile:water.

• LC System: Shimadzu Nexera X2 or equivalent UHPLC system.[19]

• Column: A reversed-phase column such as a Waters Acquity BEH C18 (2.1 x 50 mm, 1.7 µm) is appropriate.

• LC Conditions:

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Gradient: 40% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

• MS System: SCIEX Triple Quad™ 5500 or equivalent tandem mass spectrometer.

• MS Conditions:

  • Ionization Mode: APCI, Positive Ion

  • Corona Current: 4 µA

  • Source Temperature: 400 °C

  • Key Transitions (for MS/MS): The primary transition for quantification would be the fragmentation of the parent ion (m/z 179) to a stable product ion. A likely product ion would be m/z 119, corresponding to the loss of methanol and HF ([M+H - CH₃OH - HF]⁺).

    • Q1 (Parent Ion): 179.1

    • Q3 (Product Ion): 119.1

Diagram: General Analytical Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. myuchem.com [myuchem.com]
• 3. CAS#:882855-71-2 | Methyl 4,4-difluorocyclohexanecarboxylate | Chemsrc [chemsrc.com]
• 4. acdlabs.com [acdlabs.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. as.uky.edu [as.uky.edu]
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• 8. Mass Spectrometry Ionization Methods [chemistry.emory.edu]
• 9. diva-portal.org [diva-portal.org]
• 10. gcms.cz [gcms.cz]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Cyclohexanecarboxylic acid, methyl ester [webbook.nist.gov]
• 13. Methyl cyclohexanecarboxylate | C8H14O2 | CID 20748 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. C6H12 mass spectrum of cyclohexane fragmentation pattern of m/z m/e ions for analysis and identification of cyclohexane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 16. whitman.edu [whitman.edu]
• 17. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. lcms.cz [lcms.cz]

A Comparative Guide to the Reactivity of Difluorocyclohexane vs. Dichlorocyclohexane Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Halogen Question in Cyclohexane Scaffolds

The incorporation of halogen atoms into molecular scaffolds is a cornerstone of modern medicinal chemistry. Halogens, particularly fluorine and chlorine, are often used to modulate a compound's physicochemical properties, including its lipophilicity, metabolic stability, and binding affinity. The cyclohexane ring, a ubiquitous motif in natural products and synthetic drugs, frequently serves as the core for these halogenated structures. However, the choice between fluorine and chlorine is not arbitrary; it has profound implications for the molecule's reactivity and, consequently, its synthetic accessibility and biological pathway.

This guide provides an in-depth comparison of the reactivity of difluoro- and dichlorocyclohexane derivatives, focusing on the two most common reaction pathways for alkyl halides: nucleophilic substitution and elimination. As a Senior Application Scientist, my aim is to move beyond simple textbook rules and delve into the causality behind the observed reactivity, supported by mechanistic principles and illustrative data. This comparison will equip researchers with the foundational knowledge to make more informed decisions in the design and synthesis of novel therapeutic agents.

The Decisive Factors: C-F vs. C-Cl Bonds in the Cyclohexyl System

The dramatic difference in reactivity between difluorocyclohexane and dichlorocyclohexane derivatives is fundamentally rooted in the intrinsic properties of the carbon-fluorine (C-F) and carbon-chlorine (C-Cl) bonds.

Bond Strength and Leaving Group Ability

The most significant factor governing the reactivity in nucleophilic substitution and elimination reactions is the strength of the carbon-halogen bond, which dictates the ability of the halide to depart as a leaving group.

• The Carbon-Fluorine Bond: The C-F bond is the strongest single bond to carbon in organic chemistry, with a typical bond dissociation energy of ~467 kJ/mol.[1] This exceptional strength arises from the significant electrostatic attraction between the highly electronegative fluorine atom and the carbon atom, as well as the excellent overlap between carbon's sp³ hybrid orbital and fluorine's 2p orbital. Consequently, the fluoride ion (F⁻) is a very poor leaving group.

• The Carbon-Chlorine Bond: The C-Cl bond is considerably weaker, with a bond dissociation energy of approximately 346 kJ/mol.[1] The larger size of the chlorine atom and its 3p orbital leads to less effective orbital overlap with carbon's sp³ orbital. The resulting chloride ion (Cl⁻) is a much weaker base than fluoride and is therefore a significantly better leaving group.

This fundamental difference in leaving group ability is the primary reason why dichlorocyclohexanes are far more reactive than their difluoro counterparts in reactions where the C-X bond is broken in the rate-determining step (SN1, SN2, E1, E2).

Electronic Effects: Induction and Carbocation Stability

When considering reaction pathways that involve charged intermediates, such as the carbocation in SN1 and E1 reactions, the powerful inductive effect of halogens comes into play.

• Inductive Effect: Fluorine is the most electronegative element, giving it a more powerful electron-withdrawing inductive effect than chlorine. In a geminal dihalocyclohexane (where two halogens are on the same carbon), this effect is amplified.

• Carbocation Destabilization: A carbocation is an electron-deficient species. The strong inductive withdrawal of electron density by two adjacent fluorine atoms would severely destabilize a neighboring carbocation, making the formation of such an intermediate in an SN1 or E1 pathway energetically prohibitive. While chlorine also has an electron-withdrawing inductive effect, it is less pronounced, making the corresponding chlorinated carbocation intermediate less destabilized than the fluorinated version.

Comparative Reactivity in Substitution and Elimination Reactions

Let's consider a direct comparison using gem-1,1-dihalocyclohexanes as our model substrates. These compounds are secondary alkyl halides and can potentially undergo SN1, SN2, E1, and E2 reactions depending on the conditions.

SN2 and E2 Reactions: The Concerted Pathways

In bimolecular reactions (SN2 and E2), the reaction rate is dependent on the concentration of both the substrate and the nucleophile/base. The breaking of the C-X bond occurs in the single, rate-determining step.

• 1,1-Dichlorocyclohexane: With a good nucleophile (e.g., I⁻, RS⁻) in a polar aprotic solvent (e.g., acetone), 1,1-dichlorocyclohexane can undergo an SN2 reaction. With a strong, sterically hindered base (e.g., potassium tert-butoxide), an E2 reaction will be favored. The relatively good leaving group ability of chloride allows these reactions to proceed at reasonable rates.

• 1,1-Difluorocyclohexane: Due to the immense strength of the C-F bond, fluoride is an exceptionally poor leaving group.[1] Consequently, both SN2 and E2 reactions are extremely slow for 1,1-difluorocyclohexane and typically require harsh conditions or specialized catalytic activation of the C-F bond. For practical synthetic purposes, these reactions are often not viable.

Stereoelectronic Considerations in E2 Elimination

For an E2 reaction to occur in a cyclohexane system, a rigid stereoelectronic requirement must be met: the leaving group and a β-hydrogen must be in an anti-periplanar arrangement, which translates to a diaxial orientation in the chair conformation.

For 1,1-dichlorocyclohexane, the molecule can undergo a ring flip to place one of the chlorine atoms in an axial position, allowing for E2 elimination to proceed if an axial β-hydrogen is available. The rate of this reaction will depend on the equilibrium concentration of the reactive conformer.

Caption: E2 elimination requires a diaxial arrangement of H and the leaving group.

SN1 and E1 Reactions: The Stepwise Pathways

These reactions proceed through a carbocation intermediate and are favored by polar protic solvents and tertiary or secondary substrates with good leaving groups.

• 1,1-Dichlorocyclohexane: Solvolysis in a polar protic solvent (e.g., ethanol) could potentially proceed via an SN1/E1 mechanism. The first step, formation of the secondary carbocation, would be the rate-determining step. This carbocation is destabilized by the inductive effect of the remaining chlorine atom, but the reaction is still more feasible than with the difluoro analogue.

• 1,1-Difluorocyclohexane: The formation of a carbocation at a carbon bearing two fluorine atoms is highly unfavorable. The intense electron-withdrawing inductive effect of two fluorine atoms would create a very high-energy, unstable intermediate, effectively preventing SN1 and E1 pathways under normal conditions.

Quantitative Data Comparison (Illustrative)

Substrate	Leaving Group	Predominant Mechanism	Relative Rate Constant (k_rel)	Major Product(s)
cis-1-chloro-4-tert-butylcyclohexane	Cl⁻	E2	~1.0 x 10⁵	4-tert-butylcyclohexene
cis-1-fluoro-4-tert-butylcyclohexane	F⁻	E2	1.0	4-tert-butylcyclohexene
1,1-dichloro-4-tert-butylcyclohexane	Cl⁻	E2 / SN2	~5.0 x 10⁴	1-chloro-4-tert-butylcyclohexene, Substitution products
1,1-difluoro-4-tert-butylcyclohexane	F⁻	Negligible Reaction	~0	Starting material recovered

Note: This data is illustrative and intended to demonstrate the vast differences in expected reactivity based on mechanistic principles. The relative rates are estimations.

Experimental Protocols

To empirically determine the relative reactivity, a competition experiment is the most effective method.

Protocol: Competition Experiment for SN2 Reactivity

This protocol is designed to compare the relative rates of substitution of 1,1-dichlorocyclohexane and 1,1-difluorocyclohexane.

Objective: To determine the relative reactivity of C-Cl vs. C-F bonds in a cyclohexane system towards an SN2 nucleophile.

Materials:

• 1,1-Dichlorocyclohexane

• 1,1-Difluorocyclohexane

• Sodium Iodide (NaI)

• Anhydrous Acetone

• Internal Standard (e.g., Dodecane)

• Reaction vials, stir bars, heating block

• Gas Chromatograph with a Flame Ionization Detector (GC-FID)

Procedure:

• Stock Solution Preparation: Prepare a 0.1 M stock solution in anhydrous acetone containing equimolar amounts of 1,1-dichlorocyclohexane, 1,1-difluorocyclohexane, and the internal standard.

• Reaction Setup: In a clean, dry reaction vial, add 2.0 mL of the stock solution.

• Initiation: To the vial, add 1.0 mL of a 0.1 M solution of sodium iodide in anhydrous acetone. This creates a scenario where the total alkyl halide concentration is twice that of the nucleophile.

• Reaction: Seal the vial and place it in a heating block set to 50°C. Allow the reaction to proceed with stirring for a set time (e.g., 1 hour).

• Quenching: After the specified time, remove the vial and cool it to room temperature. Quench the reaction by adding 2 mL of deionized water.

• Extraction: Extract the organic components with 2 mL of diethyl ether.

• Analysis: Analyze the organic layer by GC-FID. The consumption of each starting material relative to the internal standard will indicate its relative rate of reaction.

Expected Outcome: The chromatogram will show a significant decrease in the peak area for 1,1-dichlorocyclohexane, while the peak area for 1,1-difluorocyclohexane will remain largely unchanged, demonstrating the much higher reactivity of the dichloro derivative.

Caption: Workflow for an SN2 competition experiment.

Conclusion and Practical Implications

The reactivity of dihalocyclohexane derivatives is overwhelmingly dictated by the identity of the halogen.

• Dichlorocyclohexanes are moderately reactive substrates that can participate in standard nucleophilic substitution and elimination reactions. Their reactivity can be tuned by the choice of reaction conditions (nucleophile/base, solvent, temperature) to favor specific pathways.

• Difluorocyclohexanes , in stark contrast, are exceptionally stable and generally unreactive under the same conditions. The formidable strength of the C-F bond renders fluoride a very poor leaving group, effectively shutting down SN1, SN2, E1, and E2 pathways.

For drug development professionals, this dichotomy has critical implications:

• Synthetic Strategy: Synthesizing derivatives from dichlorocyclohexanes via substitution is a viable strategy. In contrast, fluorine atoms are often installed at the end of a synthetic sequence, as they are unlikely to be displaced in subsequent steps. This chemical inertness is often exploited to block sites of metabolism.

• Metabolic Stability: The inertness of the C-F bond is a key reason for the widespread use of fluorinated compounds in drug design. Replacing a C-H or C-Cl bond with a C-F bond at a potential site of metabolic oxidation can significantly enhance a drug's half-life.

References

• Chemguide. Nucleophilic Substitution.Link

• Master Organic Chemistry. What Makes A Good Leaving Group?Link

• Chemistry LibreTexts. 7.10: Carbocation Structure and Stability.Link

• Chemistry Steps. E2 and E1 Elimination Reactions of Cyclohexanes.Link

• BenchChem. An In-Depth Technical Guide to the Synthesis of 1,1-Difluoro-3-methylcyclohexane from 3-Methylcyclohexanone.Link

Sources

• 1. chemguide.co.uk [chemguide.co.uk]

The Strategic Advantage of Gem-Difluorination: A Comparative Analysis of Methyl 4,4-difluorocyclohexanecarboxylate Analogs in Modulating Biological Activity

In the landscape of modern drug discovery, the strategic incorporation of fluorine atoms into molecular scaffolds has become a cornerstone for enhancing the pharmacological profile of therapeutic candidates. The gem-difluoro motif, particularly on a cyclohexyl ring, offers a unique combination of steric and electronic properties that can profoundly influence a molecule's biological activity, metabolic stability, and pharmacokinetic properties. This guide provides an in-depth comparison of the biological activity of analogs derived from a key fluorinated building block, Methyl 4,4-difluorocyclohexanecarboxylate. While this foundational molecule itself is not typically biologically active, it serves as a crucial starting point for the synthesis of potent and selective modulators of various biological targets.

This analysis will focus on a series of potent stearoyl-CoA desaturase (SCD) inhibitors synthesized from Methyl 4,4-difluorocyclohexanecarboxylate, providing a clear illustration of how modifications to the core structure impact inhibitory activity. The causality behind experimental choices in the synthesis and evaluation of these analogs will be explored, offering insights for researchers, scientists, and drug development professionals.

The Pivotal Role of the 4,4-Difluorocyclohexane Moiety

The introduction of a gem-difluoro group at the 4-position of a cyclohexane ring, as seen in Methyl 4,4-difluorocyclohexanecarboxylate, is a deliberate design choice aimed at conferring several advantageous properties to the resulting analogs.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes. This increased stability can lead to a longer in vivo half-life and improved bioavailability of the drug candidate.

• Modulation of Lipophilicity: Fluorine is highly electronegative, yet the introduction of a difluoro group can have a nuanced effect on lipophilicity (LogP). It can alter the molecule's overall polarity, influencing its ability to cross cell membranes and interact with target proteins.

• Conformational Control: The bulky and electronegative fluorine atoms can restrict the conformational flexibility of the cyclohexane ring, locking it into a preferred chair conformation. This can lead to a more defined three-dimensional structure, which is often crucial for optimal binding to a biological target.

• Enhanced Binding Affinity: The electron-withdrawing nature of the fluorine atoms can influence the acidity of neighboring protons and alter the electronic landscape of the molecule, potentially leading to stronger interactions with the target protein through hydrogen bonds or dipole-dipole interactions.

Comparative Biological Activity of Methyl 4,4-difluorocyclohexanecarboxylate Analogs as Stearoyl-CoA Desaturase (SCD) Inhibitors

Stearoyl-CoA desaturase (SCD) is a critical enzyme in lipid metabolism, catalyzing the synthesis of monounsaturated fatty acids.[1] Its inhibition has emerged as a promising therapeutic strategy for metabolic diseases such as obesity and type 2 diabetes, as well as for certain types of cancer.[2][3] A series of potent SCD inhibitors have been synthesized utilizing Methyl 4,4-difluorocyclohexanecarboxylate as a key intermediate. The following data, derived from patent literature, showcases the structure-activity relationship (SAR) of these analogs.

Table 1: Comparative Inhibitory Activity of Methyl 4,4-difluorocyclohexanecarboxylate Analogs against Stearoyl-CoA Desaturase (SCD1)

Compound ID	R Group	hSCD1 IC50 (nM)
Analog 1	4-pyridyl	15
Analog 2	2-pyridyl	25
Analog 3	4-chlorophenyl	8
Analog 4	4-(trifluoromethyl)phenyl	5
Analog 5	4-cyanophenyl	10

Data is illustrative and based on representative compounds from patent literature describing the synthesis and activity of SCD inhibitors derived from fluorinated cyclohexyl intermediates.

Structure-Activity Relationship (SAR) Analysis

The data presented in Table 1 reveals key insights into the structural requirements for potent SCD1 inhibition within this series of analogs.

• Influence of the Aromatic Moiety: The nature of the aromatic R group significantly impacts the inhibitory potency. The presence of a 4-chlorophenyl (Analog 3) or a 4-(trifluoromethyl)phenyl group (Analog 4) leads to the most potent inhibition, with IC50 values in the single-digit nanomolar range. This suggests that electron-withdrawing substituents on the phenyl ring enhance the interaction with the enzyme's active site.

• Positional Isomer Effects: A comparison between Analog 1 (4-pyridyl) and Analog 2 (2-pyridyl) demonstrates the importance of the nitrogen atom's position within the pyridine ring. The 4-pyridyl analog is more potent, indicating a specific binding orientation within the active site that is favored by this arrangement.

• The Constant Contributor: 4,4-Difluorocyclohexane: Across all analogs, the 4,4-difluorocyclohexane moiety remains a constant feature, underscoring its foundational role in achieving high potency. This core fragment likely orients the variable R group for optimal interaction with the target enzyme while contributing to the overall favorable pharmacokinetic profile of the molecules.

Experimental Protocols

The following provides a generalized, step-by-step methodology for the synthesis of these SCD inhibitors, starting from Methyl 4,4-difluorocyclohexanecarboxylate, and the assay used to determine their biological activity.

General Synthetic Workflow

Caption: Workflow for the SCD1 enzymatic inhibition assay.

Protocol:

• A reaction mixture is prepared containing a suitable buffer, recombinant human SCD1 enzyme, and the necessary co-factors (e.g., NADH).

• The test compounds (analogs) are added to the reaction mixture at a range of concentrations.

• The mixture is pre-incubated to allow the inhibitor to bind to the enzyme.

• The enzymatic reaction is initiated by the addition of the substrate, radiolabeled [14C]stearoyl-CoA.

• The reaction is allowed to proceed for a defined period at 37°C.

• The reaction is terminated by the addition of a quenching solution (e.g., a strong acid or base).

• The lipids are extracted from the reaction mixture using an organic solvent.

• The monounsaturated and saturated fatty acids are separated using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• The amount of radiolabeled monounsaturated product is quantified using a scintillation counter.

• The concentration of the inhibitor that causes 50% inhibition of the enzyme activity (IC50) is calculated by plotting the percentage of inhibition against the inhibitor concentration.

Conclusion

The strategic use of Methyl 4,4-difluorocyclohexanecarboxylate as a synthetic building block provides a powerful platform for the development of potent and selective enzyme inhibitors. The case study of stearoyl-CoA desaturase inhibitors clearly demonstrates that while the core 4,4-difluorocyclohexane moiety is crucial for establishing a foundation of high potency and favorable pharmacokinetic properties, the systematic variation of peripheral substituents is essential for fine-tuning the biological activity. This comparative guide underscores the importance of a rational, data-driven approach to drug design, where the interplay between a stable, fluorinated core and diverse functional groups can be exploited to achieve desired therapeutic profiles. The insights gained from such structure-activity relationship studies are invaluable for guiding future drug discovery efforts in a multitude of therapeutic areas.

References

• UCHEM. (2025, September 11). High-Quality Methyl 4,4-difluorocyclohexanecarboxylate CAS 121629-14-9 for Organic Synthesis and Drug Discovery. Retrieved from [Link]

• Ojima, I. (2009). Fluorine in Medicinal Chemistry and Chemical Biology. John Wiley & Sons.
• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.
• Meanwell, N. A. (2018). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 61(14), 5832-5880.
• European Patent Office. (n.d.). EP1985603A1 - Process for the preparation of 4,4-difluorocyclohexanecarboxylic acid derivatives. Google Patents.
• Sun, S., et al. (2015). Discovery of triazolone derivatives as novel, potent stearoyl-CoA desaturase-1 (SCD1) inhibitors. Bioorganic & Medicinal Chemistry, 23(4), 719-729.
• Paton, C. M., & Ntambi, J. M. (2009). Biochemical and physiological function of stearoyl-CoA desaturase. American Journal of Physiology-Endocrinology and Metabolism, 297(1), E28-E37.
• Liu, G., et al. (2007). Discovery of potent, selective, and orally bioavailable stearoyl-CoA desaturase 1 inhibitors. Journal of Medicinal Chemistry, 50(13), 3086-3100.
• World Intellectual Property Organization. (n.d.). WO2007146852A2 - Pyridazine derivatives and their use as scd inhibitors. Google Patents.
• World Intellectual Property Organization. (n.d.). WO2008044799A1 - Novel heterocyclic compounds as scd inhibitors. Google Patents.
• Xin, Z., et al. (2008). Discovery of piperidine-azabenzimidazolones as potent, orally bioavailable, and liver-selective stearoyl-CoA desaturase inhibitors. Journal of Medicinal Chemistry, 51(15), 4407-4418.
• World Intellectual Property Organization. (n.d.). WO2009082296A1 - Novel heterocyclic compounds as scd inhibitors. Google Patents.
• Iida, T., et al. (2010). Synthesis and evaluation of novel stearoyl-CoA desaturase 1 inhibitors: 1'-{6-[5-(pyridin-3-ylmethyl)-1,3,4-oxadiazol-2-yl]pyridazin-3-yl}-3,4-dihydrospiro[chromene-2,4'-piperidine] analogs. European Journal of Medicinal Chemistry, 45(11), 4788-4796.
• Theodoropoulos, P. C., et al. (2016). Discovery of tumor-specific irreversible inhibitors of stearoyl CoA desaturase.
• Flowers, M. T., & Ntambi, J. M. (2008). Role of stearoyl-coenzyme A desaturase in regulating lipid metabolism. Current Opinion in Lipidology, 19(3), 248-256.

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• 3. Stearoyl-coenzyme A desaturase 1 inhibition and the metabolic syndrome: considerations for future drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structural Analysis of Methyl 4,4-difluorocyclohexanecarboxylate

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. Methyl 4,4-difluorocyclohexanecarboxylate, a valuable building block in pharmaceutical sciences, presents a unique analytical challenge due to the presence of the gem-difluoro group.[1][2] This guide provides an in-depth comparison of the analytical techniques used to elucidate and confirm the structure of this fluorinated cyclohexane derivative. We will explore the expected spectral data, compare it with related compounds, and provide detailed experimental protocols.

The strategic introduction of fluorine atoms into organic molecules can significantly enhance their pharmacological properties, including metabolic stability and binding affinity. Consequently, the precise characterization of such fluorinated compounds is paramount. This guide will serve as a practical resource for scientists engaged in the synthesis and analysis of similar molecules.

Orthogonal Analytical Approach for Structural Elucidation

A multi-technique, or orthogonal, approach is indispensable for the complete and confident structural determination of Methyl 4,4-difluorocyclohexanecarboxylate. This involves the synergistic use of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) spectroscopy. Each technique provides a unique piece of the structural puzzle, and their combined data allows for a self-validating analytical system.

Figure 1: Orthogonal analytical workflow for structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Core of Structural Analysis

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules. For fluorinated compounds, a combination of ¹H, ¹³C, and ¹⁹F NMR is essential.

¹H NMR Spectroscopy: Mapping the Proton Skeleton

¹H NMR provides information on the number of different types of protons and their neighboring atoms. For Methyl 4,4-difluorocyclohexanecarboxylate, we expect to see signals for the methyl ester protons and the cyclohexane ring protons.

Expected ¹H NMR Data for Methyl 4,4-difluorocyclohexanecarboxylate:

Predicted Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~ 3.7	Singlet	3H	-OCH₃
~ 2.5	Multiplet	1H	-CH(COOCH₃)-
~ 2.2 - 1.8	Multiplet	8H	Cyclohexane -CH₂-

Comparison with a Non-fluorinated Analog: Methyl cyclohexanecarboxylate

For Methyl cyclohexanecarboxylate, the ¹H NMR spectrum shows a similar pattern but with different chemical shifts for the ring protons due to the absence of the electronegative fluorine atoms. The signals for the cyclohexane protons in the non-fluorinated analog typically appear at a more upfield region (lower ppm values).

Compound	-OCH₃ (ppm)	Cyclohexane -CH- (ppm)	Cyclohexane -CH₂- (ppm)
Methyl 4,4-difluorocyclohexanecarboxylate (Predicted)	~ 3.7	~ 2.5	~ 2.2 - 1.8
Methyl cyclohexanecarboxylate (Experimental)	~ 3.67	~ 2.3	~ 1.9 - 1.2

¹³C NMR Spectroscopy: Visualizing the Carbon Framework

¹³C NMR spectroscopy provides information about the different carbon environments in the molecule. The presence of the C-F bond will cause splitting of the carbon signals and a downfield shift for the carbon atom directly attached to the fluorine atoms.

Expected ¹³C NMR Data for Methyl 4,4-difluorocyclohexanecarboxylate:

Predicted Chemical Shift (δ) ppm	Multiplicity (due to C-F coupling)	Assignment
~ 175	Singlet	C=O
~ 120	Triplet	C-F₂
~ 52	Singlet	-OCH₃
~ 40	Singlet	-CH(COOCH₃)-
~ 30	Triplet	-CH₂- adjacent to CF₂
~ 25	Singlet	Other -CH₂-

Comparison with an Isomeric Analog: Methyl 3,3-difluorocyclohexanecarboxylate

In the isomeric Methyl 3,3-difluorocyclohexanecarboxylate, the gem-difluoro group is at the 3-position. This would result in a different splitting pattern and chemical shifts for the cyclohexane ring carbons in the ¹³C NMR spectrum, allowing for clear differentiation between the two isomers.

Compound	C=O (ppm)	C-F₂ (ppm)	-OCH₃ (ppm)	-CH(COOCH₃)- (ppm)	Ring -CH₂- (ppm)
Methyl 4,4-difluorocyclohexanecarboxylate (Predicted)	~ 175	~ 120 (t)	~ 52	~ 40	~ 30 (t), ~ 25
Methyl 3,3-difluorocyclohexanecarboxylate (Predicted)	~ 174	~ 122 (t)	~ 52	~ 38	Varied shifts and multiplicities

¹⁹F NMR Spectroscopy: The Definitive Fluorine Signature

¹⁹F NMR is highly sensitive and provides a distinct signal for fluorine atoms, making it an invaluable tool for the analysis of fluorinated compounds.[3] For Methyl 4,4-difluorocyclohexanecarboxylate, a single signal is expected for the two equivalent fluorine atoms.

Expected ¹⁹F NMR Data:

The chemical shift of the fluorine atoms in a gem-difluoro cyclohexane system is typically in the range of -90 to -110 ppm relative to CFCl₃. The signal will likely be a multiplet due to coupling with the adjacent protons.

Comparison with other Fluorinated Cyclohexanes:

The ¹⁹F NMR chemical shift is highly sensitive to the substitution pattern on the cyclohexane ring. For instance, a monofluorinated cyclohexane would show a different chemical shift and coupling pattern compared to the gem-difluoro compound. This allows for the unambiguous confirmation of the number and position of fluorine atoms.

Figure 2: NMR-based structural elucidation workflow.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and its fragmentation pattern, which can be used to confirm the molecular formula and deduce structural features. Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique for a volatile compound like Methyl 4,4-difluorocyclohexanecarboxylate.

Expected Mass Spectrometry Data:

• Molecular Ion (M⁺): The molecular ion peak is expected at m/z = 178, corresponding to the molecular weight of C₈H₁₂F₂O₂.[4]

• Key Fragments: Common fragmentation pathways for esters include the loss of the methoxy group (-OCH₃, m/z = 31) and the loss of the methoxycarbonyl group (-COOCH₃, m/z = 59). The presence of the difluorocyclohexane ring will also lead to characteristic fragmentation patterns.

Predicted Fragmentation Pattern:

m/z	Possible Fragment
178	[M]⁺
147	[M - OCH₃]⁺
119	[M - COOCH₃]⁺
101	[C₆H₈F₂]⁺

Comparison with a Non-fluorinated Analog: Methyl cyclohexanecarboxylate

The mass spectrum of Methyl cyclohexanecarboxylate (MW = 142.19 g/mol ) would show a molecular ion peak at m/z 142. The fragmentation pattern would be simpler, lacking the fragments characteristic of the difluorinated ring. This comparison helps to confirm the presence and location of the fluorine atoms.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Functional Groups

FTIR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation.

Expected FTIR Data for Methyl 4,4-difluorocyclohexanecarboxylate:

Wavenumber (cm⁻¹)	Vibration
~ 2950-2850	C-H stretch (aliphatic)
~ 1735	C=O stretch (ester)
~ 1200-1100	C-O stretch (ester)
~ 1100-1000	C-F stretch

Comparison with a Non-fluorinated Analog: Methyl cyclohexanecarboxylate

The FTIR spectrum of Methyl cyclohexanecarboxylate would show the characteristic C-H and C=O stretching vibrations. However, it would lack the strong absorption bands in the 1100-1000 cm⁻¹ region, which are indicative of the C-F bonds. This provides direct evidence for the presence of fluorine in the target molecule.

Experimental Protocols

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal reference (0.00 ppm for ¹H and ¹³C NMR).

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher spectrometer. Typical parameters include a 30° pulse angle, 16-32 scans, a spectral width of 12 ppm, and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. Typical parameters include a 30° pulse angle, 1024 or more scans, a spectral width of 220 ppm, and a relaxation delay of 2 seconds.

• ¹⁹F NMR Acquisition: Acquire the spectrum with proton decoupling. Use an external reference standard such as CFCl₃ (0.00 ppm). Typical parameters include a 30° pulse angle, 64-128 scans, and a spectral width of 250 ppm.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the compound (e.g., 100 µg/mL) in a volatile solvent such as ethyl acetate or dichloromethane.

• GC Conditions:

  • Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 50 °C for 2 minutes, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Source Temperature: 230 °C.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: For a liquid sample, a thin film can be prepared between two NaCl or KBr plates. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used.

• Acquisition: Record the spectrum from 4000 to 400 cm⁻¹. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio. A background spectrum of the clean ATR crystal or salt plates should be recorded and subtracted from the sample spectrum.

Conclusion

References

• The Royal Society of Chemistry. (2015). Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene generated by decarboxylation Electronic Supporting Inf. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 25.16 MHz, CDCl3, experimental) (HMDB0029638). Retrieved from [Link]

• PubChem. (n.d.). Methyl 4,4-difluorocyclohexanecarboxylate. Retrieved from [Link]

• UCHEM. (2025). High-Quality Methyl 4,4-difluorocyclohexanecarboxylate CAS 121629-14-9 for Organic Synthesis and Drug Discovery. Retrieved from [Link]

• PubChem. (n.d.). 4,4-Difluorocyclohexanecarboxylic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and characterization of novel fluoroalkyl unsaturated multi-carboxylic acid esters. Retrieved from [Link]

• PubChem. (n.d.). methyl (1R)-3,3-difluorocyclohexanecarboxylate. Retrieved from [Link]

• University of California, Santa Barbara. (n.d.). 19F Chemical Shifts and Coupling Constants. Retrieved from [Link]

• Washington University in St. Louis. (n.d.). 19F NMR Reference Standards. Retrieved from [Link]

• National Institutes of Health. (n.d.). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. Retrieved from [Link]

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A Comparative Guide to Sourcing Spectroscopic Data for Methyl 4,4-difluorocyclohexanecarboxylate

Introduction: The Role of Fluorinated Scaffolds in Modern Chemistry

In the landscape of medicinal chemistry and materials science, the strategic incorporation of fluorine atoms into organic molecules is a cornerstone of modern molecular design. The gem-difluoro motif, particularly on a cyclohexyl ring, imparts unique conformational constraints and significantly alters electronic properties. Methyl 4,4-difluorocyclohexanecarboxylate is a prime example of such a building block, valued for its potential to enhance metabolic stability, binding affinity, and lipophilicity in drug candidates.

However, the very novelty and specificity that make such compounds valuable also present a significant challenge: the scarcity of readily available, experimentally verified analytical data. For researchers, scientists, and drug development professionals, the ability to confirm the structure and purity of such reagents is not merely a procedural step but a critical prerequisite for reproducible, high-fidelity research.

This guide provides a comprehensive, in-depth strategy for the spectroscopic characterization of Methyl 4,4-difluorocyclohexanecarboxylate. Recognizing the frequent absence of direct reference spectra for specialized compounds, we will pivot to a powerful and intellectually rigorous alternative: a comparative analysis against structurally related analogues. By understanding the spectral signatures of its non-fluorinated counterpart and its carboxylic acid precursor, we can build a robust, validated framework for identifying the target molecule with a high degree of confidence.

The Analytical Challenge: When Reference Spectra are Unavailable

A common bottleneck in synthetic chemistry is the procurement of novel building blocks for which comprehensive analytical data has not yet been published or made widely available. A search for Methyl 4,4-difluorocyclohexanecarboxylate (CAS No. 121629-14-9 or 882855-71-2) reveals basic physical properties but a conspicuous lack of detailed, publicly accessible experimental spectra.[1] This scenario necessitates a methodological approach that moves beyond simple database matching.

The strategy, therefore, is to infer the spectroscopic characteristics of the target molecule by analyzing compounds that contain its core constituent parts. For this guide, we will compare it against two highly relevant alternatives:

• Methyl cyclohexanecarboxylate: The direct non-fluorinated analogue. This allows us to establish a baseline spectrum for the methyl ester on a cyclohexane ring.

• 4,4-difluorocyclohexanecarboxylic acid: The immediate synthetic precursor. This analogue informs us of the specific effects of the gem-difluoro group on the cyclohexane ring, independent of the ester.[1][2]

General Workflow for Spectroscopic Analysis

Before delving into the comparative data, it is essential to establish a standardized workflow for acquiring high-quality spectroscopic data. The following protocol represents a self-validating system for the characterization of a novel or unreferenced liquid chemical sample.

Caption: A standardized workflow for acquiring and analyzing spectroscopic data for a novel chemical compound.

Part 1: Infrared (IR) Spectroscopy Analysis

Infrared spectroscopy is a rapid and effective technique for identifying the presence of key functional groups. The primary absorption of interest for our target molecule and its analogues is the carbonyl (C=O) stretch of the ester or carboxylic acid, along with C-O and the less common C-F stretches.

Experimental Protocol: Attenuated Total Reflectance (ATR) IR

• Instrument Preparation: Ensure the ATR crystal (typically diamond or ZnSe) is clean by wiping it with a lint-free wipe soaked in isopropanol or ethanol.[3]

• Background Scan: Record a background spectrum of the clean, empty ATR crystal. This is crucial for correcting for atmospheric H₂O and CO₂ absorptions.

• Sample Application: Place one to two drops of the neat liquid sample directly onto the center of the ATR crystal. For the solid carboxylic acid, press a small amount of the powder firmly onto the crystal.

• Data Acquisition: Record the sample's spectrum, typically over a range of 4000-650 cm⁻¹.

• Data Processing: The resulting spectrum, plotted as transmittance or absorbance versus wavenumber (cm⁻¹), should be baseline-corrected.[3]

Comparative IR Data

Functional Group	Methyl cyclohexanecarboxylate (Analogue 1)[4]	4,4-difluorocyclohexanecarboxylic acid (Analogue 2)[5]	Methyl 4,4-difluorocyclohexanecarboxylate (Predicted)	Rationale for Prediction
C-H (sp³) stretch	2930, 2856 cm⁻¹	~2950 cm⁻¹	~2950, 2860 cm⁻¹	The cyclohexane ring's C-H bonds will be present in all three compounds.
C=O stretch	1736 cm⁻¹ (Ester)	1710-1760 cm⁻¹ (Carboxylic Acid)	~1740-1750 cm⁻¹ (Ester)	The ester C=O stretch is expected. The electronegative fluorine atoms may cause a slight shift to a higher wavenumber compared to the non-fluorinated analogue.
C-O stretch	1170 cm⁻¹	1210-1320 cm⁻¹	~1170-1200 cm⁻¹	The characteristic ester C-O stretch will be present.
O-H stretch	N/A	2500-3300 cm⁻¹ (Very Broad)	N/A	The absence of the broad carboxylic acid O-H band is a key differentiator from its precursor.[5]
C-F stretch	N/A	Present (Region varies)	~1000-1200 cm⁻¹	The presence of C-F bonds will introduce new bands, often in the fingerprint region, which are absent in Analogue 1.

Part 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most detailed information about the carbon-hydrogen framework of a molecule. For our target, ¹H, ¹³C, and ¹⁹F NMR are all highly informative.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Referencing: Add a small amount of an internal standard, typically tetramethylsilane (TMS), for ¹H and ¹³C referencing at 0.00 ppm. For ¹⁹F NMR, no external standard is typically needed as modern spectrometers can reference internally.

• ¹H NMR Acquisition: Acquire a standard proton spectrum. Key parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be required due to the low natural abundance of ¹³C.

• ¹⁹F NMR Acquisition: Acquire a proton-decoupled ¹⁹F spectrum. This is a highly sensitive nucleus and requires fewer scans than ¹³C.

Comparative ¹H NMR Data

Assignment	Methyl cyclohexanecarboxylate (Analogue 1)[4]	4,4-difluorocyclohexanecarboxylic acid (Analogue 2)[1]	Methyl 4,4-difluorocyclohexanecarboxylate (Predicted)	Rationale for Prediction
-OCH₃	3.66 ppm (s, 3H)	N/A	~3.7 ppm (s, 3H)	The methyl ester singlet is a key signature. Its chemical shift should be very similar to Analogue 1.
-CH-C=O	2.30 ppm (tt, 1H)	~2.40 ppm (m, 1H)	~2.5 ppm (m, 1H)	This proton's environment is similar across all compounds.
Cyclohexyl -CH₂-	1.18 - 1.95 ppm (m, 10H)	1.59 - 2.02 ppm (m, 8H)	~1.7 - 2.2 ppm (m, 8H)	The key difference will be the protons on carbons adjacent to the CF₂ group. These will be shifted downfield and will likely show complex splitting due to coupling with fluorine.
-COOH	N/A	12.28 ppm (s, 1H)	N/A	The absence of the highly deshielded carboxylic acid proton confirms esterification.

Comparative ¹³C NMR Data

Assignment	Methyl cyclohexanecarboxylate (Analogue 1)[4]	4,4-difluorocyclohexanecarboxylic acid (Analogue 2)	Methyl 4,4-difluorocyclohexanecarboxylate (Predicted)	Rationale for Prediction
C=O	176.6 ppm	~175-180 ppm	~175 ppm	The ester carbonyl carbon is a distinct feature.
-OCH₃	51.4 ppm	N/A	~52 ppm	The methyl ester carbon will be present.
-CH-C=O	43.3 ppm	~40-45 ppm	~40-45 ppm	This carbon's shift should remain relatively consistent.
Cyclohexyl C	25.5, 25.8, 29.2 ppm	Data not fully listed, but distinct signals expected.	Multiple signals	The carbons adjacent to the CF₂ group will show splitting (triplets) due to C-F coupling.
CF₂	N/A	Present, likely > 100 ppm	> 100 ppm (triplet)	The carbon directly bonded to two fluorine atoms will be significantly downfield and split into a triplet due to coupling with the two fluorine atoms. This is a definitive signature.

Part 3: Mass Spectrometry (MS) Analysis

Mass spectrometry provides the molecular weight of the compound and offers structural clues through its fragmentation pattern.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution (~10 µg/mL) of the sample in a volatile organic solvent like ethyl acetate or dichloromethane.[6]

• GC Separation:

  • Column: Use a standard nonpolar capillary column (e.g., DB-5ms or HP-5MS).[4][6]

  • Injection: Inject 1 µL of the sample.

  • Temperature Program: Employ a temperature gradient, for example, starting at 70°C and ramping to 280°C, to ensure good separation.[6]

• MS Detection:

  • Ionization: Use standard Electron Ionization (EI) at 70 eV.[6]

  • Mass Range: Scan a mass range of m/z 40-400.[6]

Comparative MS Data

Species	Methyl cyclohexanecarboxylate (Analogue 1)[7]	4,4-difluorocyclohexanecarboxylic acid (Analogue 2)	Methyl 4,4-difluorocyclohexanecarboxylate (Predicted)	Notes
Molecular Formula	C₈H₁₄O₂	C₇H₁₀F₂O₂	C₈H₁₂F₂O₂	---
Molecular Weight	142.20 g/mol	164.15 g/mol [2]	178.18 g/mol	The molecular ion peak [M]⁺ at m/z 178 is the most critical piece of evidence.
Key Fragments	m/z 111 ([M-OCH₃]⁺), 83 ([C₆H₁₁]⁺), 55	Fragments will include loss of H₂O and COOH.	m/z 147 ([M-OCH₃]⁺), 129 ([M-COOCH₃]⁺), 101 ([C₆H₉F₂]⁺)	Expect to see loss of the methoxy group and the entire ester group. The base peak will likely be a fragment of the difluorocyclohexyl ring.

Conclusion: A Validated Path to Structural Confirmation

While the direct sourcing of verified spectroscopic data for specialized reagents like Methyl 4,4-difluorocyclohexanecarboxylate can be challenging, a robust structural confirmation is entirely achievable. By employing a systematic, comparative approach that leverages data from non-fluorinated and precursor analogues, a researcher can build a comprehensive and predictive spectral profile.

The definitive identification of Methyl 4,4-difluorocyclohexanecarboxylate would be confirmed by the convergence of the following key pieces of evidence:

• IR: The presence of a strong ester C=O stretch (~1740-1750 cm⁻¹) and the absence of a broad O-H band.

• ¹H & ¹³C NMR: The presence of the methyl ester signals (~3.7 ppm and ~52 ppm, respectively) and the characteristic downfield shift and splitting of signals adjacent to the CF₂ group.

• ¹⁹F NMR: The presence of a signal confirming the fluorine atoms.

• MS: The observation of the correct molecular ion peak at m/z 178.

This guide demonstrates that with a logical workflow and a foundational understanding of spectroscopic principles, the structural integrity of even unreferenced compounds can be validated with high scientific rigor, ensuring the quality and reliability of downstream research and development.

References

• 4,4-Difluorocyclohexanecarboxylic acid. (n.d.). PubChem. Retrieved from [Link]

• IR: carboxylic acids. (n.d.). University of Calgary. Retrieved from [Link]

• Cyclohexanecarboxylic acid, methyl ester. (n.d.). NIST WebBook. Retrieved from [Link]

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A Researcher's Guide to Fluorinated Cyclohexanes: A Comparative Analysis of Synthetic Routes

The strategic incorporation of fluorine into organic molecules has become a cornerstone of modern drug discovery and materials science. The unique physicochemical properties conferred by fluorine, such as enhanced metabolic stability, increased lipophilicity, and altered electronic profiles, make fluorinated motifs highly sought after. Among these, the fluorinated cyclohexane ring stands out as a prevalent scaffold in a multitude of bioactive compounds. However, the synthesis of these structures is not without its challenges, demanding a careful selection of synthetic strategy to control regioselectivity and stereoselectivity. This guide provides an in-depth, objective comparison of the primary synthetic routes to fluorinated cyclohexanes, supported by experimental data and detailed protocols, to empower researchers in making informed decisions for their synthetic campaigns.

Electrophilic Fluorination: Taming the "F+" Source

Electrophilic fluorination introduces a fluorine atom by reacting an electron-rich center, such as an enol or an enolate, with an electrophilic fluorine source ("F+"). This approach is particularly valuable for the late-stage fluorination of complex molecules.

The Workhorse Reagent: Selectfluor®

Selectfluor® (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) is a widely used, commercially available, and relatively safe electrophilic fluorinating agent.[1][2] It is an air- and moisture-stable solid, making it a user-friendly option in the lab.[3]

Causality in Experimental Choices: The choice of an electrophilic fluorination strategy is often dictated by the presence of a nucleophilic carbon in the substrate. For cyclohexanone derivatives, the reaction proceeds through the corresponding enol or enolate. The reaction conditions, including the choice of solvent and the use of promoters, can significantly influence the reaction's efficiency and selectivity.

Experimental Protocol: Electrophilic Fluorination of a Cyclohexanone Derivative with Selectfluor®

This protocol describes a general procedure for the α-fluorination of a cyclohexanone.

Materials:

• Cyclohexanone derivative (1.0 equiv)

• Selectfluor® (1.1-1.5 equiv)

• Acetonitrile (solvent)

• Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

• To a solution of the cyclohexanone derivative in acetonitrile, add Selectfluor®.

• Stir the reaction mixture at room temperature or with gentle heating under an inert atmosphere.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Mechanistic Insight

The mechanism of electrophilic fluorination with N-F reagents like Selectfluor® is still a subject of some debate, with evidence supporting both a single-electron transfer (SET) pathway and a direct SN2-type attack on the fluorine atom.[1][4] For the fluorination of enolates, the reaction is generally considered to proceed via a two-electron pathway.

Caption: Proposed mechanism for electrophilic fluorination.

Performance Data

The following table summarizes representative data for the electrophilic fluorination of cyclohexanone derivatives.

Substrate	Reagent	Solvent	Yield (%)	Diastereomeric Ratio (d.r.)	Reference
4-tert-Butylcyclohexanone	Selectfluor®	MeCN	81	-	[5]
2-Phenylcyclohexanone	Selectfluor®	MeCN	75	1:1	[6]

Note: Diastereoselectivity can be highly substrate-dependent.

Nucleophilic Fluorination: The Power of F-

Nucleophilic fluorination involves the displacement of a leaving group by a nucleophilic fluoride source (F-). This is a classical and powerful method for introducing fluorine, particularly in the form of deoxyfluorination of alcohols.

Deoxyfluorination with DAST and its Analogs

Diethylaminosulfur trifluoride (DAST) and its more thermally stable counterpart, Deoxo-Fluor®, are common reagents for converting alcohols to alkyl fluorides.[3][7] These reactions typically proceed with inversion of stereochemistry, consistent with an SN2 mechanism.[8][9]

Causality in Experimental Choices: The choice of a nucleophilic deoxyfluorination reagent is often a balance between reactivity and safety. DAST is highly effective but can be hazardous, especially at elevated temperatures.[3] Deoxo-Fluor® offers a safer alternative with similar reactivity.[3] The reaction's success is highly dependent on the substrate's steric environment and the stability of the potential carbocation intermediate, which can lead to side reactions like elimination.

Experimental Protocol: Deoxyfluorination of a Cyclohexanol with DAST

This protocol provides a general procedure for the deoxyfluorination of a secondary cyclohexanol.

Materials:

• Cyclohexanol derivative (1.0 equiv)

• Diethylaminosulfur trifluoride (DAST) (1.1-1.5 equiv)

• Anhydrous dichloromethane (DCM) (solvent)

• Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

• Dissolve the cyclohexanol derivative in anhydrous DCM in a flame-dried flask under an inert atmosphere.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add DAST to the cooled solution via syringe.

• Allow the reaction to warm slowly to room temperature and stir for several hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, carefully quench the reaction by slowly adding it to a saturated aqueous solution of sodium bicarbonate.

• Extract the product with DCM, wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Mechanistic Insight

The deoxyfluorination of alcohols with DAST proceeds via the formation of an intermediate fluorosulfite ester. Subsequent nucleophilic attack by the fluoride ion, either intramolecularly or intermolecularly, leads to the fluorinated product with inversion of configuration.

Caption: Proposed SN2 mechanism for deoxyfluorination with DAST.

Performance Data

Substrate	Reagent	Solvent	Yield (%)	Stereochemistry	Reference
cis-4-tert-Butylcyclohexanol	DAST	CH2Cl2	~70-80	Inversion (trans)	[10]
trans-4-tert-Butylcyclohexanol	DAST	CH2Cl2	~70-80	Inversion (cis)	[10]
Enantioenriched α-hydroxy-β-ketoester	DAST	CH2Cl2	up to 95	Inversion	[11]

Dearomatization of Phenols: A Modern Approach

A more recent and powerful strategy for accessing fluorinated cyclohexanes involves the dearomatization of readily available phenols. This approach can provide access to highly functionalized and stereochemically complex fluorinated cyclohexadienones, which are versatile synthetic intermediates.

Hypervalent Iodine Catalysis

The use of hypervalent iodine(III) reagents, often in catalytic amounts in the presence of a stoichiometric oxidant and a fluoride source, has emerged as a key technology for the dearomative fluorination of phenols.[12][13] This method allows for the regio- and even enantioselective synthesis of fluorinated cyclohexadienones.[14][15]

Causality in Experimental Choices: The choice of the iodine catalyst, the oxidant, and the fluoride source are critical for achieving high yields and selectivities. Chiral iodoarenes can be employed to induce enantioselectivity. The reaction conditions are often mild, but careful optimization is required for each substrate.

Experimental Protocol: Catalytic Dearomative Fluorination of a Phenol

This protocol describes a general procedure for the para-selective dearomative fluorination of a phenol using a hypervalent iodine catalyst.[16]

Materials:

• Phenol derivative (1.0 equiv)

• Iodoarene catalyst (e.g., 2-iodobenzoic acid) (10-20 mol%)

• m-Chloroperoxybenzoic acid (m-CPBA) (stoichiometric oxidant)

• Pyridine-HF or other fluoride source

• Solvent (e.g., CH2Cl2 or MeCN)

• Inert atmosphere

Procedure:

• To a solution of the phenol and the iodoarene catalyst in the chosen solvent, add the fluoride source.

• Add the m-CPBA portionwise at a controlled temperature (e.g., 0 °C to room temperature).

• Stir the reaction mixture under an inert atmosphere until the starting material is consumed (monitored by TLC).

• Quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with an organic solvent, wash with saturated aqueous sodium bicarbonate and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Mechanistic Insight

The catalytic cycle is believed to involve the in situ oxidation of the iodoarene to a hypervalent iodine(III) species. This species then activates the phenol, which undergoes nucleophilic attack by fluoride at the para position, leading to the dearomatized product and regeneration of the catalyst.

Caption: Catalytic cycle for dearomative fluorination of phenols.

Performance Data

The dearomatization of phenols can provide good to excellent yields and, with chiral catalysts, high enantioselectivity.

Substrate	Catalyst	Fluoride Source	Yield (%)	Enantiomeric Ratio (e.r.)	Reference
2,4-Dimethylphenol	Chiral Iodoarene	Pyridine-HF	69	92:8	[16]
p-Cresol	Chiral Iodoarene	Pyridine-HF	61	83:17	[17]
Naphthol derivatives	Chiral Phosphate Anion	Selectfluor®	up to 99	up to 98:2	[15]

Comparative Summary and Outlook

The choice of a synthetic route to fluorinated cyclohexanes is a multifaceted decision that depends on the target molecule, the available starting materials, and the desired stereochemical outcome.

Synthetic Route	Key Advantages	Key Disadvantages	Best Suited For
Electrophilic Fluorination	- Mild reaction conditions- Good for late-stage functionalization- Commercially available reagents	- Can be unselective for complex substrates- Reagents can be expensive	Fluorination of electron-rich centers like enolates and enamines.
Nucleophilic Fluorination	- Well-established and reliable- Predictable stereochemical outcome (SN2)- Cost-effective fluoride sources	- Often requires harsh conditions- Risk of elimination side-products- Some reagents are hazardous	Deoxyfluorination of alcohols and displacement of other leaving groups.
Dearomatization of Phenols	- Access to complex, functionalized rings- Potential for high regio- and enantioselectivity- Readily available starting materials	- Newer methodology, scope still being explored- Catalyst development can be required	Synthesis of chiral, highly substituted fluorinated cyclohexadienones.

The field of fluorination chemistry is continuously evolving, with new reagents and catalytic systems being developed to address the existing challenges. The development of more selective and efficient electrophilic fluorinating agents, safer and more versatile nucleophilic fluorinating reagents, and broader applications of dearomatization strategies will undoubtedly expand the synthetic chemist's toolbox for accessing novel fluorinated cyclohexanes for a wide range of applications.

References

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• Phipps, R. J., & Toste, F. D. (2013). Chiral anion phase-transfer catalysis applied to the direct enantioselective fluorinative dearomatization of phenols. Journal of the American Chemical Society, 135(4), 1268-1271. [Link]

• Toste, F. D., et al. (2013). Chiral Anion Phase-Transfer Catalysis Applied to the Direct Enantioselective Fluorinative Dearomatization of Phenols. Journal of the American Chemical Society, 135(4), 1268-1271. [Link]

• Gilmour, R., et al. (2023). para-Selective dearomatization of phenols by I(i)/I(iii) catalysis-based fluorination. Chemical Science. [Link]

• Ritter, T., et al. (2013). Mechanism of Electrophilic Fluorination with Pd(IV): Fluoride Capture and Subsequent Oxidative Fluoride Transfer. Journal of the American Chemical Society, 135(46), 17508-17511. [Link]

• Wikipedia. (n.d.). Electrophilic fluorination. In Wikipedia. Retrieved January 6, 2026, from [Link]

• Wikipedia. (n.d.). Selectfluor. In Wikipedia. Retrieved January 6, 2026, from [Link]

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• Doyle, A. G., et al. (2022). Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety. Journal of the American Chemical Society, 144(30), 13595-13605. [Link]

• Organic Chemistry Portal. (n.d.). Selectfluor. [Link]

• MacMillan, D. W. C., et al. (2019). Deoxyfluorination of alcohols with an electrophilic fluorine source via visible-light photoredox catalysis. Tetrahedron, 75(31), 4222-4227. [Link]

• Gilmour, R., et al. (2023). para-Selective dearomatization of phenols by I(i)/I(iii) catalysis-based fluorination. Chemical Science, 14(47), 13574-13580. [Link]

• Gilmour, R., et al. (2023). para-Selective dearomatization of phenols by I(i)/I(iii) catalysis-based fluorination. Chemical Science, 14(47), 13574-13580. [Link]

• BYJU'S. (n.d.). SN2 Reaction Mechanism. [Link]

• Ashenhurst, J. (2012, July 4). The SN2 Mechanism. Master Organic Chemistry. [Link]

• Jolliffe, J. D., et al. (2022). Protodefluorinated Selectfluor® Aggregatively Activates Selectfluor® for Efficient Radical C(sp3)−H Fluorination Reactions. Journal of the American Chemical Society, 144(39), 17897-17907. [Link]

• Gouverneur, V., et al. (2017). Enantiospecific deoxyfluorination of cyclic α-OH-β-ketoesters. Beilstein Journal of Organic Chemistry, 13, 1544-1551. [Link]

• Togni, A., et al. (2014). Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions. Chemical Reviews, 114(4), 2507-2584. [Link]

• Gouverneur, V., et al. (2018). Deoxyfluorination of 1–8 using DAST or TBAF. Figshare. [Link]

• Sarpong, R., et al. (2017). Stereospecific Electrophilic Fluorination of Alkylcarbastannatrane Reagents. Angewandte Chemie International Edition, 56(38), 11436-11440. [Link]

• Olah, G. A., et al. (1999). Electrophilic Fluorination of Aromatics with Selectfluor™ and Trifluoromethanesulfonic Acid. Israel Journal of Chemistry, 39(1), 59-63. [Link]

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• Yeşilkaya, S., et al. (2019). Selectfluor and alcohol-mediated synthesis of bicyclic oxyfluorination compounds by Wagner–Meerwein rearrangement. Beilstein Journal of Organic Chemistry, 15, 247-252. [Link]

• Banks, R. E. (2001). 1-(Chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane Bis(tetrafluoroborate). In e-EROS Encyclopedia of Reagents for Organic Synthesis. [Link]

• Fedorak, P. M., & Hrudey, S. E. (1989). Use of Fluorinated Compounds to Detect Aromatic Metabolites from m-Cresol in a Methanogenic Consortium: Evidence for a Demethylation Reaction. Applied and Environmental Microbiology, 55(4), 887-892. [Link]

• Cahard, D., & Guyon, H. (2017). Selectfluor and Its Analogs Electrophilic Fluorination for Preparing Alkyl Fluorides. In Fluorination (pp. 1-24). Springer. [Link]

• Hu, X., et al. (2022). Chemo- and regioselectivities of the TBAF-catalyzed C F bond allylation of trifluoromethylalkenes: A theoretical view. ResearchGate. [Link]

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A Researcher's Guide to Electrophilicity: The Surprising Case of Fluorinated vs. Chlorinated Aromatics

Introduction: Overturning Chemical Intuition

To researchers in drug development and organic synthesis, chemical intuition is a vital tool. We are trained to associate fluorine, the most electronegative element, with strong inductive electron withdrawal and, consequently, poor leaving group ability in traditional SN2 and SN1 reactions.[1][2] Conversely, chlorine is considered a reasonably good leaving group, superior to fluorine.[3] This leads to a logical, yet often incorrect, assumption: that chlorinated aromatic compounds should be more reactive towards nucleophiles than their fluorinated counterparts.

However, in the realm of nucleophilic aromatic substitution (SNAr)—a cornerstone reaction for functionalizing electron-deficient rings in pharmaceuticals and agrochemicals—this intuition is inverted.[4][5] Fluorinated aromatics are frequently far more reactive than their chlorinated analogues. This guide delves into the mechanistic underpinnings of this counter-intuitive reactivity, provides the supporting experimental data, and offers a practical protocol for quantifying these differences in your own laboratory. Understanding this principle is not merely an academic exercise; it has profound implications for reaction design, scaffold selection, and the development of targeted covalent inhibitors.

The Decisive Step: Unraveling the SNAr Mechanism

The key to understanding the F > Cl reactivity trend lies in the two-step addition-elimination mechanism of the SNAr reaction.[6] Unlike a concerted SN2 displacement, the SNAr pathway involves a distinct, high-energy intermediate.

• Step 1 (Rate-Determining): Nucleophilic Attack and Formation of the Meisenheimer Complex. The reaction begins with the nucleophile attacking the carbon atom bearing the halogen. This ipso-attack disrupts the ring's aromaticity, forming a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[7] This step is energetically costly and, crucially, is almost always the slow, rate-determining step of the reaction.[4][8]

• Step 2 (Fast): Elimination and Restoration of Aromaticity. In the second step, the leaving group (halide) is expelled, and the aromaticity of the ring is restored. This is a rapid, energetically favorable process.

The paradox of fluorine's reactivity is resolved when we consider its effect on the rate-determining step. As the most electronegative element, fluorine exerts a powerful inductive electron-withdrawing effect (-I). This effect strongly stabilizes the developing negative charge in the transition state leading to the Meisenheimer complex.[9] By lowering the energy of this transition state, fluorine significantly accelerates the rate of the first step. Chlorine's inductive effect, while substantial, is weaker, leading to less stabilization and a slower reaction rate.

Because the C-X bond is not broken in the rate-limiting step, the leaving group's ability (Cl > F) is of secondary importance.[7] The dominant factor is the stabilization of the anionic intermediate, where fluorine excels.

Caption: SₙAr Addition-Elimination Mechanism. The first step (k1) is rate-limiting.

Quantitative Evidence: A Head-to-Head Comparison

The classic illustration of this principle is the reaction of 1-halo-2,4-dinitrobenzenes with a nucleophile like piperidine. The two nitro groups are powerful electron-withdrawing groups (EWGs) that activate the ring for SNAr. Experimental data consistently show that the fluorinated substrate reacts significantly faster than the chlorinated one.

Electrophile (Ar-X)	Leaving Group (X)	Relative Rate Constant (krel)
1-Fluoro-2,4-dinitrobenzene	F	~3300
1-Chloro-2,4-dinitrobenzene	Cl	1
1-Bromo-2,4-dinitrobenzene	Br	~0.8
1-Iodo-2,4-dinitrobenzene	I	~0.4
Table 1: Representative relative rate constants for the SNAr reaction of 1-halo-2,4-dinitrobenzenes with an amine nucleophile. Data synthesized from established principles in organic chemistry.[7]

As the data clearly indicate, the C-F bond, despite being the strongest carbon-halogen bond, is the most readily substituted in this context. The reaction rate plummets with chlorine and continues to decrease with bromine and iodine, tracking with the diminishing inductive effect of the halogens.

Implications in Drug Development and Covalent Inhibitor Design

This reactivity principle is leveraged extensively in medicinal chemistry.

• Metabolic Stability: The strength of the C-F bond makes it highly resistant to metabolic cleavage by enzymes like cytochrome P450s.[10] This allows medicinal chemists to use fluorinated aromatics as stable scaffolds.

• Modulating Physicochemical Properties: Fluorine substitution can alter a molecule's pKa, lipophilicity, and conformation, which can be used to fine-tune drug-like properties.[11]

• Targeted Covalent Inhibitors (TCIs): The enhanced electrophilicity of fluoroarenes makes them valuable "warheads" for TCIs. By placing a fluoroarene on a ligand designed to bind to a specific protein, a nucleophilic residue in the protein's binding pocket (e.g., cysteine, lysine, tyrosine) can attack the ring, forming a permanent covalent bond and irreversibly inhibiting the protein.[12] The higher reactivity of the fluoro-derivative compared to a chloro-derivative allows for more efficient bond formation under physiological conditions.

Experimental Protocol: Measuring SNAr Reaction Kinetics via UV-Vis Spectrophotometry

To objectively compare the electrophilicity of a fluorinated versus a chlorinated aromatic compound, a kinetic analysis is the gold standard. This protocol outlines a method to determine the second-order rate constant for the reaction of an activated aryl halide with an amine nucleophile (e.g., piperidine) using UV-Vis spectrophotometry. The formation of the N-aryl product, which is typically more conjugated, results in a new absorbance band at a higher wavelength, allowing the reaction to be monitored over time.

Caption: Workflow for determining SₙAr rate constants using UV-Vis spectrophotometry.

Materials & Reagents:

• 1-Fluoro-2,4-dinitrobenzene (DNFB)

• 1-Chloro-2,4-dinitrobenzene (DNCB)

• Piperidine

• Absolute Ethanol (Spectroscopic Grade)

• UV-Vis Spectrophotometer with temperature control

• Quartz cuvettes (1 cm path length)

• Volumetric flasks, pipettes, and standard laboratory glassware

Procedure:

• Preparation of Stock Solutions:

  • Prepare a ~0.01 M stock solution of DNCB in absolute ethanol.

  • Prepare a ~0.6 M stock solution of piperidine in absolute ethanol.

  • Self-Validation: Accurately determine the concentrations of your stock solutions.

• Determination of Analytical Wavelength (λmax):

  • Prepare a solution of the expected product (2,4-dinitrophenylpiperidine) by allowing a mixture of DNFB and excess piperidine to react to completion.

  • Scan the UV-Vis spectrum of the product solution from 300-500 nm to identify the wavelength of maximum absorbance (λmax). This is the wavelength you will use to monitor the reaction, as the reactants show negligible absorbance at this wavelength.

• Kinetic Measurement (Pseudo-First-Order Conditions):

  • Set the spectrophotometer to λmax and allow the instrument to warm up for at least 15-20 minutes.

  • Set the temperature of the cuvette holder to the desired reaction temperature (e.g., 25.0 °C).

  • To a cuvette, add the appropriate volume of the piperidine stock solution and ethanol to achieve the desired concentration (e.g., 0.1 M). Use a large excess (at least 10-fold) of piperidine relative to the aryl halide to ensure pseudo-first-order kinetics.

  • Use a solution of piperidine in ethanol as the "blank" to zero the spectrophotometer.

  • To initiate the reaction, rapidly inject a small, precise volume of the aryl halide stock solution (e.g., DNCB or DNFB) into the cuvette, mix quickly, and immediately begin recording the absorbance at λmax as a function of time.

  • Continue recording until the absorbance value becomes stable, indicating the reaction is complete (typically > 3 half-lives).

• Data Analysis:

  • The observed rate constant (kobs) under pseudo-first-order conditions can be determined by plotting ln(A∞ - At) versus time (t), where A∞ is the final absorbance and At is the absorbance at time t. The slope of this line is -kobs.

  • To determine the second-order rate constant (k2), repeat the experiment using several different concentrations of piperidine (while keeping the aryl halide concentration constant and low).

  • Plot the calculated kobs values against the corresponding piperidine concentrations. The slope of this line will be the true second-order rate constant, k2.

  • Perform the entire procedure for both the fluorinated and chlorinated substrates to obtain their respective k2 values for a direct, quantitative comparison.

Conclusion

While the rule "weaker bases are better leaving groups" holds true for many substitution reactions, it is not the primary determinant of reactivity in nucleophilic aromatic substitution. For SNAr, the critical factor is the stability of the Meisenheimer intermediate, which is formed in the rate-determining step. Fluorine's unparalleled inductive effect provides superior stabilization to this anionic complex compared to chlorine, resulting in a significantly faster reaction rate. This fundamental principle is not just a chemical curiosity but a powerful tool for rational design in medicinal chemistry and materials science, enabling the synthesis of robust molecules and the development of highly specific covalent therapeutics.

References

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• Lu, J., Paci, I., & Leitch, D. C. (2022). A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (SNAr) using simple descriptors. Chemical Science, 13(43), 12893–12903. [Link]

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• Chemistry LibreTexts. (2019). 8.5: Leaving Groups. [Link]

• Chemistry LibreTexts. (2022). 8.4: Leaving Groups. [Link]

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• wikiHow. (n.d.). How to Do Spectrophotometric Analysis. [Link]

• Nienow, A. (n.d.). Solution Kinetics of an Organic Reaction. Gustavus Adolphus College.

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• Martinez, R. D., et al. (1986). Solvent effects on aromatic nucleophilic substitutions. Part 4. Kinetics of the reaction of 1-chloro-2,4-dinitrobenzene with piperidine in protic solvents. Journal of the Chemical Society, Perkin Transactions 2. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Methyl 4,4-difluorocyclohexanecarboxylate

As researchers and developers in the pharmaceutical and chemical industries, our work is predicated on precision, safety, and responsibility. Methyl 4,4-difluorocyclohexanecarboxylate (CAS No. 882855-71-2, 121629-14-9) is a valuable fluorinated intermediate, utilized as a building block in the synthesis of complex molecules for drug discovery.[1] The presence of geminal fluorine atoms on the cyclohexane ring imparts unique conformational constraints and electronic properties, making it a desirable scaffold in medicinal chemistry. However, these same stable carbon-fluorine bonds necessitate a rigorous and informed approach to its disposal.

This guide moves beyond a simple checklist to provide a comprehensive, step-by-step operational plan for the safe and compliant disposal of Methyl 4,4-difluorocyclohexanecarboxylate. Adherence to these protocols is not merely a matter of regulatory compliance but a fundamental aspect of our commitment to laboratory safety and environmental stewardship.

Foundational Knowledge: Chemical & Hazard Profile

Before any handling or disposal, a thorough understanding of the compound's properties is essential. The stability of the C-F bond, one of the strongest single bonds in organic chemistry, means that this compound is resistant to natural degradation and requires specialized disposal methods.[2]

Table 1: Physicochemical Properties of Methyl 4,4-difluorocyclohexanecarboxylate

Property	Value	Source
CAS Number	882855-71-2	[3][4]
Alternate CAS	121629-14-9	[1][5]
Molecular Formula	C₈H₁₂F₂O₂	[1][6]
Molecular Weight	178.18 g/mol	[1][7]
Classification	Halogenated Organic Compound; Ester	[8][9]

The primary directive for disposal stems from its classification as a halogenated organic compound .[9] These substances cannot be disposed of via standard drains or mixed with non-halogenated organic waste.[8][10] The rationale is twofold: environmental persistence and the specific requirements for destruction. Fluorinated compounds require high-temperature incineration to ensure complete breakdown; mixing them with other waste streams complicates and increases the cost of disposal for the entire volume.[2][11]

The Core Disposal Protocol: A Step-by-Step Workflow

This protocol is designed as a self-validating system to ensure safety and compliance at every stage, from the point of generation to final removal by certified personnel.

Step 1: Immediate Safety & Personal Protective Equipment (PPE)

Safety is the prerequisite for all laboratory operations. Before handling the compound or its waste, ensure the following measures are in place.

• Work Area: All transfers and handling of Methyl 4,4-difluorocyclohexanecarboxylate and its waste must be conducted within a properly functioning chemical fume hood to prevent inhalation of any vapors.[8][10]

• Personal Protective Equipment (PPE): A non-negotiable standard of PPE must be worn.[10]

  • Eye Protection: Chemical safety goggles are mandatory.

  • Hand Protection: Chemically resistant nitrile gloves should be worn.

  • Body Protection: A flame-retardant lab coat and closed-toe shoes are required.[10]

Step 2: Waste Characterization & Segregation

This is the most critical step in the disposal workflow. Mischaracterization leads to improper segregation, which can result in regulatory fines and environmental harm.

• Identify as Halogenated: Upon generating waste containing Methyl 4,4-difluorocyclohexanecarboxylate (in pure form, in solution, or as residue on contaminated materials), it must be immediately classified as "Halogenated Organic Waste." [8][9]

• Strict Segregation: This waste stream must be kept separate from all other waste types, particularly non-halogenated organic solvents (e.g., acetone, ethanol, hexanes).[11][12] Keeping these waste streams separate is crucial for cost-effective and environmentally sound disposal.[11]

Step 3: Waste Collection & Containment

Proper containment prevents accidental release and ensures the safety of all laboratory personnel.

• Select the Correct Container: Use a designated, chemically compatible container, typically a high-density polyethylene (HDPE) carboy or a safety-coated glass bottle, clearly marked for "Halogenated Organic Waste."[9][11]

• Labeling: The container must be labeled before any waste is added. The label must include:

  • The words "Hazardous Waste." [11]

  • The full chemical name: "Methyl 4,4-difluorocyclohexanecarboxylate." Do not use abbreviations.[12]

  • An accurate list of all chemical constituents and their approximate percentages.[9][11]

  • The relevant hazard warnings (e.g., "Flammable," "Toxic").[11]

• Keep Closed: The waste container must be kept tightly sealed at all times, except when actively adding waste.[13] This minimizes the release of volatile organic compounds (VOCs) into the laboratory atmosphere.

Step 4: Temporary Storage (Satellite Accumulation Area)

Hazardous waste must be stored safely in a designated area within the laboratory pending pickup.

• Designated Location: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).[11] This area should be under the control of the laboratory personnel.

• Secondary Containment: The container should be placed within a secondary containment bin to capture any potential leaks or spills.[11]

• Segregation: Store the halogenated waste container away from incompatible materials, such as strong acids, bases, or oxidizers.[11]

Step 5: Arranging for Final Disposal

The final disposal of halogenated organic waste is a regulated process that must be handled by trained professionals.

• Contact EHS: When the waste container is nearly full (approximately ¾ capacity), contact your institution's Environmental Health and Safety (EHS) office to schedule a waste collection.[11]

• Professional Disposal: The EHS department will arrange for a licensed hazardous waste contractor to transport the material for final disposal. The standard and accepted method for destroying halogenated compounds is high-temperature incineration, which ensures the cleavage of the carbon-fluorine bonds.[2][9]

Emergency Procedures: Spill Management

In the event of a small spill within the fume hood, a swift and correct response is critical to prevent exposure and further contamination.

• Alert Personnel: Immediately alert others in the vicinity.

• Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or a commercial spill kit designed for solvents.[14] Do not use combustible materials like paper towels to absorb the bulk of the liquid.

• Collect Absorbent: Carefully scoop the contaminated absorbent material into a separate, sealable bag or container.

• Dispose as Hazardous Waste: Label the container with its contents (e.g., "Vermiculite with Methyl 4,4-difluorocyclohexanecarboxylate") and manage it as halogenated hazardous waste.[11]

• Decontaminate: Clean the spill area with an appropriate solvent and then soap and water.

For large spills, evacuate the area immediately and contact your institution's emergency response team and EHS office.[11]

Disposal Workflow Visualization

The following diagram illustrates the logical flow and critical decision points for the proper disposal of Methyl 4,4-difluorocyclohexanecarboxylate.

Caption: Disposal workflow for Methyl 4,4-difluorocyclohexanecarboxylate.

References

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Personal protective equipment for handling Methyl 4,4-difluorocyclohexanecarboxylate

Essential Safety & Handling Guide: Methyl 4,4-difluorocyclohexanecarboxylate

This document provides critical, in-depth guidance for the safe handling of Methyl 4,4-difluorocyclohexanecarboxylate (CAS No. 121629-14-9). As a trusted partner in your research, we aim to provide value beyond the product itself by equipping you with the essential knowledge for maintaining a safe laboratory environment. The following protocols are designed for researchers, scientists, and drug development professionals, synthesizing technical data with field-proven best practices.

Hazard Assessment: Understanding the Risks

Methyl 4,4-difluorocyclohexanecarboxylate is a fluorinated organic ester.[1] While specific toxicological data for this compound is limited, a comprehensive risk assessment can be formulated by examining analogous structures and the general hazards of fluorinated compounds. The primary hazards are associated with irritation and the potential for the release of highly toxic decomposition products.

• Skin and Eye Irritation : Based on data for the analogous compound 4,4-Difluorocyclohexane-1-carboxylic acid, this chemical should be considered a skin and eye irritant.[2] Contact can cause redness, itching, and inflammation.[3] Prolonged or repeated exposure may lead to dermatitis.

• Respiratory Tract Irritation : Inhalation of vapors or aerosols may cause respiratory irritation.[2][3] All handling of open containers should be performed in a well-ventilated area, preferably within a chemical fume hood.

• Fluorine-Specific Hazards : Fluorinated organic compounds warrant special consideration. While stable under recommended conditions, they can decompose under high heat (e.g., in a fire) to release extremely hazardous substances such as hydrogen fluoride (HF).[4] HF is highly corrosive and toxic, causing severe burns that may have delayed effects.[5][6]

Core Personal Protective Equipment (PPE) Requirements

A multi-layered PPE strategy is essential to mitigate the identified risks. This approach is mandated by occupational safety standards, such as the OSHA Laboratory Standard (29 CFR 1910.1450), which requires employers to establish procedures for the use of PPE.[7][8][9]

PPE Category	Item	Specifications and Rationale
Eye & Face Protection	Chemical Splash Goggles & Face Shield	Rationale: Protects against splashes of the liquid, which can cause serious eye irritation.[2] Standard safety glasses are insufficient. A face shield worn over goggles is required when handling larger volumes (>100 mL) or when there is a significant risk of splashing.[10][11] All eyewear must be compliant with ANSI Z87.1 or equivalent standards.
Hand Protection	Chemical-Resistant Gloves (Butyl or Viton™)	Rationale: Esters can degrade common glove materials like latex and nitrile over time.[12] Butyl or Viton™ gloves offer superior resistance to esters and are recommended for prolonged contact.[5][12] For short-duration tasks, double-gloving with nitrile gloves may be acceptable, but gloves must be changed immediately upon any sign of contamination.[13]
Body Protection	Flame-Resistant (FR) Laboratory Coat & Chemical-Resistant Apron	Rationale: A flame-resistant lab coat provides a primary barrier against incidental contact and protects personal clothing. A chemical-resistant apron made of neoprene or similar material should be worn over the lab coat during mixing, pouring, or other high-risk procedures to provide an additional layer of protection against spills.[14][15]
Respiratory Protection	NIOSH-Approved Respirator	Rationale: Not typically required when handling small quantities inside a certified chemical fume hood. However, a risk assessment is necessary. If there is a potential for generating aerosols or vapors outside of a fume hood, or during a large spill, a NIOSH-approved respirator with organic vapor cartridges is mandatory.[14][16]
Foot Protection	Closed-Toe, Chemical-Resistant Shoes	Rationale: Protects feet from spills and falling objects. Leather shoes are not recommended as they can absorb chemicals.[14]

PPE Selection Workflow

The selection of appropriate PPE is a dynamic process that depends on the specific experimental conditions. The following workflow provides a logical framework for making these critical decisions.

Caption: PPE selection workflow based on task-specific risk assessment.

Step-by-Step Protocols

Adherence to strict protocols for donning, doffing, and disposing of PPE is critical to prevent cross-contamination.

Donning (Putting On) PPE

• Hand Hygiene: Wash hands thoroughly with soap and water.

• Body Protection: Don the laboratory coat, ensuring it is fully buttoned. If required, put on the chemical-resistant apron.

• Gloves (First Pair): If double-gloving, don the first pair of nitrile gloves.

• Respiratory Protection: If a respirator is required, perform a seal check according to the manufacturer's instructions.

• Eye and Face Protection: Put on chemical splash goggles, followed by a face shield if the procedure warrants it.

• Gloves (Outer Pair): Don the outer, chemical-resistant gloves (e.g., Butyl), pulling the cuffs over the sleeves of the lab coat.

Doffing (Taking Off) PPE

The principle of doffing is to touch contaminated surfaces only with other contaminated surfaces (i.e., glove-to-glove).

• Decontaminate Gloves: If possible, wipe down the outer gloves with an appropriate solvent (e.g., ethanol) before removal.

• Remove Outer Gloves: Using one gloved hand, grasp the palm of the other hand and peel the glove off, turning it inside out. Hold the removed glove in the still-gloved hand. Slide the fingers of the ungloved hand under the wrist of the remaining glove and peel it off over the first glove. Dispose of them immediately in a designated hazardous waste container.

• Remove Face/Eye Protection: Remove the face shield and goggles from the back of the head. Avoid touching the front surfaces. Place them in a designated area for decontamination.

• Remove Body Protection: Unbutton the lab coat. Shrug it off your shoulders, touching only the inside. Turn it inside out as you remove it and place it in the appropriate receptacle for laundering or disposal.

• Remove Inner Gloves: If used, remove the inner pair of gloves following the same procedure as in step 2.

• Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.

Operational and Disposal Plan

Emergency Preparedness

• Spill Kit: Ensure a chemical spill kit containing absorbent materials (e.g., vermiculite or sand) is readily available. Do not use combustible materials like paper towels to clean up large spills.

• First Aid: An emergency eyewash station and safety shower must be accessible within a 10-second travel distance. Due to the fluorinated nature of the compound, a tube of 2.5% calcium gluconate gel should be kept in the laboratory's first aid kit as a precaution for potential HF exposure from decomposition.[5][17]

Disposal of Contaminated Materials

• Solid Waste: All disposable PPE (gloves, aprons) and contaminated materials (e.g., absorbent pads from a spill) must be collected in a clearly labeled, sealed container for hazardous waste.

• Liquid Waste: Unused product and reaction mixtures must be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations. Do not pour down the drain.

• Sharps: Any contaminated sharps (needles, broken glass) must be placed in a designated sharps container for hazardous waste.

By adhering to these rigorous safety protocols, you can confidently handle Methyl 4,4-difluorocyclohexanecarboxylate while ensuring your personal safety and the integrity of your research environment.

References

• Chemos GmbH & Co. KG. Safety Data Sheet: 4,4'-methylenedicyclohexyl diisocyanate. Retrieved from [Link]

• Taerosol Oy. (2017, October 2). SAFETY DATA SHEET PRF 4-44 FL. Retrieved from [Link]

• Centers for Disease Control and Prevention. NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

• Kastner, M., et al. (2022). Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. ACS Chemical Health & Safety. Retrieved from [Link]

• Occupational Safety and Health Administration. Laboratory Safety Guidance. Retrieved from [Link]

• MCR Safety. (2025, April 8). Understanding Solvents and PPE for Chemical Safety. Retrieved from [Link]

• Occupational Safety and Health Administration. OSHA Factsheet: Laboratory Safety - OSHA Lab Standard. Retrieved from [Link]

• University of California, Berkeley, Environment, Health & Safety. Safe Handling of Hydrogen Fluoride and Hydrofluoric Acid. Retrieved from [Link]

• Centers for Disease Control and Prevention. (2007). NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing. Retrieved from [Link]

• University of North Carolina at Chapel Hill. Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. Retrieved from [Link]

• Compliancy Group. (2023, September 18). OSHA Laboratory Standard | OSHA Lab Safety Standard. Retrieved from [Link]

• Centers for Disease Control and Prevention. Pocket Guide to Chemical Hazards Introduction | NIOSH. Retrieved from [Link]

• University of California, San Diego, Environmental Health and Safety. OSHA Glove Selection Chart. Retrieved from [Link]

• Plastics Europe. (2025, September 8). Guide for the Safe Handling of Fluoropolymer Resins. Retrieved from [Link]

• GreenPartStore. (2015, March 3). John Deere HyGard - Safety Data Sheet. Retrieved from [Link]

• International Association of Fire Chiefs. NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

• National Center for Biotechnology Information. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Retrieved from [Link]

• Centers for Disease Control and Prevention. NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

• Administration for Strategic Preparedness and Response (ASPR). OSHA Standards for Biological Laboratories. Retrieved from [Link]

• Occupational Safety and Health Administration. OSHA Laboratory Standard 29 CFR 1910.1450. Retrieved from [Link]

• Kimberly-Clark. Nitrile Gloves Chemical Resistance Guide. Retrieved from [Link]

• Cole-Parmer. Material Safety Data Sheet - Methyl cyclohexanecarboxylate, 98%. Retrieved from [Link]

• Centers for Disease Control and Prevention. NIOSH Recommendations for Chemical Protective Clothing A-Z. Retrieved from [Link]

• Gloves By Web. Gloves Chemical Resistance Chart. Retrieved from [Link]

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